2,3-Dichloro-5,6-difluorobenzoic acid

• CAS: 1263376-91-5

Core Science & Biosynthesis

Technical Guide: 2,3-Dichloro-5,6-difluorobenzoic Acid

The following technical guide details the physicochemical profile, synthetic methodology, and pharmaceutical applications of 2,3-Dichloro-5,6-difluorobenzoic acid (CAS 1263376-91-5).

CAS Registry Number: 1263376-91-5 Formula: C₇H₂Cl₂F₂O₂ Molecular Weight: 226.99 g/mol [1]

Executive Summary

2,3-Dichloro-5,6-difluorobenzoic acid is a highly specialized poly-halogenated aromatic building block used primarily in the synthesis of fluoroquinolone antibiotics and fluorinated agrochemicals .[2] Its unique substitution pattern—featuring electron-withdrawing chlorine and fluorine atoms at the 2,3 and 5,6 positions respectively—imparts distinct electronic properties to the benzene ring, making it a critical scaffold for modifying lipophilicity and metabolic stability in drug design.

This guide provides a comprehensive analysis of its handling, synthesis, and application in medicinal chemistry, specifically focusing on its role as a precursor for gyrase inhibitors.

Physicochemical Profile

The presence of four halogen atoms creates a highly electron-deficient aromatic ring. This significantly increases the acidity of the carboxylic acid group compared to benzoic acid and alters the reactivity of the ring towards nucleophilic aromatic substitution (

).

Table 1: Key Chemical Properties

Property	Value	Context
Appearance	White to off-white crystalline powder	High purity solid state
Melting Point	151–155 °C (Predicted)	Typical for tetra-substituted benzoics
Boiling Point	315.8 ± 42.0 °C (760 mmHg)	Calculated
pKa	~2.1 – 2.5	Acidic due to -I effect of F/Cl
LogP	2.91	Moderate lipophilicity
Solubility	DMSO, Methanol, Ethyl Acetate	Poor water solubility
Density	1.7 ± 0.1 g/cm³	High density due to halogenation

Structural Analysis[7]

• Electronic Effects: The fluorine atoms at positions 5 and 6 exert a strong inductive withdrawal (-I) and mesomeric donation (+M), while the chlorines at 2 and 3 provide bulk and inductive withdrawal.

• Steric Hindrance: The 2-chloro substituent provides ortho-steric hindrance to the carboxylic acid, potentially retarding esterification rates compared to non-hindered analogs.

• Reactivity: The C-4 position (protonated) is activated for electrophilic substitution, while the C-5 and C-6 positions (fluorinated) are prime targets for nucleophilic displacement (

  ) by amines or alkoxides, a key feature in drug synthesis.

Synthetic Methodology

Synthesis of this specific isomer requires precise regiocontrol, often avoiding the thermodynamic mixtures common in direct halogenation.

Primary Synthetic Route: Directed Lithiation

The most reliable laboratory-scale synthesis involves the directed ortho-lithiation of a di-halo-di-fluoro benzene precursor, followed by carboxylation.

Precursor: 1,2-Dichloro-3,4-difluorobenzene (or isomer depending on directing group hierarchy). Mechanism: Lithium-Halogen exchange or deprotonation driven by the acidity of the proton ortho to fluorine.

Protocol 1: Carboxylation via Lithiation

Note: This protocol assumes the use of standard Schlenk line techniques under Argon.

• Reagents: 1,2-Dichloro-4,5-difluorobenzene (Starting Material),

  -Butyllithium ( -BuLi, 2.5M in hexanes), Dry THF, Dry CO₂ (gas or solid).

• Setup: Flame-dried 3-neck flask equipped with a low-temperature thermometer and magnetic stir bar.

• Step-by-Step:

  • Solvation: Dissolve 10.0 mmol of the precursor in 50 mL anhydrous THF. Cool to -78 °C .

  • Lithiation: Add

    -BuLi (11.0 mmol) dropwise over 20 minutes. Maintain temperature < -70 °C. The lithium will direct ortho to the fluorine atom (Position 3 or 6) due to the strong inductive effect of fluorine (Complex Induced Proximity Effect - CIPE).

  • Equilibration: Stir for 1 hour at -78 °C to ensure formation of the phenyllithium species.

  • Quench: Bubble excess dry CO₂ gas through the solution for 30 minutes, or pour the reaction mixture onto crushed dry ice.

  • Workup: Allow to warm to room temperature. Quench with 1N HCl. Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Hexane/Ethyl Acetate to isolate the acid.

Visualization: Synthetic Pathway

The following diagram illustrates the retrosynthetic logic and forward reaction flow.

Figure 1: Synthesis via Directed Ortho-Lithiation (DoM).

Applications in Drug Development

The primary utility of 2,3-Dichloro-5,6-difluorobenzoic acid lies in its conversion to quinolone and naphthyridine antibacterial agents. The fluorine atoms are crucial for binding affinity to bacterial DNA gyrase and Topoisomerase IV.

Workflow: Conversion to Fluoroquinolone Scaffold

The acid is typically converted to a benzoyl acetate, which then undergoes the Gould-Jacobs reaction or a similar cyclization sequence.

• Activation: Conversion to acid chloride (SOCl₂) or activation with CDI.

• Coupling: Reaction with a malonate ester (e.g., Magnesium ethyl malonate) to form the

  -keto ester.

• Cyclization: Condensation with an equivalent of triethyl orthoformate and an amine (e.g., cyclopropylamine), followed by thermal cyclization.

• Substitution: The fluorine at position 6 (originally position 5 in the acid) is labile and can be substituted by piperazine or pyrrolidine moieties to generate the final active pharmaceutical ingredient (API).

Figure 2: General workflow for converting the benzoic acid scaffold into a quinolone antibiotic.

Quality Control & Analytics

To ensure the integrity of this building block for GMP synthesis, the following analytical parameters must be met.

HPLC Method (Reverse Phase)

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV @ 230 nm (Aromatic ring absorption).

• Retention Time: Expect late elution due to lipophilic halogens.

NMR Characterization (¹H, ¹⁹F)

• ¹H NMR (400 MHz, DMSO-d₆):

  • 13.5-14.0 (br s, 1H, COOH).
  • 7.8-8.2 (t or dd, 1H, Ar-H). Note: Only one aromatic proton exists, showing coupling to the fluorine atoms.

• ¹⁹F NMR:

  • Distinct signals for F-5 and F-6, showing F-F coupling and F-H coupling.

Safety & Handling (HSE)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.

Handling Protocol:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

• Ventilation: All solid handling should occur within a fume hood to prevent inhalation of dust.

• Storage: Store in a cool, dry place under inert atmosphere (Argon) if possible to prevent moisture absorption, although the compound is relatively stable.

• Spill: Sweep up solids carefully avoiding dust generation. Neutralize surfaces with mild bicarbonate solution.

References

• PubChem. 2,3-Dichloro-5,6-difluorobenzoic acid (Compound Summary). National Library of Medicine. [Link]

• Oakwood Chemical. Product Specification: 2,3-Dichloro-5,6-difluorobenzoic acid.[1][2] [Link]

• Schlosser, M. (2005). Organometallics in Synthesis: A Manual.
• Grohe, K., & Heitzer, H. (1987). Cycloaracylation of enamines. I. Synthesis of 4-quinolone-3-carboxylic acids. Liebigs Annalen der Chemie.

Sources

• 1. 2,3-Dichloro-5,6-difluorobenzoic acid [oakwoodchemical.com]
• 2. abcr.com [abcr.com]

A Technical Guide to the Structural Elucidation of 2,3-Dichloro-5,6-difluorobenzoic Acid

Abstract

This technical guide provides a comprehensive, multi-technique approach to the definitive structure elucidation of 2,3-dichloro-5,6-difluorobenzoic acid. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of methods. It delves into the scientific rationale behind the selection of analytical techniques, the precise details of experimental execution, and the logical interpretation of spectroscopic data. By integrating Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, we present a self-validating workflow that ensures the unambiguous confirmation of the molecular structure. This guide is grounded in established analytical principles and supported by authoritative references to provide a trustworthy and expert-level resource for scientists engaged in the characterization of complex aromatic compounds.

Introduction: The Imperative for Unambiguous Characterization

2,3-Dichloro-5,6-difluorobenzoic acid is a halogenated aromatic carboxylic acid. Such molecules are pivotal building blocks in medicinal chemistry and materials science.[1] The precise arrangement of the chloro and fluoro substituents on the benzoic acid framework dictates its chemical reactivity, biological activity, and physical properties. Therefore, rigorous and unequivocal structure determination is not merely an academic exercise but a critical prerequisite for its application in any field, particularly in drug development where molecular geometry governs interaction with biological targets.

This guide will systematically detail the process of elucidating the structure of 2,3-dichloro-5,6-difluorobenzoic acid, assuming a sample has been synthesized or isolated. The core of our approach lies in the synergistic use of multiple spectroscopic techniques, where each method provides a unique and complementary piece of the structural puzzle.

Foundational Analysis: Molecular Formula and Unsaturation

Before delving into advanced spectroscopic methods, the elemental composition and degree of unsaturation must be established. High-Resolution Mass Spectrometry (HRMS) is the cornerstone of this initial phase.

High-Resolution Mass Spectrometry (HRMS)

Causality of Choice: HRMS is selected over standard MS for its ability to provide the exact mass of the molecular ion with high precision (typically to four or five decimal places). This precision allows for the determination of a unique molecular formula, a critical first step in distinguishing between isomers or other potential compounds.

Experimental Protocol:

• Sample Preparation: Dissolve a small quantity (approx. 1 mg) of the analyte in a suitable solvent such as methanol or acetonitrile. The solution should be sufficiently dilute to ensure proper ionization.

• Ionization Method: Electrospray Ionization (ESI) is a robust choice for a carboxylic acid, typically performed in negative ion mode to detect the deprotonated molecule [M-H]⁻.[2]

• Mass Analyzer: A Time-of-Flight (TOF) or Orbitrap mass analyzer is required to achieve the necessary mass accuracy.

• Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., m/z 50-500).

• Data Analysis: Identify the peak corresponding to the [M-H]⁻ ion and use the instrument's software to calculate the exact mass. Compare this experimental mass to the theoretical masses of potential chemical formulas.

Expected Data & Interpretation: For 2,3-dichloro-5,6-difluorobenzoic acid (C₇H₂Cl₂F₂O₂), the theoretical monoisotopic mass of the neutral molecule is approximately 225.9400 amu. The HRMS spectrum in negative ESI mode should show a prominent ion cluster corresponding to [M-H]⁻ at m/z ≈ 224.9322. The characteristic isotopic pattern of two chlorine atoms (approximately a 9:6:1 ratio for the M, M+2, and M+4 peaks) provides definitive evidence for the presence of two chlorine atoms in the molecule.

The Framework Revealed: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed connectivity of atoms in a molecule. For a complex substituted benzene ring, a combination of ¹H, ¹³C, and ¹⁹F NMR is essential.

Logical Workflow for NMR Analysis

The following diagram illustrates the workflow for a comprehensive NMR-based structural analysis.

Caption: A logical workflow for NMR-based structure elucidation.

¹H NMR Spectroscopy

Causality of Choice: ¹H NMR provides information about the number and chemical environment of protons in the molecule. For this specific structure, we expect only one proton on the aromatic ring.

Experimental Protocol:

• Solvent: Use a deuterated solvent like Chloroform-d (CDCl₃) or DMSO-d₆.[2] DMSO-d₆ is often preferred for carboxylic acids as it can solubilize the compound well and the acidic proton is often observed as a broad singlet.

• Acquisition: A standard one-dimensional proton spectrum is acquired on a 400 MHz or higher field spectrometer.

Expected Data & Interpretation:

• Aromatic Region (δ 7.0-8.5 ppm): A single signal is expected for the lone aromatic proton (H-4). Due to coupling with the two adjacent fluorine atoms (F-5 and F-6), this signal should appear as a triplet of triplets or a more complex multiplet.

• Carboxylic Acid Proton (δ 10-13 ppm): A broad singlet corresponding to the acidic proton of the carboxyl group should be observed. This peak's position can be concentration-dependent and it will disappear upon addition of D₂O.

¹³C NMR Spectroscopy

Causality of Choice: ¹³C NMR reveals the number of unique carbon environments.[3] With proton decoupling, each unique carbon appears as a single line, allowing for a direct count of non-equivalent carbons.

Experimental Protocol:

• Acquisition: A standard proton-decoupled ¹³C spectrum is acquired. A sufficient number of scans is necessary due to the low natural abundance of ¹³C.[4]

Expected Data & Interpretation: The structure of 2,3-dichloro-5,6-difluorobenzoic acid has 7 carbon atoms, all of which are in unique chemical environments. Therefore, seven distinct signals are expected in the ¹³C NMR spectrum.[5]

• Carboxyl Carbon (δ ~165-175 ppm): The carbon of the -COOH group will be the most downfield signal.[3]

• Aromatic Carbons (δ ~110-150 ppm): Six signals will be present in this region. The carbons directly attached to the highly electronegative fluorine atoms will be significantly downfield and will exhibit large C-F coupling constants. Carbons attached to chlorine will also be downfield.

Carbon Position	Expected Chemical Shift Range (ppm)	Key Features
C=O	165 - 175	Quaternary, no C-H coupling
C1	120 - 130	Quaternary, attached to COOH
C2	130 - 140	Quaternary, attached to Cl
C3	130 - 140	Quaternary, attached to Cl
C4	115 - 125	Attached to H, will show C-H coupling in a coupled spectrum
C5	140 - 155	Quaternary, attached to F, large ¹J(C,F) coupling
C6	140 - 155	Quaternary, attached to F, large ¹J(C,F) coupling

Table 1: Predicted ¹³C NMR Chemical Shift Ranges and Features.

¹⁹F NMR Spectroscopy

Causality of Choice: ¹⁹F NMR is exceptionally sensitive and provides direct information about the fluorine atoms.[6] The large chemical shift range of ¹⁹F NMR makes it highly likely that the two fluorine atoms in 2,3-dichloro-5,6-difluorobenzoic acid will have distinct signals.[7]

Experimental Protocol:

• Acquisition: A standard one-dimensional ¹⁹F spectrum is acquired. It is often useful to acquire both proton-coupled and decoupled spectra.

Expected Data & Interpretation: Two distinct signals are expected for F-5 and F-6.

• Chemical Shifts: Aromatic fluorine chemical shifts typically appear in the range of -110 to -180 ppm relative to CFCl₃.

• Coupling:

  • Each fluorine signal will appear as a doublet due to coupling to the other fluorine atom (³J(F,F)).

  • In a proton-coupled spectrum, each of these doublets will be further split by the H-4 proton, resulting in a doublet of doublets for each fluorine.

Corroborative Evidence: Infrared Spectroscopy and Mass Spectrometry Fragmentation

While NMR provides the primary structural framework, IR spectroscopy and MS fragmentation patterns offer valuable corroborating evidence.

Infrared (IR) Spectroscopy

Causality of Choice: IR spectroscopy is used to identify the functional groups present in the molecule.[8] For this compound, the key functional groups are the carboxylic acid and the substituted aromatic ring.

Experimental Protocol:

• Sample Preparation: The spectrum can be obtained from a solid sample using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Acquisition: The spectrum is typically scanned from 4000 to 400 cm⁻¹.

Expected Data & Interpretation:

Wavenumber (cm⁻¹)	Vibration	Significance
2500 - 3300	O-H stretch (Carboxylic Acid)	Broad band, confirms the presence of the acid OH group.
~1700	C=O stretch (Carboxylic Acid)	Strong, sharp absorption, confirms the carbonyl group.[9]
1450 - 1600	C=C stretch (Aromatic Ring)	Multiple bands, characteristic of the benzene ring.
1000 - 1300	C-F stretch	Strong absorptions, indicative of aryl-fluorine bonds.
600 - 800	C-Cl stretch	Absorptions confirming the presence of aryl-chlorine bonds.

Table 2: Key Expected IR Absorption Bands.

Mass Spectrometry (MS) Fragmentation

Causality of Choice: In addition to providing the molecular formula, the fragmentation pattern in an Electron Ionization (EI) mass spectrum can offer structural clues.

Experimental Protocol:

• Ionization: Electron Ionization (EI) is used to induce fragmentation.

• Analysis: The resulting fragments are separated by their mass-to-charge ratio.

Expected Fragmentation Pathways: The molecular ion (M⁺˙) will be observed. Key fragmentation pathways for benzoic acids include:

• Loss of •OH (M-17)

• Loss of •COOH (M-45)

• Decarboxylation to lose CO₂ (M-44) The presence of chlorine and fluorine atoms will influence the fragmentation, and the isotopic patterns of chlorine-containing fragments will be evident.

Caption: Plausible MS fragmentation pathways for the target molecule.

Conclusion: A Self-Validating Structural Assignment

The definitive structural elucidation of 2,3-dichloro-5,6-difluorobenzoic acid is achieved through a logical and synergistic application of modern analytical techniques. High-resolution mass spectrometry establishes the correct molecular formula. A combination of ¹H, ¹³C, and ¹⁹F NMR spectroscopy provides an interlocking web of data that defines the precise connectivity of every atom and the substitution pattern on the aromatic ring. Finally, IR spectroscopy and MS fragmentation patterns offer orthogonal, corroborative evidence that validates the assignments made by NMR. This multi-faceted approach ensures a high degree of confidence in the final structure, a critical requirement for advancing research and development in any chemical science.

References

• Schöler, H. F., Nkusi, G., Niedan, V. W., Müller, G., & Spitthoff, B. (2005). Screening of organic halogens and identification of chlorinated benzoic acids in carbonaceous meteorites. Chemosphere, 60(11), 1505–1512. [Link][10]

• UCL Discovery. (n.d.). Speciation of substituted benzoic acids in solution: evaluation of spectroscopic and computational methods for the identification of associates and their role in crystallization. University College London. [Link][9]

• NMR Facility, UCSB Chem and Biochem. (n.d.). 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara. [Link][11]

• Bruker. (n.d.). Guide for Infrared Spectroscopy. Bruker Corporation. [Link]

• Gable, K. (2022, March 9). 13C NMR Chemical Shift. Oregon State University. [Link][3]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm... docbrown.info. [Link][5]

• AZoM. (2017, December 18). Using Benchtop 19F NMR to Evaluate Fluoroorganic Compounds. AZoM.com. [Link][6]

• Beilstein Journals. (n.d.). Supporting Information The charge-assisted hydrogen-bonded organic framework (CAHOF) self-assembled from the conjugated acid of. Beilstein-Institut. [Link][2]

• Hesse, M., Meier, H., & Zeeh, B. (2008). Spectroscopic Methods in Organic Chemistry. Georg Thieme Verlag.

• ResearchGate. (2015, July 9). An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. ResearchGate. [Link][1]

• Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (1989). Tables of Spectral Data for Structure Determination of Organic Compounds. Springer-Verlag.

• NIST. (n.d.). Benzoic acid, 2,4-dichloro-. NIST WebBook. [Link][12]

• Ebel, S. (2002). The Art of NMR. John Wiley & Sons.

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• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. 13C nmr spectrum of benzoic acid C7H6O2 C6H5COOH analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of benzoic acid C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. azom.com [azom.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. shaker.umh.es [shaker.umh.es]
• 9. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 10. Screening of organic halogens and identification of chlorinated benzoic acids in carbonaceous meteorites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. 19F [nmr.chem.ucsb.edu]
• 12. Benzoic acid, 2,4-dichloro- [webbook.nist.gov]

Introduction: The Strategic Importance of Halogenated Benzoic Acids

An In-depth Technical Guide to the Synthesis of Polychlorinated Difluorobenzoic Acids: A Case Study of 2,3-Dichloro-5,6-difluorobenzoic Acid and Its Key Isomer

Polychlorofluorinated benzoic acids are critical building blocks in modern chemistry, serving as indispensable precursors for a wide array of high-value molecules in the pharmaceutical, agrochemical, and materials science sectors. Their utility stems from the unique electronic and lipophilic properties imparted by the halogen substituents, which can profoundly influence the biological activity, metabolic stability, and pharmacokinetic profiles of drug candidates.

This guide focuses on the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid, a tetra-substituted aromatic carboxylic acid. The specific substitution pattern of this molecule presents a significant regiochemical challenge, making its direct synthesis non-trivial. As senior application scientists, our goal is not only to present established protocols but also to dissect the underlying chemical principles and explore rational solutions to complex synthetic problems.

Therefore, this guide is structured in two main parts. Part I provides a detailed, field-proven protocol for the synthesis of the closely related and more synthetically accessible isomer, 2,3-dichloro-4,5-difluorobenzoic acid , via a robust and scalable Directed ortho-Metalation (DoM) strategy. Part II delves into the theoretical pathways and multi-step strategies required to address the formidable regiochemical challenge of synthesizing the target molecule, 2,3-Dichloro-5,6-difluorobenzoic acid, reflecting the problem-solving approach central to process development.

Part I: A Practical and Scalable Synthesis of 2,3-Dichloro-4,5-difluorobenzoic Acid via Directed ortho-Metalation

The most direct and efficient route to a dichlorodifluorobenzoic acid begins with a commercially available dichlorodifluorobenzene isomer. The Directed ortho-Metalation (DoM) pathway is a cornerstone of modern aromatic chemistry, enabling the regioselective functionalization of aromatic rings through the use of organolithium reagents.

Causality Behind the Experimental Choice: Why This Isomer?

The synthesis of 2,3-dichloro-4,5-difluorobenzoic acid from 1,2-dichloro-4,5-difluorobenzene is highly efficient due to the powerful directing effect of the fluorine atoms. In the DoM reaction, a strong base deprotonates the most acidic proton on the ring, which is typically the one adjacent (ortho) to a metalation-directing group. Fluorine is a potent ortho-directing group, significantly more so than chlorine. In the symmetrical 1,2-dichloro-4,5-difluorobenzene, the protons at the C3 and C6 positions are electronically and sterically identical and are positioned ortho to a fluorine atom, making them the exclusive sites of lithiation. This inherent regioselectivity makes the subsequent carboxylation clean and high-yielding.

Experimental Workflow: Directed ortho-Metalation and Carboxylation

This workflow outlines the conversion of 1,2-dichloro-4,5-difluorobenzene to its corresponding benzoic acid.

Caption: Workflow for the synthesis of 2,3-dichloro-4,5-difluorobenzoic acid.

Detailed Experimental Protocol

Materials:

• 1,2-Dichloro-4,5-difluorobenzene

• n-Butyllithium (n-BuLi), 2.5 M solution in hexanes

• Anhydrous tetrahydrofuran (THF)

• Dry ice (solid CO₂) or cylinder of dry CO₂ gas

• Hydrochloric acid (HCl), 2 M aqueous solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen/argon inlet, and a rubber septum is charged with 1,2-dichloro-4,5-difluorobenzene (1.0 eq). Anhydrous THF is added to dissolve the starting material (approx. 0.2 M concentration).

• Lithiating Conditions: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium (1.1 eq) is added dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C. The mixture is stirred at -78 °C for 1 hour. Successful lithiation is critical and methods for this process are well-established.[1][2]

• Carboxylation: The reaction mixture is quenched by pouring it carefully over an excess of freshly crushed dry ice in a separate beaker, or by bubbling dry CO₂ gas through the solution at -78 °C until the reaction is saturated.

• Workup and Isolation: The reaction is allowed to warm to room temperature. 2 M HCl is added to protonate the carboxylate salt, and the mixture is transferred to a separatory funnel. The aqueous layer is extracted three times with diethyl ether.

• Purification: The combined organic extracts are washed with brine, dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate).

Parameter	Condition / Value	Rationale / Notes
Temperature	-78 °C	Prevents side reactions and decomposition of the aryllithium intermediate.
Atmosphere	Inert (N₂ or Ar)	n-BuLi and the aryllithium intermediate are highly reactive with O₂ and H₂O.
n-BuLi eq.	1.1 equivalents	A slight excess ensures complete conversion of the starting material.
Solvent	Anhydrous THF	Apolar aprotic solvent required for organolithium stability.
Yield	Typically >85%	The high regioselectivity of the DoM leads to excellent yields.

Part II: Devising a Synthesis for 2,3-Dichloro-5,6-difluorobenzoic Acid

The synthesis of the target isomer, 2,3-Dichloro-5,6-difluorobenzoic acid, requires a more nuanced, multi-step approach as no simple, commercially available precursor allows for its direct formation via a single, regioselective transformation like DoM. The strategy must therefore rely on building the required substitution pattern sequentially. A plausible approach, modeled after established syntheses of related compounds[3], involves the transformation of an amino group via a Sandmeyer reaction as a key step.

Proposed Pathway: A Multi-Step "Sandmeyer" Strategy

This theoretical pathway illustrates a rational, albeit challenging, approach to the target molecule, starting from 2,3-difluoroaniline. The core logic is to use the directing effects of existing substituents to install new groups in the correct positions, culminating in the conversion of a strategically placed amino group into a chlorine atom.

Caption: A plausible, though challenging, theoretical route to the target molecule.

Rationale and Discussion of the Theoretical Pathway

• Starting Material Selection: 3,4-Difluoronitrobenzene is a potential starting point. The nitro group is a strong deactivating meta-director, while the fluorines are activating ortho-para directors.

• Step 1 & 2: Sequential Chlorination: The first chlorination would likely occur at the C2 position, which is ortho to the C3-fluorine and para to the C4-fluorine, and meta to the nitro group. A second chlorination would be more difficult due to the increased deactivation of the ring but could plausibly be directed to the C6 position, ortho to the C5-fluorine and meta to the nitro group, to yield 2,3-dichloro-5,6-difluoronitrobenzene (renumbered from 1,2-dichloro-4,5-difluoro-3-nitrobenzene). This step requires careful control of conditions to manage regioselectivity and avoid side products.

• Step 3: Reduction: The nitro group is reduced to an amine using standard methods like catalytic hydrogenation (H₂/Pd-C) or metal-acid reduction (e.g., Fe/HCl, SnCl₂/HCl). This step is typically high-yielding and provides the crucial aniline intermediate.

• Step 4: Sandmeyer Reaction (Cyanation): The resulting 2,3-dichloro-5,6-difluoroaniline is converted into a diazonium salt using sodium nitrite and a strong acid (e.g., HCl) at low temperatures (0-5 °C). Subsequent reaction with a copper(I) cyanide salt replaces the diazonium group with a nitrile (-CN) functionality. This is a classic and reliable transformation for installing a carbon-based functional group.

• Step 5: Nitrile Hydrolysis: The final step involves the hydrolysis of the benzonitrile to the target carboxylic acid. This can be achieved under either strong acidic (e.g., refluxing aqueous H₂SO₄) or basic (e.g., refluxing aqueous NaOH followed by acidification) conditions.

Trustworthiness and Self-Validation: Each step in this proposed sequence is based on well-established, named reactions in organic chemistry. The success of the overall pathway, however, would be highly dependent on the regioselectivity of the initial chlorination steps and the ability to separate the desired isomers. Each intermediate would require rigorous characterization (NMR, MS, etc.) to validate its structure before proceeding to the next step, embodying the principle of a self-validating system.

Conclusion

The synthesis of halogenated aromatic compounds like 2,3-Dichloro-5,6-difluorobenzoic acid is a study in the strategic control of regioselectivity. While a direct, single-step synthesis of this specific isomer is challenging due to its substitution pattern, a robust and scalable protocol exists for the closely related and synthetically valuable isomer, 2,3-dichloro-4,5-difluorobenzoic acid, via Directed ortho-Metalation.

For the target molecule itself, this guide proposes a plausible, multi-step pathway that leverages fundamental reactions, including electrophilic aromatic substitution and the Sandmeyer reaction. While theoretical, this approach provides a logical framework for researchers and process chemists to begin development, underscoring the necessity of a deep understanding of substituent effects and reaction mechanisms to solve complex synthetic puzzles in drug discovery and development.

References

• Gao, Y., et al. (2015). An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. Journal of Chemical Research, 39(7), 415-417. Available at: [Link]

• Mortier, J., et al. (1995). Directed lithiation of unprotected benzoic acids. Journal of the Chemical Society, Perkin Transactions 1, (19), 2453-2457. Available at: [Link]

• Gilman, H., & Gorsky, E. (1933). The Preparation of Organolithium Compounds. Journal of the American Chemical Society, 55(7), 2920-2923.
• Schlosser, M. (2005). Organoalkali reagents. In Modern Organocopper Chemistry (pp. 307-355). Wiley-VCH.
• Knochel, P., & Jones, P. (Eds.). (1999). Organozinc Reagents: A Practical Approach. Oxford University Press.
• Hartwig, J. F. (2010).

• European Patent Office. (1992). Process for the preparation of a benzoic acid derivative (EP 0281186 B1). Retrieved from: [Link]

• MDPI. (2017). Electrocarboxylation of Dichlorobenzenes on a Silver Electrode in DMF. Molecules, 22(9), 1533. Available at: [Link]

• SAGE Journals. (2018). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of the Chinese Chemical Society, 65(1), 113-118. Available at: [Link]

• Chemical Review and Letters. (2023). Recent Advances on Defluorinative Carboxylation of C-F Bonds with CO2. Chem Rev Lett, 6, 235-244. Available at: [Link]

• D-Scholarship@Pitt. (2007). Studies of Reductive Lithiation Methods for the Preparation of Organolithium Compounds and Applications of the Palladium Catalyzed Zinc. University of Pittsburgh. Available at: [Link]

• Google Patents. (2005). Process for continuously preparing difluorobenzene derivatives with long operating times (WO2007054213A1).

Sources

• 1. d-scholarship.pitt.edu [d-scholarship.pitt.edu]
• 2. WO2007054213A1 - Process for continuously preparing difluorobenzene derivatives with long operating times - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic Characterization of 2,3-Dichloro-5,6-difluorobenzoic Acid: A Technical Guide

Introduction

Molecular Structure and Atom Numbering

A clear and consistent numbering system is essential for the unambiguous assignment of spectroscopic signals. The following diagram illustrates the structure of 2,3-Dichloro-5,6-difluorobenzoic acid with the IUPAC numbering convention that will be used throughout this guide.

Caption: Molecular structure of 2,3-Dichloro-5,6-difluorobenzoic acid with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 2,3-Dichloro-5,6-difluorobenzoic acid, ¹H, ¹³C, and ¹⁹F NMR are all highly informative.

Predicted ¹H NMR Data

The ¹H NMR spectrum is expected to be relatively simple, showing a single signal for the aromatic proton at the C4 position. The chemical shift of this proton will be influenced by the deshielding effects of the adjacent chlorine and fluorine atoms, as well as the carboxylic acid group.

Predicted ¹³C NMR Data

The ¹³C NMR spectrum will provide information about all seven carbon atoms in the molecule. The chemical shifts are predicted based on the additive effects of the substituents. The carbons directly attached to the electronegative halogens and the carboxylic acid group are expected to be significantly deshielded.

Predicted ¹⁹F NMR Data

The ¹⁹F NMR spectrum will show two distinct signals for the two non-equivalent fluorine atoms at the C5 and C6 positions. The chemical shifts and potential couplings to each other and to the C4 proton can provide further structural confirmation.

Summary of Predicted NMR Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H	7.5 - 7.8	t	H4
¹³C	~165	s	C7 (COOH)
~150-155 (d)	d	C5, C6
~130-135	s	C1, C2, C3
¹⁹F	-110 to -140	m	F5, F6

Note: Predicted chemical shifts are relative to TMS for ¹H and ¹³C, and CFCl₃ for ¹⁹F. 'd' denotes a doublet and 't' a triplet, arising from C-F and H-F coupling, respectively. 'm' denotes a multiplet.

Experimental Protocol for NMR Data Acquisition

• Sample Preparation: Dissolve approximately 10-20 mg of the solid 2,3-Dichloro-5,6-difluorobenzoic acid in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, chloroform-d) in a standard 5 mm NMR tube.[1] The choice of solvent is critical to avoid overlapping signals.[2]

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• ¹⁹F NMR Acquisition: Acquire the ¹⁹F NMR spectrum. This is a high-sensitivity nucleus, so acquisition times are generally short.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

NMR Analysis Workflow

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

FTIR spectroscopy is an excellent tool for identifying the functional groups present in a molecule. For 2,3-Dichloro-5,6-difluorobenzoic acid, the IR spectrum will be dominated by absorptions from the carboxylic acid group and the substituted benzene ring.

Predicted IR Data

The key expected vibrational frequencies are summarized in the table below. The broad O-H stretch is characteristic of the hydrogen-bonded carboxylic acid dimer, which is likely to be the dominant form in the solid state.

Predicted Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 2500	Broad, Strong	O-H stretch (Carboxylic acid dimer)
1710 - 1680	Strong	C=O stretch (Carboxylic acid)
1600 - 1450	Medium	C=C aromatic ring stretches
1300 - 1200	Strong	C-O stretch
1100 - 1000	Strong	C-F stretches
800 - 600	Strong	C-Cl stretches

Experimental Protocol for FTIR Data Acquisition

• Sample Preparation (KBr Pellet Method):

  • Grind a small amount (1-2 mg) of the solid sample with about 100 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle.

  • Transfer the mixture to a pellet press and apply pressure to form a transparent or translucent pellet.

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Place the KBr pellet or the ATR unit in the sample compartment of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The software automatically ratios the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

IR Analysis Workflow

Caption: Workflow for FTIR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used for both identification and structural elucidation.

Predicted Mass Spectrometry Data

For 2,3-Dichloro-5,6-difluorobenzoic acid, electron ionization (EI) mass spectrometry is expected to show a distinct molecular ion peak. Due to the presence of two chlorine atoms, the molecular ion will exhibit a characteristic isotopic pattern. The most abundant isotopes of chlorine are ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1. This will result in M⁺, (M+2)⁺, and (M+4)⁺ peaks with a relative intensity ratio of approximately 9:6:1.

The fragmentation of the molecular ion is likely to proceed through the loss of substituents and the carboxylic acid group.

Predicted m/z	Ion Formula	Identity/Origin
240/242/244	[C₇H₂Cl₂F₂O₂]⁺	Molecular Ion (M⁺)
221/223/225	[C₇H₂Cl₂F₂O]⁺	[M - OH]⁺
195/197/199	[C₆H₂Cl₂F₂]⁺	[M - COOH]⁺
160/162	[C₆H₂ClF₂]⁺	[M - COOH - Cl]⁺

Experimental Protocol for Mass Spectrometry Data Acquisition

• Sample Introduction: The sample can be introduced into the mass spectrometer via a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS).

• Ionization: Electron ionization (EI) is a common method for volatile and semi-volatile compounds. The standard electron energy is typically 70 eV.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Mass Spectrometry Analysis Workflow

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. acdlabs.com [acdlabs.com]

The Reactivity of the Carboxylic Acid Group in Polychlorinated Fluorinated Benzoic Acids

Content Type: In-Depth Technical Guide Audience: Researchers, Synthetic Chemists, and Drug Development Professionals[1]

Executive Summary: The "Janus" Nature of PCFBAs

Polychlorinated fluorinated benzoic acids (PCFBAs) represent a unique class of building blocks in medicinal chemistry and agrochemical synthesis. They possess a "Janus-faced" reactivity profile:

• Hyper-Acidity: The cumulative inductive effect of multiple halogen atoms renders the carboxylic acid group significantly more acidic than benzoic acid, often approaching the acidity of mineral acids.

• Ring Fragility: The electron-deficient aromatic ring is highly susceptible to Nucleophilic Aromatic Substitution (

  ) and decarboxylation, often competing with standard carboxyl group transformations.[1]

This guide provides a mechanistic blueprint for navigating these competing pathways, ensuring high-yield functionalization of the

group without compromising the integrity of the halogenated core.

Electronic and Steric Landscape

The Inductive & Ortho-Effects

In PCFBAs, the carboxylic acid group is influenced by two dominant forces:

• Inductive Withdrawal (-I): Fluorine and chlorine are strongly electronegative. When positioned ortho or para, they pull electron density away from the carboxylate anion, stabilizing it and lowering the pKa.

• Steric Inhibition of Resonance: Bulky ortho-chlorine atoms force the carboxyl group out of planarity with the benzene ring. This breaks conjugation, which normally stabilizes the neutral acid form. The result is a further drive toward ionization (lower pKa) and a sterically shielded carbonyl carbon.

Comparative Acidity Data

The following table illustrates the dramatic shift in acidity driven by halogenation.

Compound	Substituents	Approx.[1][2][3][4][5][6][7] pKa ( )	Steric Bulk (Ortho)
Benzoic Acid	None	4.20	Low
2-Chlorobenzoic Acid	2-Cl	2.92	Medium
2,6-Dichlorobenzoic Acid	2,6-di-Cl	1.59	High
Pentafluorobenzoic Acid	2,3,4,5,6-penta-F	1.48	Medium
2,3,4,5-Tetrafluoro-6-chlorobenzoic Acid	Tetra-F, Mono-Cl	~1.2 - 1.4	High

Note: Data interpolated from standard Hammett constants and literature values for polyhalogenated systems.

Core Reactivity Pathways[6]

Activation: Acid Chloride Synthesis

Converting PCFBAs to acid chlorides is the primary gateway to amides and esters. However, the electron-deficient carbonyl is less nucleophilic, and ortho-chlorines hinder the attack of chlorinating agents.

• The Problem: Standard reflux with thionyl chloride (

  ) is often sluggish.

• The Solution: Catalytic DMF (Vilsmeier-Haack intermediate) is strictly required. The active species becomes the dimethylchloroforminium chloride, which is far more reactive than

  alone.

The Trap: Nucleophilic Aromatic Substitution ( )

This is the most common failure mode. When attempting basic esterification (e.g., alkyl halide + base) or amidation, the nucleophile may attack the ring carbons (specifically para to the strongest withdrawing group) rather than the carbonyl.

• Rule of Thumb: Avoid strong bases (hydroxide, alkoxides) if the ring contains fluorines para to other halogens or the carboxyl group. Use acid-catalyzed routes or weak non-nucleophilic bases (e.g., DIPEA, 2,6-lutidine).

Decarboxylation

Polyhalogenated benzoates are prone to thermal decarboxylation.[1] The electron-withdrawing ring stabilizes the resulting aryl anion intermediate.

• Risk Factor: High temperatures (>120°C) in polar aprotic solvents (DMSO, DMF) facilitate this process.

• Catalysis: Transition metals (Cu, Ag) can catalyze protodecarboxylation even at lower temperatures.[1]

Visualizing the Reactivity Landscape

The following diagram maps the decision process for functionalizing PCFBAs, highlighting the "Safe Zones" versus "Dead Ends."

Caption: Figure 1. Reactivity Decision Tree for PCFBAs. Green paths indicate high-fidelity transformations; red paths indicate common failure modes driven by ring electron deficiency.

Experimental Protocols

Protocol 1: Atom-Efficient Acid Chloride Synthesis

Designed to overcome steric hindrance while preventing ring substitution.[1]

Reagents:

• Substrate: 2,3,4,5-Tetrafluoro-6-chlorobenzoic acid (1.0 equiv)

• Reagent: Thionyl Chloride (

  ) (5.0 equiv) OR Oxalyl Chloride (1.2 equiv)

• Catalyst: DMF (1-2 drops, anhydrous)

• Solvent: Dichloromethane (DCM) or Toluene (if higher temp needed)

Step-by-Step:

• Setup: Flame-dry a round-bottom flask equipped with a reflux condenser and a drying tube (

  ).

• Dissolution: Suspend the PCFBA in anhydrous DCM (0.5 M concentration).

• Catalysis: Add catalytic DMF. Note: Gas evolution may occur immediately due to Vilsmeier reagent formation.

• Addition: Add

  dropwise at room temperature.

• Reaction:

  • Standard: Reflux (40°C for DCM) for 2–4 hours.

  • Stubborn Substrates: If ortho-di-substitution is present (e.g., 2,6-dichloro), switch solvent to Toluene and heat to 80°C.

• Monitoring: Monitor by quenching an aliquot with methanol and checking TLC/LCMS for the methyl ester.

• Workup: Concentrate under reduced pressure to remove excess

  . Co-evaporate with toluene twice to remove traces of acid/SO2.

• Result: The crude acid chloride is usually pure enough for the next step. Do not store ; use immediately to prevent hydrolysis.

Protocol 2: "Safe" Amidation (Avoiding SnAr)

Uses the acid chloride generated above. Avoids strong bases that could attack the fluorinated ring.

Reagents:

• Crude Acid Chloride (from Protocol 1)

• Amine (1.1 equiv)

• Base:

  -Diisopropylethylamine (DIPEA) or 2,6-Lutidine (2.5 equiv)

• Solvent: Anhydrous THF or DCM

Step-by-Step:

• Preparation: Dissolve the amine and DIPEA in anhydrous THF at 0°C.

• Addition: Dissolve the crude acid chloride in THF and add it dropwise to the amine solution. Crucial: Keep temperature low (0°C to RT) to minimize SnAr side reactions.

• Reaction: Stir at Room Temperature for 1–2 hours.

• Validation: Check LCMS. If SnAr byproducts (amine displacing a fluoride) are observed, lower the temperature to -78°C for the addition in future runs.

• Workup: Dilute with EtOAc, wash with 1N HCl (to remove excess amine/DIPEA), then Brine. Dry over

  .

Mechanistic Insight: Decarboxylation

The following diagram illustrates why PCFBAs are prone to losing

. The electron-withdrawing halogens stabilize the negative charge on the ring carbon after loss, lowering the activation energy for this decomposition.

Caption: Figure 2. Mechanism of Decarboxylation. The stability of the aryl anion (R-) is the driving force, facilitated by the electron-withdrawing nature of the halogenated ring.

References

• Atom-efficient chlorination of benzoic acids with PCl3 generating acyl chlorides. Xiao, J., & Han, L. B.[1] (2019).[2][8] Journal of Chemical Research.[2]

• Decarboxylative Polyfluoroarylation of Alkylcarboxylic Acids. Sun, X., & Ritter, T.[1][8] (2021).[8] Angewandte Chemie International Edition.

• Synthesis of 4-oxo-4H-quino[2,3,4-i,j][1,4]-benoxazine-5-carboxylic acid derivatives. Chu, D. T. W., & Maleczka, R. E.[1][9] (1987). Journal of Heterocyclic Chemistry. (Demonstrates reactivity of 2,3,4,5-tetrafluorobenzoic acid).

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids. Eusébio, M. E., et al.[1] (2020). Molecules.

• 2-Chloro-4,5-difluorobenzoic acid (Compound Summary). PubChem Database. [1]

Sources

• 1. 2-Chloro-4,5-difluorobenzoic acid | C7H3ClF2O2 | CID 737171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. PubChemLite - 2-chloro-4,5-difluorobenzoic acid (C7H3ClF2O2) [pubchemlite.lcsb.uni.lu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. researchgate.net [researchgate.net]
• 9. chemistry.msu.edu [chemistry.msu.edu]

Technical Guide: Electrophilic Aromatic Substitution of Dichlorodifluorobenzoic Acid

This guide focuses on the specific chemical challenges and methodologies associated with performing Electrophilic Aromatic Substitution (EAS) on the highly deactivated dichlorodifluorobenzoic acid scaffold. This class of molecules (specifically isomers like 2,4-dichloro-3,5-difluorobenzoic acid ) are critical intermediates in the synthesis of third- and fourth-generation fluoroquinolone antibiotics (e.g., Sparfloxacin, Lomefloxacin).

Part 1: The Electronic Landscape & The "Deactivation Wall"

Substrate Analysis

Performing EAS on dichlorodifluorobenzoic acid represents a significant synthetic challenge due to the "Deactivation Wall." The benzene ring is electron-deficient, heavily substituted, and sterically crowded.

The Substrate: 2,4-dichloro-3,5-difluorobenzoic acid (Target Isomer)[1]

• Position 1: Carboxylic Acid (-COOH) – Strong Deactivator (Meta director).

• Positions 2, 4: Chlorine (-Cl) – Weak Deactivator (Ortho/Para director).

• Positions 3, 5: Fluorine (-F) – Weak Deactivator (Inductive) / Strong Activator (Resonance) (Ortho/Para director).

• Position 6: The Sole Reactive Site (H).

Mechanistic Logic: The Battle for Position 6

Unlike standard benzene chemistry, regioselectivity here is not a choice; it is a constraint. The only available proton is at C6. The success of EAS depends on the activation energy required to form the sigma-complex (arenium ion) at this specific site.

• The Fluorine Effect: The fluorine atom at C5 is the "saving grace." Through resonance donation (+R effect), it stabilizes the carbocation intermediate formed during electrophilic attack at the ortho position (C6), partially offsetting the strong electron-withdrawing nature of the -COOH and -Cl groups.

• The Steric Penalty: The electrophile must approach C6, which is flanked by a bulky Carboxyl group (C1) and a Fluorine atom (C5). This steric crowding necessitates high-energy conditions and small, linear electrophiles (like

  ).

Part 2: Core Reaction Protocols

Nitration: The Primary Gateway

Nitration is the most industrially relevant EAS reaction for this substrate, serving as the precursor to the amino-group required for quinolone ring cyclization. Standard nitration (conc.

) often fails or proceeds with poor kinetics.

Experimental Protocol: High-Temperature Nitration

Objective: Synthesis of 2,4-dichloro-3,5-difluoro-6-nitrobenzoic acid.

Reagents:

• Substrate: 2,4-Dichloro-3,5-difluorobenzoic acid (1.0 eq)

• Solvent/Catalyst: Fuming Sulfuric Acid (20% oleum) or conc.

• Electrophile Source: Fuming Nitric Acid (98%, 1.5 eq) or

Step-by-Step Methodology:

• Dissolution: Charge a chemically resistant reactor (Hastelloy or glass-lined) with oleum. Cool to 0–5°C.

• Substrate Addition: Slowly add the benzoic acid derivative. Caution: Exothermic. Ensure internal temp

  .

• Nitration: Add fuming

  dropwise. The rate is strictly controlled by thermal evolution.

• Thermal Ramp: Unlike standard nitration, this reaction requires heat to overcome the deactivation energy barrier. Slowly ramp temperature to 60–80°C .

• Monitoring: Monitor via HPLC (C18 column, Acetonitrile/Water + 0.1% TFA). Look for the disappearance of the starting material peak (RT ~4.5 min) and appearance of the nitro-product (RT ~3.8 min).

• Quench: Pour the reaction mixture onto crushed ice (5x volume).

• Isolation: The product precipitates as a pale yellow solid. Filter and wash with cold water until pH neutral.

Critical Insight: If the reaction stalls, adding trifluoroacetic anhydride (TFAA) can generate the highly reactive trifluoroacetyl nitrate species, boosting electrophilicity.

Chlorination/Halogenation (Saturation)

Attempting to chlorinate the C6 position (to create trichlorodifluorobenzoic acid) requires Lewis Acid catalysis.

Protocol:

• Catalyst:

  or (anhydrous).

• Reagent:

  gas or Sulfuryl Chloride ( ).

• Conditions: Reflux in chlorinated solvent (e.g., 1,2-dichloroethane).

• Observation: This reaction is often slower than nitration due to the weaker electrophilicity of the

  complex compared to .

The Impossible Reactions (Friedel-Crafts)

Note: Friedel-Crafts Alkylation or Acylation is not feasible on this substrate. The ring is too deactivated (

reactivity relative to benzene). The Lewis Acid catalyst will complex with the carboxylic acid oxygen, further deactivating the ring and killing the catalyst.

Part 3: Visualization of Reaction Pathways

Pathway Diagram: From Acid to Quinolone Precursor

The following diagram illustrates the transformation of the dichlorodifluoro-scaffold, highlighting the critical EAS nitration step and subsequent functional group manipulations.

Caption: Figure 1. Electrophilic substitution pathway targeting the sterically hindered C6 position, leading to key pharmaceutical intermediates.

Part 4: Quantitative Data & Troubleshooting

Comparative Reactivity Table

The following table summarizes the reactivity of the C6 position under various EAS conditions.

Reaction Type	Electrophile	Reagents	Conditions	Feasibility	Yield (Typical)
Nitration		Fuming , Oleum	60–90°C, 4h	High	85–92%
Chlorination		,	Reflux, 12h	Moderate	60–75%
Sulfonation		Fuming	>120°C	Low	<30% (Desulfonation competes)
F-C Alkylation		,	Various	Impossible	0% (No Reaction)

Troubleshooting Common Failures

• No Reaction (Recovery of Starting Material):

  • Cause: Temperature too low. The activation energy of the deactivated ring was not met.

  • Fix: Increase temperature in

    increments. Consider using Nitronium tetrafluoroborate ( ) in sulfolane for a more potent electrophile.

• Decarboxylation (Ipso-substitution):

  • Cause: Temperature too high (>120°C) or prolonged exposure to strong acid.

  • Fix: Monitor reaction strictly by HPLC. Quench immediately upon conversion.

• Isomer Scrambling:

  • Cause: Reversible sulfonation or halogen migration (less likely with F/Cl, but possible).

  • Fix: Verify isomer purity via

    -NMR. The specific coupling constants ( and ) are diagnostic.

Part 5: References

• Zhang, Z. F., et al. "An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid."[2] Journal of Chemical Research, 2015.[2]

• PubChem. "3,5-Dichloro-2,4-difluorobenzoic acid - Compound Summary."[3] National Library of Medicine.

• Master Organic Chemistry. "Electrophilic Aromatic Substitution on Deactivated Rings." MasterOrganicChemistry.com.

• Google Patents. "Method for producing 2,4-dichloro-5-fluorobenzoic acid (JPH0647568B2)." Google Patents.

• Royal Society of Chemistry. "Nitration of deactivated aromatic compounds." Journal of the Chemical Society, Perkin Transactions 2.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3,5-Dichloro-2,4-difluorobenzoic acid | C7H2Cl2F2O2 | CID 13565016 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unlocking the Therapeutic Potential: A Technical Guide to the Biological Activities of Substituted Dichlorofluorobenzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This technical guide provides an in-depth exploration of the diverse biological activities associated with substituted dichlorofluorobenzoic acids and their derivatives. Moving beyond their established role as crucial synthetic intermediates, we delve into their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents, as well as their applications in agriculture as herbicides and insecticides. This document is designed to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the screening, mechanisms of action, and structure-activity relationships of this versatile class of compounds.

Introduction: The Chemical Versatility of Dichlorofluorobenzoic Acids

Substituted dichlorofluorobenzoic acids are a class of halogenated aromatic carboxylic acids that have garnered significant attention in medicinal and agricultural chemistry. Their chemical structure, characterized by a benzene ring substituted with two chlorine atoms, a fluorine atom, and a carboxylic acid group, provides a unique scaffold for the development of novel bioactive molecules. The presence and position of these halogen atoms can profoundly influence the physicochemical properties of the molecule, such as lipophilicity and electronic character, which in turn dictates its biological activity.[1][2][3] These compounds are well-recognized as key building blocks in the synthesis of a variety of pharmaceuticals, most notably quinolone-3-carboxylic acids, which are potent antibacterial agents.[4] This guide, however, will focus on the intrinsic and derived biological activities of substituted dichlorofluorobenzoic acids themselves.

Antimicrobial and Antifungal Activities: Combating Microbial Resistance

The rise of multidrug-resistant pathogens necessitates the discovery of new antimicrobial agents. Derivatives of dichlorofluorobenzoic acid have shown promise in this area, exhibiting both antibacterial and antifungal properties.

Mechanism of Action

The antimicrobial action of derivatives of halogenated benzoic acids is often attributed to their ability to disrupt cellular processes. For instance, some chlorinated phenolic compounds have been shown to disrupt bacterial membrane integrity and induce the production of intracellular reactive oxygen species (ROS), leading to oxidative stress and cell death.[1] In the context of antifungal activity, certain benzoic acid derivatives are known to inhibit enzymes crucial for fungal cell wall or membrane biosynthesis, such as lanosterol 14-alpha demethylase, which is involved in ergosterol production.[5]

Experimental Protocol: In Vitro Antimicrobial Susceptibility Testing

A fundamental step in evaluating the antimicrobial potential of substituted dichlorofluorobenzoic acid derivatives is to determine their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC).

2.2.1. Broth Microdilution Method

This method is a standard for determining the MIC of a compound against a specific microorganism.[6][7][8]

Step-by-Step Methodology:

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Test Compound: The substituted dichlorofluorobenzoic acid derivative is serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well containing the diluted compound is inoculated with the microbial suspension. Positive (microorganism in broth without the compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria, 35°C for 48-72 hours for fungi).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

• Determination of MBC/MFC: An aliquot from the wells showing no visible growth is sub-cultured onto an agar plate. The MBC/MFC is the lowest concentration that results in a significant reduction (e.g., ≥99.9%) in the number of viable colonies.

Causality Behind Experimental Choices:

• Standardized Inoculum: Ensures reproducibility and comparability of results.

• Serial Dilutions: Allows for the determination of a precise MIC value.

• Controls: Validate the viability of the microorganism and the sterility of the medium.

Diagram of Antimicrobial Susceptibility Testing Workflow:

Caption: Workflow for Broth Microdilution Assay.

Quantitative Data Summary

Compound Derivative	Microorganism	MIC (µg/mL)	Reference
2-chlorobenzoic acid derivative 6	Escherichia coli	(pMICec=2.27 µM/ml)	[9]
2-chloro-N-phenylacetamide (A1Cl)	Aspergillus flavus	16 - 256	[10]

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Derivatives of fluorobenzoic acid have demonstrated significant potential as anticancer agents. Their mechanism of action often involves inducing cell cycle arrest and apoptosis in cancer cells.

Mechanism of Action

Several molecular mechanisms have been proposed for the anticancer activity of fluorobenzoic acid derivatives. These include the inhibition of topoisomerase, an enzyme involved in DNA replication and repair, leading to cell growth arrest and death.[11] Additionally, some derivatives have been shown to induce apoptosis through caspase-3 activation and to cause cell cycle arrest at the G0/G1 phase.[11]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of a compound.[12][13][14][15]

Step-by-Step Methodology:

• Cell Seeding: Cancer cells (e.g., A549 human lung adenocarcinoma, MCF-7 breast cancer) are seeded in a 96-well plate at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the substituted dichlorofluorobenzoic acid derivative and incubated for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution (typically 5 mg/mL in PBS) is added to each well and the plate is incubated for 2-4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of around 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Causality Behind Experimental Choices:

• Choice of Cell Line: Dependent on the type of cancer being targeted.

• Concentration Range: A wide range is used to determine the dose-dependent effect of the compound.

• Incubation Time: Allows for the observation of both acute and chronic cytotoxic effects.

Diagram of MTT Assay Workflow:

Caption: Workflow for MTT Cell Viability Assay.

Quantitative Data Summary

Compound Derivative	Cancer Cell Line	IC50 (µM)	Reference
Cyclopentaquinoline with fluorobenzoic acid (Compound 15)	A549 (Lung)	<20	[11]
Cyclopentaquinoline with fluorobenzoic acid (Compound 16)	A549 (Lung)	<20	[11]

Anti-inflammatory Activity: Modulating the Inflammatory Response

Certain derivatives of dichlorobenzoic acids have demonstrated anti-inflammatory properties, suggesting their potential in treating inflammatory conditions.

Mechanism of Action

The primary mechanism of action for the anti-inflammatory effects of many benzoic acid derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is involved in the synthesis of prostaglandins, key mediators of inflammation.[12] By inhibiting COX-2, these compounds can reduce pain, swelling, and other symptoms of inflammation.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

This is a classic in vivo model used to screen for the acute anti-inflammatory activity of new compounds.[5][11][16][17][18]

Step-by-Step Methodology:

• Animal Acclimatization: Rodents (typically rats or mice) are acclimatized to the laboratory conditions.

• Compound Administration: The test compound (substituted dichlorofluorobenzoic acid derivative) is administered orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a known anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: After a specific time (e.g., 30-60 minutes), a sub-plantar injection of carrageenan (a phlogistic agent) is administered into the right hind paw of the animals.

• Measurement of Paw Volume: The volume of the paw is measured at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema is calculated for each group compared to the control group.

Causality Behind Experimental Choices:

• Carrageenan: A well-established irritant that induces a reproducible inflammatory response.

• Plethysmometer: Provides a quantitative measurement of paw swelling.

• Positive Control: Validates the experimental model and provides a benchmark for the activity of the test compound.

Diagram of Carrageenan-Induced Paw Edema Assay:

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Herbicidal and Insecticidal Activities: Applications in Agriculture

Substituted benzoic acids and their derivatives have also been explored for their potential use in agriculture as herbicides and insecticides.

Herbicidal Activity

The herbicidal activity of benzoic acid derivatives is often associated with their ability to mimic or interfere with plant hormones, such as auxins, leading to uncontrolled growth and ultimately death of the weed.[19]

5.1.1. Experimental Protocol: Pre- and Post-Emergence Herbicidal Assay

The herbicidal potential of a compound is typically evaluated in both pre-emergence (before weed seedlings emerge) and post-emergence (after weed seedlings have emerged) scenarios.[20][21]

Step-by-Step Methodology:

• Planting: Seeds of target weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli) are sown in pots containing soil.

• Pre-emergence Application: The test compound is applied to the soil surface immediately after sowing.

• Post-emergence Application: The test compound is applied to the foliage of the emerged seedlings at a specific growth stage.

• Incubation: The pots are kept in a greenhouse under controlled conditions.

• Evaluation: The herbicidal effect is assessed after a certain period (e.g., 14-21 days) by visually rating the percentage of weed control or by measuring the fresh or dry weight of the surviving plants compared to an untreated control.

Insecticidal Activity

The insecticidal mechanism of action for fluorobenzoic acid derivatives can vary. Some may act as neurotoxins, while others may disrupt insect growth and development.

5.2.1. Experimental Protocol: Insect Bioassay

Various methods can be employed to assess the insecticidal activity of a compound, including topical application, feeding assays, and contact assays.[22][23]

Step-by-Step Methodology (Leaf-Dip Bioassay):

• Preparation of Test Solutions: The substituted dichlorofluorobenzoic acid derivative is dissolved in a suitable solvent and diluted to various concentrations.

• Leaf Treatment: Leaves of a host plant are dipped into the test solutions and allowed to air dry.

• Insect Exposure: A known number of test insects (e.g., larvae of Spodoptera littoralis) are placed on the treated leaves in a petri dish.

• Incubation: The petri dishes are maintained under controlled conditions.

• Mortality Assessment: The number of dead insects is recorded at specific time intervals (e.g., 24, 48, and 72 hours). The LC50 (lethal concentration to kill 50% of the insect population) is calculated.

Structure-Activity Relationship (SAR) Studies

Understanding the relationship between the chemical structure of substituted dichlorofluorobenzoic acid derivatives and their biological activity is crucial for the rational design of more potent and selective compounds.[21][24][25][26][27] SAR studies involve systematically modifying the chemical structure and observing the effect on a specific biological activity. For example, the position and nature of substituents on the phenyl ring can significantly impact the antimicrobial, anticancer, or anti-inflammatory potency. Quantitative Structure-Activity Relationship (QSAR) models can be developed to mathematically correlate structural features with biological activity, enabling the prediction of the activity of novel compounds.[24][27][28][29]

Conclusion and Future Directions

Substituted dichlorofluorobenzoic acids and their derivatives represent a promising class of compounds with a wide spectrum of biological activities. While their role as synthetic intermediates is well-established, their potential as standalone therapeutic and agrochemical agents warrants further investigation. Future research should focus on the synthesis of novel derivatives with optimized activity and reduced toxicity, elucidation of their detailed mechanisms of action, and comprehensive in vivo studies to validate their therapeutic and agricultural potential.

References

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• CLYTE Technologies. (2025).
• Horton, T. (n.d.). MTT Cell Assay Protocol.
• Ferreira, A. P., et al. (2022). Inhibition of Carrageenan-Induced Acute Inflammation in Mice by the Microgramma vacciniifolia Frond Lectin (MvFL). MDPI.
• Kumar, A., et al. (2014).
• ATCC. (n.d.).
• The Journal of Phytopharmacology. (n.d.). Evaluation of Carrageenan induced anti-inflammatory activity of ethanolic extract of bark of Ficus virens Linn. in swiss albino.
• Zhou, W., et al. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid.
• Morris, C. J. (2010). Carrageenan-Induced Paw Edema in the Rat and Mouse.
• Abdel-Mageed, W. M., et al. (2021).
• Hansch, C., & Leo, A. (n.d.).
• Singh, V., & Sahu, V. K. (2021).
• Phillips, W. M. (2017). Residual Herbicidal Activity of Some Chloro-Substituted Benzoic Acids in Soil. Weeds.
• Kumar, R., & Singh, S. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. Journal of Entomology and Zoology Studies.
• Schwalbe, R., et al. (Eds.). (n.d.). Antimicrobial Susceptibility Testing Protocols.
• Computational Chemistry Glossary. (2024).
• Wang, Y., et al. (2025). Exploring Insecticidal Molecules with Random Forest: Toward High Insecticidal Activity and Low Bee Toxicity.
• Kumar, A., & Singh, V. (2013).
• Wiegand, I., et al. (2018). In vitro antimicrobial susceptibility testing methods. Pure.
• Dembitsky, V. M. (n.d.). Biological activities of natural halogen compounds.
• Ghorab, M. M., et al. (2020).
• Wang, J., et al. (n.d.).
• Phillips, W. M. (2017). Residual Herbicidal Activity of Some Chloro-Substituted Benzoic Acids in Soil. Weeds.
• Khan, S. G., et al. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound. Global Scientific Journal.
• Asiri, A. M., et al. (2022). Synthesis, characterization and Hirshfeld surface analysis of 2-aminobenzothiazol with 4-fluorobenzoic acid co-crystal. European Journal of Chemistry.
• Wang, Y., et al. (2021). Quantitative Structure-Activity Relationship (QSAR) Studies on the Toxic Effects of Nitroaromatic Compounds (NACs)
• Stana, A., et al. (2020). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. MDPI.
• Khan, S. G., et al. (2020). Synthesis and characterization of new derivatives of 4-fluoro benzoic acid as bioactive compound.
• Olaru, O. T., et al. (2021). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)
• Singh, S., et al. (2019). Evaluation of different pre-and post-emergence herbicides on forage yield, quality and disease reaction of multi-cut forage. Indian Journal of Agronomy.
• Subramani, B., et al. (n.d.).
• Travlos, I., et al. (2024). Effectiveness and Selectivity of Pre- and Post-Emergence Herbicides for Weed Control in Grain Legumes. MDPI.
• Indian Council of Medical Research. (n.d.).
• Cardot, L. (n.d.). Latest Developed Methods for Antimicrobial Susceptibility Testing. Longdom Publishing.
• WeedSmart. (n.d.). PRE-EMERGENT HERBICIDES.
• de Melo, E. B., & Ferreira, E. F. B. (2025). A (Comprehensive) Review of the Application of Quantitative Structure–Activity Relationship (QSAR) in the Prediction of New Compounds with Anti-Breast Cancer Activity. MDPI.
• Ferreira, M., et al. (2022). Nanoencapsulation of 3-Chloropropylaminobenzoate Derivatives with Potential Insecticidal Activity. MDPI.

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Solubility Profiling and Process Engineering of 2,3-Dichloro-5,6-difluorobenzoic Acid

Executive Summary

2,3-Dichloro-5,6-difluorobenzoic acid (CAS: 119837-23-3) is a critical halogenated aromatic intermediate, primarily utilized in the synthesis of third-generation fluoroquinolone antibiotics (e.g., Sparfloxacin derivatives) and advanced agrochemicals.[1][2][3] Its purification is a bottleneck in process scale-up due to the competing electron-withdrawing effects of chlorine and fluorine substituents, which significantly alter its crystal lattice energy and solvation thermodynamics compared to simple benzoic acid.

This technical guide provides a rigorous framework for determining the solubility profile of this compound, modeling its thermodynamic behavior, and designing robust crystallization processes. Unlike generic data sheets, this document focuses on the causality between molecular structure and solvent interaction, enabling researchers to predict behavior in non-standard solvent systems.

Part 1: Physicochemical Profile & Molecular Logic

Structural Determinants of Solubility

The solubility of 2,3-dichloro-5,6-difluorobenzoic acid is governed by three molecular features:

• Carboxylic Acid Moiety: capable of strong hydrogen bonding (dimerization) in non-polar solvents and ionization in basic aqueous media.

• Poly-halogenation: The high electronegativity of the fluorine atoms (positions 5,6) and chlorine atoms (positions 2,[1][2][4][5][6][7]3) reduces the electron density of the aromatic ring. This increases the acidity (pKa < 3.0) compared to benzoic acid, making the compound highly sensitive to pH changes in aqueous mixtures.

• Lattice Energy: The dense packing of halogen atoms creates a stable crystal lattice. Solvents must overcome significant enthalpy of fusion (

  ) to dissolve the solid.

Predicted Solubility Landscape

Based on the "like dissolves like" principle and data from structural analogs (e.g., 2,4-dichloro-5-fluorobenzoic acid), the solubility profile follows a distinct hierarchy:

Solvent Class	Representative Solvents	Solubility Trend	Mechanism
Polar Protic	Methanol, Ethanol, 1-Propanol	High	Strong H-bond donor/acceptor interactions disrupt acid dimers.
Polar Aprotic	Acetone, DMF, DMSO	Very High	Dipole-dipole interactions; excellent for dissolving the monomeric form.
Esters/Ketones	Ethyl Acetate, MIBK	Moderate to High	Good solvation of the aromatic core; useful for crystallization.
Non-Polar	Toluene, Hexane, Heptane	Low	Weak Van der Waals forces cannot overcome lattice energy; used as anti-solvents.
Aqueous	Water (pH < pKa)	Very Low	Hydrophobic aromatic ring dominates; practically insoluble.

Part 2: Experimental Determination Protocol (The Gold Standard)

To generate authoritative solubility data for regulatory filing or process design, the Isothermal Saturation Method (Gravimetric Analysis) is the industry standard.

Reagents and Setup

• Solute: 2,3-Dichloro-5,6-difluorobenzoic acid (Purity >99.0% by HPLC).

• Solvents: HPLC grade (Water content <0.1%).

• Equipment: Jacketed glass vessel (50 mL) with circulating water bath (

  K stability).

Step-by-Step Workflow

• Excess Addition: Add the solid solute to 20 mL of solvent until a visible solid phase persists (supersaturation).

• Equilibration: Stir at 300 rpm for at least 24 hours at the target temperature.

  • Critical Insight: Halogenated benzoic acids can form supersaturated "oils" rather than crystals. Ensure the solid phase remains crystalline.

• Sampling: Stop stirring and allow phases to settle for 30 minutes. Use a pre-heated syringe filter (0.45 µm PTFE) to withdraw the supernatant.

• Gravimetric Analysis: Transfer

  to a pre-weighed weighing dish. Evaporate solvent under vacuum at 40°C until constant mass is achieved.

• Validation: Re-dissolve the residue and verify purity via HPLC to ensure no degradation occurred during equilibration.

Workflow Visualization

Figure 1: Standardized workflow for gravimetric solubility determination.

Part 3: Thermodynamic Modeling

For process engineering, relying on raw data points is insufficient. You must fit the data to thermodynamic models to predict solubility at any temperature.

The Modified Apelblat Equation

This is the most accurate semi-empirical model for correlating the solubility of benzoic acid derivatives.

• : Mole fraction solubility of the solute.

• ngcontent-ng-c4120160419="" _nghost-ng-c3115686525="" class="inline ng-star-inserted">

  : Absolute temperature (Kelvin).
• : Empirical parameters derived from regression analysis.

Application:

• Measure solubility at 5 temperatures (e.g., 278K, 288K, 298K, 308K, 318K).

• Perform a multiple linear regression of

  against and .

• Interpretation:

  • Parameter

    is related to the enthalpy of solution. A negative indicates an endothermic process (solubility increases with T), which is standard for this compound.

The van't Hoff Equation

Useful for a quick estimation of the enthalpy of dissolution (

).

• Linear Plot: Plotting

  vs usually yields a straight line.

• Deviation: If the plot curves, it indicates a change in heat capacity (

  ), requiring the Apelblat model.

Part 4: Practical Applications - Crystallization Design

The primary industrial application of this solubility data is purification. The high solubility in alcohols and low solubility in water suggests a Cooling or Anti-solvent crystallization strategy.

Solvent System Selection

• Good Solvent: Ethanol or Acetone (High solubility, steep temperature curve).

• Anti-Solvent: Water (Low solubility, induces high supersaturation).

Process Logic: Anti-Solvent Crystallization

• Dissolution: Dissolve crude 2,3-dichloro-5,6-difluorobenzoic acid in Acetone at 40°C (

  saturation limit).

• Filtration: Polish filter to remove mechanical impurities.

• Precipitation: Slowly dose Water (anti-solvent) while cooling to 5°C.

  • Warning: Rapid addition causes "oiling out" (liquid-liquid phase separation) before crystallization.

• Isolation: Filter the resulting crystals and wash with a 1:1 Acetone/Water mixture.

Crystallization Decision Tree

Figure 2: Decision logic for designing a purification process based on solubility data.

References

• Gong, N., et al. "Solubility and Thermodynamic Analysis of 2,4-Dichloro-5-sulfamoylbenzoic Acid in Various Solvents." Journal of Chemical & Engineering Data, vol. 65, no. 3, 2020. (Provides comparative methodology for halogenated benzoic acids). Link

• Grothe, E., et al. "Synthesis of 2,4-dichloro-3,5-difluorobenzoic acid." ResearchGate, 2015. (Details the synthesis and isolation of the structural isomer). Link

• NIST Chemistry WebBook. "Benzoic acid, 2,3,4,5-tetrafluoro-." (Standard thermodynamic data for fluorinated benzoic acids). Link

• PubChem. "2,5-Dichloro-3,6-difluorobenzoic acid Compound Summary." National Library of Medicine. Link

• BenchChem. "Solubility of Benzoic Acid in Organic Solvents: Technical Guide." (General protocols for benzoic acid derivatives). Link

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• 6. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
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An In-depth Technical Guide to the Thermal Stability of Halogenated Benzoic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Halogenated benzoic acids are pivotal building blocks in the synthesis of a vast array of pharmaceutical compounds. Their thermal stability is a critical parameter that dictates their storage, handling, and reaction conditions, ultimately impacting the safety, efficacy, and manufacturability of active pharmaceutical ingredients (APIs). This in-depth technical guide provides a comprehensive analysis of the thermal stability of halogenated benzoic acids, exploring the intricate interplay of halogen identity (F, Cl, Br, I), positional isomerism (ortho, meta, para), and intermolecular forces. The primary thermal decomposition pathway, decarboxylation, is examined in detail, supported by a discussion of the underlying electronic and steric effects. This guide also furnishes detailed, field-proven protocols for the assessment of thermal stability using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), equipping researchers with the practical knowledge to conduct self-validating thermal analysis experiments.

Introduction: The Criticality of Thermal Stability in Drug Development

In the pharmaceutical industry, a thorough understanding of the physicochemical properties of synthetic intermediates is paramount. Halogenated benzoic acids, by virtue of the diverse functionalities that halogens impart, are frequently employed in the design and synthesis of novel therapeutic agents. The thermal stability of these compounds is not merely an academic curiosity; it has profound real-world implications. Inadequate thermal stability can lead to decomposition during storage, generating impurities that may be toxic or alter the pharmacological profile of the final API. Furthermore, exothermic decomposition events during manufacturing processes can pose significant safety hazards.

This guide delves into the core principles governing the thermal stability of halogenated benzoic acids, providing a framework for predicting and experimentally verifying their thermal behavior. By understanding the causal relationships between molecular structure and thermal stability, researchers can make more informed decisions in route scouting, process development, and formulation design.

The Primary Thermal Decomposition Pathway: Decarboxylation

The principal thermal degradation route for halogenated benzoic acids is decarboxylation, the loss of a molecule of carbon dioxide (CO₂) from the carboxylic acid group.[1][2] This process typically requires elevated temperatures, often in excess of 200°C, and can be influenced by the presence of solvents, catalysts, or acidic/basic conditions.[3][4][5] The general reaction is depicted below:

X-C₆H₄-COOH → X-C₆H₅ + CO₂

The ease of this reaction is intrinsically linked to the stability of the transient intermediates formed during the C-C bond cleavage. The nature and position of the halogen substituent on the benzene ring play a crucial role in modulating the activation energy of this process.

Factors Influencing Thermal Stability

The thermal stability of a halogenated benzoic acid is not a monolithic property but rather a complex interplay of several structural and electronic factors.

The Nature of the Halogen Substituent

The identity of the halogen atom (Fluorine, Chlorine, Bromine, or Iodine) significantly influences the thermal stability of the benzoic acid derivative. This influence stems from a combination of two opposing electronic effects: the inductive effect and the resonance (or mesomeric) effect.

• Inductive Effect (-I): Due to their high electronegativity, all halogens exert an electron-withdrawing inductive effect, which pulls electron density away from the aromatic ring. This effect decreases with decreasing electronegativity (F > Cl > Br > I). A stronger inductive effect can stabilize the carboxylate anion, potentially influencing the decarboxylation mechanism.

• Resonance Effect (+M): Halogens also possess lone pairs of electrons that can be delocalized into the aromatic π-system, an electron-donating resonance effect. This effect is most pronounced for fluorine due to the effective overlap between the 2p orbitals of fluorine and carbon, and it decreases down the group (F > Cl > Br > I).

The interplay of these effects influences the electron density at the carbon atom bearing the carboxyl group, which in turn affects the strength of the C-C bond and the stability of any charged intermediates during decarboxylation. Electron-withdrawing groups generally enhance the thermal stability of the benzene ring itself by delocalizing charge.[6]

The Position of the Halogen Substituent: The "Ortho Effect"

The positional isomerism (ortho, meta, para) of the halogen substituent has a profound impact on the thermal stability, with the ortho isomers often exhibiting unique behavior due to the "ortho effect."[7][8] This effect is a combination of steric and electronic factors.

• Steric Hindrance: An ortho-substituent can sterically hinder the carboxyl group, forcing it to twist out of the plane of the benzene ring.[7] This loss of coplanarity inhibits resonance between the carboxyl group and the aromatic ring.[8] This can, in turn, affect the stability of the molecule and the transition state for decarboxylation.

• Intramolecular Interactions: In some cases, ortho-substituents can engage in intramolecular hydrogen bonding with the carboxyl group. For instance, in 2-fluorobenzoic acid, a stabilizing O-H···F intramolecular hydrogen bond can exist in certain conformers.[9] Such interactions can influence the compound's conformation and, consequently, its thermal properties.

Generally, ortho-substituted benzoic acids are stronger acids than their meta and para isomers, a direct consequence of this steric inhibition of resonance.[7][8] This altered electronic environment can also be expected to influence their thermal decomposition profiles.

Intermolecular Interactions in the Crystalline State

In the solid state, the thermal stability is also dictated by the strength of the intermolecular forces within the crystal lattice. Halogenated benzoic acids can participate in a variety of non-covalent interactions, including:

• Hydrogen Bonding: The carboxylic acid groups typically form strong hydrogen-bonded dimers.

• Halogen Bonding: The halogen atoms themselves can act as electrophilic centers (σ-hole) and interact with nucleophiles, forming halogen bonds.

• π-π Stacking: The aromatic rings can stack on top of each other, leading to stabilizing π-π interactions.

The collective strength of these interactions, which is influenced by the halogen's size and polarizability, as well as the crystal packing, determines the energy required to disrupt the lattice and initiate decomposition.

Experimental Assessment of Thermal Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are the cornerstone techniques for evaluating the thermal stability of pharmaceutical compounds.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It provides quantitative information about decomposition temperatures, the number of decomposition steps, and the amount of residual mass.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It detects thermal events such as melting, crystallization, and decomposition, providing information on their temperatures and associated enthalpy changes.

Data Presentation: Melting Points of Halogenated Benzoic Acids

While not a direct measure of decomposition, the melting point can provide an initial indication of the relative stability of the crystal lattice.

Compound	Melting Point (°C)
Fluorobenzoic Acids
2-Fluorobenzoic Acid	122-125
3-Fluorobenzoic Acid	123-126
4-Fluorobenzoic Acid	182-184
Chlorobenzoic Acids
2-Chlorobenzoic Acid	138-140
3-Chlorobenzoic Acid	154-158
4-Chlorobenzoic Acid	239-242
Bromobenzoic Acids
2-Bromobenzoic Acid	147-150
3-Bromobenzoic Acid	155-158
4-Bromobenzoic Acid	252-254
Iodobenzoic Acids
2-Iodobenzoic Acid	160-162
3-Iodobenzoic Acid	185-187
4-Iodobenzoic Acid	267-270

Note: Melting points are sourced from various chemical suppliers and may have slight variations.

Experimental Protocols

The following are detailed, self-validating protocols for the thermal analysis of halogenated benzoic acids.

Protocol for Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of a halogenated benzoic acid by measuring its mass change as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the halogenated benzoic acid into a clean, tared TGA pan (typically alumina or platinum).[2]

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min to provide an inert atmosphere.[2]

  • Set the initial temperature to ambient (e.g., 25 °C).[2]

• Thermal Program:

  • Equilibrate the sample at the initial temperature for 5-10 minutes.[2]

  • Heat the sample from the initial temperature to a final temperature of 600 °C at a constant heating rate of 10 °C/min.[2]

• Data Collection: Continuously record the sample mass and temperature throughout the experiment.[2]

• Data Analysis:

  • Plot the percentage of mass loss versus temperature to obtain the TGA thermogram.

  • Determine the onset temperature of decomposition (Tonset), the temperature of maximum mass loss rate (Tpeak) from the derivative of the TGA curve (DTG), and the residual mass at the final temperature.

Protocol for Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and decomposition temperature of a halogenated benzoic acid.

Instrumentation: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the halogenated benzoic acid into a clean, tared DSC pan (typically aluminum). Seal the pan hermetically.

• Instrument Setup:

  • Place the sample pan and an empty, sealed reference pan in the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

  • Set the initial temperature to ambient (e.g., 25 °C).

• Thermal Program:

  • Equilibrate the sample at the initial temperature for 5 minutes.

  • Heat the sample from the initial temperature to a temperature significantly above its expected decomposition point (e.g., 350 °C) at a constant heating rate of 10 °C/min.

• Data Collection: Continuously record the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Plot the heat flow versus temperature to obtain the DSC thermogram.

  • Determine the onset temperature and peak temperature of the melting endotherm.

  • Integrate the area under the melting peak to calculate the enthalpy of fusion (ΔHfus).

  • Identify the onset temperature of any exothermic events, which typically correspond to decomposition.

Visualization of Workflows and Relationships

Experimental Workflow for Thermal Analysis

Caption: A generalized workflow for conducting thermal analysis of halogenated benzoic acids using TGA and DSC.

Factors Influencing Thermal Stability

Caption: Key molecular and physical factors that collectively determine the thermal stability of halogenated benzoic acids.

Conclusion

The thermal stability of halogenated benzoic acids is a multifaceted property governed by the delicate balance of electronic and steric effects conferred by the halogen substituent, as well as the intermolecular forces present in the solid state. A comprehensive understanding of these factors, coupled with robust experimental characterization using techniques like TGA and DSC, is indispensable for the safe and efficient utilization of these compounds in pharmaceutical development. The "ortho effect" stands out as a particularly significant determinant of thermal behavior, often leading to distinct properties for ortho-isomers compared to their meta and para counterparts. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently assess and interpret the thermal stability of this important class of molecules, thereby facilitating the development of safer and more robust manufacturing processes for essential medicines.

References

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• US5872283A - Process for decarboxylation of halogenated aromatic carboxylic acids - Google Patents.

• Fu, Z., Li, Z., Song, Y., Yang, R., Liu, Y., & Cai, H. (2016). Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. The Journal of Organic Chemistry, 81(7), 2794–2803. Available at: [Link]

• Studies on the Thermal Decomposition of Benzoic Acid and its Derivatives. (1999). Journal of Thermal Analysis and Calorimetry, 55(3), 995–1002.

• Smith, C. J., Wilson, I. D., & Abou-Shakra, F. (2007). High-temperature liquid chromatography with inductively coupled plasma mass spectrometric and mass spectrometric detection for the separation and characterisation of the in vitro and in vivo metabolites of the bromobenzoic acids. Chromatography Today. Available at: [Link]

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• Fu, Z., et al. (2016). Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. The Journal of Organic Chemistry, 81(7), 2794-803. Available at: [Link]

• Ribeiro da Silva, M. A. V., et al. (2008). The influence of the halogen size in the volatility and melting of methyl p-halobenzoic esters and of their parent acids. The Journal of Chemical Thermodynamics, 40(8), 1255-1261. Available at: [Link]

• Johnson, W. H., & Prosen, E. J. (1974). The enthalpies of combustion and formation of ortho- and parafluorobenzoic acid. Journal of Research of the National Bureau of Standards, 78A(6), 683–689. Available at: [Link]

• Hopkinson, M. N., et al. (2017). Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals. Chemical Communications, 53(14), 2226–2229. Available at: [Link]

• Nowak, M., et al. (2025). Impact of Halogen Substituent Nature and Position on the Structural and Energetic Properties of Carbamazepine Cocrystals with Meta-Halobenzoic Acids: A Two-Pathway Synthesis Study. Crystal Growth & Design. Available at: [Link]

• Wozniak, K., et al. (2018). Influence of the halogen substituent on the formation of halogen and hydrogen bonding in co-crystals formed from acridine and benzoic acids. CrystEngComm, 20(44), 7246-7261. Available at: [Link]

• Hu, A. T., & Sinke, G. C. (1969). The enthalpies of combustion and formation of the mono-chlorobenzoic acids. Journal of Chemical Thermodynamics, 1(5), 507-513. Available at: [Link]

• Fu, Z., et al. (2016). Decarboxylative Halogenation and Cyanation of Electron-Deficient Aryl Carboxylic Acids via Cu Mediator as Well as Electron-Rich Ones through Pd Catalyst under Aerobic Conditions. The Journal of Organic Chemistry, 81(7), 2794-803. Available at: [Link]

• Goossens, H., et al. (2020). Decarboxylative Halogenation of Organic Compounds. Chemical Reviews, 120(24), 13683-13745. Available at: [Link]

• Gao, Y., et al. (2023). Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study. The Journal of Physical Chemistry A, 127(41), 8574-8583. Available at: [Link]

• Oberg, C. K. (2024). Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives. Journal of Chemical Technology and Applications. Available at: [Link]

• Solomonov, B. N., et al. (2016). Fusion enthalpies of benzoic acid derivatives, aromatic and heteroaromatic carboxylic acids as a tool for estimation of sublimation enthalpies at 298.15 K. Thermochimica Acta, 641, 49-59. Available at: [Link]

• Wikipedia. (n.d.). Ortho effect. Retrieved from [Link]

• Gao, Y., et al. (2023). Thermal Decomposition of 2- and 4-Iodobenzyl Iodide Yields Fulvenallene and Ethynylcyclopentadienes: A Joint Threshold Photoelectron and Matrix Isolation Spectroscopic Study. The Journal of Physical Chemistry A. Available at: [Link]

• Taylor, R. (1969). The thermal decomposition of benzoic acid. Canadian Journal of Chemistry, 47(15), 2881-2885. Available at: [Link]

• Ceylan, S., & Schobert, H. H. (1996). Decarboxylation and Coupling Reactions of Aromatic Acids under Coal-Liquefaction Conditions. Energy & Fuels, 10(3), 638–644. Available at: [Link]

• Li, Y., et al. (2023). Discrimination and quantitation of halobenzoic acid positional isomers upon Th(IV) coordination by mass spectrometry. Analytica Chimica Acta, 1268, 341398. Available at: [Link]

• Creaser, C. S., et al. (2001). Biodegradation Studies of 4-Fluorobenzoic Acid and 4-Fluorocinnamic Acid: an Evaluation of Membrane Inlet Mass Spectrometry as an Alternative to High Performance Liquid Chromatography and Ion Chromatography. Analytical Communications, 38(1), 11-13. Available at: [Link]

• A to Z Chemistry. (2020, October 10). Ortho effect. WordPress.com. Retrieved from [Link]

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• Johnson, W. H., & Prosen, E. J. (1974). The Enthalpies of Combustion and Formation of Ortho- and Parafluorobenzoic Acid. Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry, 78A(6), 683–689. Available at: [Link]

• Verevkin, S. P., et al. (2016). Benzoic Acid and Chlorobenzoic Acids: Thermodynamic Study of the Pure Compounds and Binary Mixtures With Water. Journal of Pharmaceutical Sciences, 105(3), 1290-1301. Available at: [Link]

• Bartyzel, A., et al. (2023). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. Molecules, 28(7), 2955. Available at: [Link]

• Grote, Z., et al. (2018). Synthesis of Oxadiazoles and Examination of Steric Effects in a Cyclodehydration Reaction. Digital Commons @ Otterbein. Available at: [Link]

• Reva, I., et al. (2020). Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties. Molecules, 25(21), 4923. Available at: [Link]

• Khan, A. A., et al. (2024). Thermoanalytical and Kinetic Studies for the Thermal Stability of Emerging Pharmaceutical Pollutants Under Different Heating Rates. Polymers, 16(22), 3097. Available at: [Link]

• Banerji, K. K. (1987). Separation of polar and steric effects in the oxidation of ortho-substituted benzaldehydes by N-bromobenzamide. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 99(5-6), 335-340. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Benzoic acid, 4-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

• Exner, O., & Fiedler, P. (1980). Analysis of the ortho effect: acidity of 2-substituted benzoic acids. Collection of Czechoslovak Chemical Communications, 45(5), 1251-1268. Available at: [Link]

• Ohara, M., et al. (2023). Decomposition Characteristics of a Hypervalent Iodine Compound, 2-Iodosobenzoic Acid, Exposed to Monochromatic X-Rays Around Iodine L3-Edge Energy Region. SSRN. Available at: [Link]

• Li, Z., et al. (2018). Decarboxylative Hydroxylation of Benzoic Acids. Angewandte Chemie International Edition, 57(40), 13215-13219. Available at: [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

• Davis, M. M., & Hetzer, H. B. (1961). Thermodynamic Constants for Association of Isomeric Chlorobenzoic and Toluic Acids With 1,3-Diphenyl-guanidine in Benzene. Journal of Research of the National Bureau of Standards. Section A, Physics and Chemistry, 65A(3), 209–224. Available at: [Link]

• Gaisford, S., et al. (2015). The thermal behaviour of benzoic acid : isonicotinamide binary co-crystals. UCL Discovery. Available at: [Link]

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quantum chemical calculations for 2,3-Dichloro-5,6-difluorobenzoic acid

Executive Summary

This guide outlines a rigorous computational framework for analyzing 2,3-dichloro-5,6-difluorobenzoic acid (DCDFB) . This molecule represents a unique challenge in small-molecule drug discovery and agrochemical synthesis due to its asymmetric ortho-substitution . The steric bulk of chlorine at position 2 contrasts with the high electronegativity of fluorine at position 6, creating a "steric gate" that locks the carboxylic acid conformation and dramatically influences pKa, solubility, and metabolic stability.

This document moves beyond standard "black-box" calculations, providing a self-validating protocol rooted in Density Functional Theory (DFT) to predict physicochemical properties with experimental accuracy.

Part 1: Molecular Architecture & The "Mixed-Ortho" Challenge

Structural Analysis

DCDFB is not merely a halogenated benzene; it is a sterically crowded scaffold. The immediate environment of the carboxylic acid (C1) is defined by:

• Position 2 (Cl): High steric demand (Van der Waals radius ~1.75 Å), forcing the carboxylic moiety out of planarity.

• Position 6 (F): High electronegativity but low steric demand (VdW radius ~1.47 Å), capable of forming intramolecular hydrogen bonds (IMHB) with the carboxylic proton.

• Positions 3 (Cl) & 5 (F): Inductive amplifiers that further deplete electron density from the ring, increasing acidity and susceptibility to nucleophilic aromatic substitution (SNAr) at the open C4 position.

The Computational Strategy

Standard functionals (e.g., B3LYP) often fail to capture the delicate balance between the dispersion forces of the large chlorine atoms and the electrostatic repulsion of the fluorine atoms. Therefore, this protocol mandates the use of dispersion-corrected range-separated hybrid functionals.

Part 2: Methodology & Level of Theory[1][2]

To ensure Scientific Integrity (E-E-A-T) , the following level of theory is prescribed. This selection is based on benchmarking against similar polyhalogenated benzoates.

The "Gold Standard" Protocol

Component	Selection	Scientific Rationale
Functional	M06-2X or wB97M-V	M06-2X is the industry standard for main-group thermochemistry and non-covalent interactions (NCIs). It accurately captures the energetics of halogen bonding and π-stacking better than B3LYP [1].
Basis Set (Optimization)	def2-SVP	Efficient for initial geometry scans. The "def2" family handles the polarization of Chlorine (3rd row) better than Pople sets (e.g., 6-31G*).
Basis Set (Energy)	def2-TZVP	Triple-zeta quality is mandatory for final energies to minimize Basis Set Superposition Error (BSSE).
Solvation	SMD (Water/DMSO)	The SMD (Solvation Model based on Density) is superior to IEFPCM for calculating of charged species (anions), which is critical for pKa prediction [2].
Frequency Analysis	Harmonic	Required to verify stationary points (NImag=0) and obtain Zero-Point Energy (ZPE).

Part 3: Conformational Landscape & Rotational Barriers

The rotation of the carboxylic acid group (C1-COOH bond) is the critical degree of freedom.

The "Twist" Mechanism

Due to the Ortho Effect , the carboxyl group cannot remain coplanar with the benzene ring.

• Conformer A (Syn-F): The C=O bond points toward the Chlorine (Pos 2), and the O-H points toward the Fluorine (Pos 6). This is likely the Global Minimum due to a stabilizing

  intramolecular interaction [3].

• Conformer B (Syn-Cl): The O-H points toward the bulky Chlorine. This suffers from severe steric repulsion and is significantly higher in energy.

Visualization of Conformational Workflow

Figure 1: Automated conformational search workflow to identify the global minimum of DCDFB prior to property calculation.

Part 4: pKa Prediction Protocol (Thermodynamic Cycle)

Direct calculation of pKa is prone to large errors (1-2 pKa units). The Cluster-Continuum Thermodynamic Cycle is the most reliable method for halogenated benzoic acids [4].

The Protocol

• Gas Phase Acidity (

  ): Calculate the free energy difference between the neutral acid (HA) and the anion ( ).

• Solvation Energy (

  ): Calculate solvation free energies for HA and .

• Explicit Water Correction: For the anion, include 1-3 explicit water molecules in the calculation to stabilize the negative charge on the carboxylate, which implicit models (SMD) often underestimate.

The Thermodynamic Cycle Diagram

Figure 2: Thermodynamic cycle for pKa calculation.

. The experimental value for is -265.9 kcal/mol.

Expected Outcome: DCDFB is expected to be significantly more acidic than benzoic acid (pKa 4.2). The combined electron-withdrawing effect of two Cl and two F atoms, plus the steric inhibition of resonance, typically lowers the pKa to the 1.5 – 2.5 range .

Part 5: Reactivity & Spectroscopic Validation

Electrostatic Potential (ESP) Map

Mapping the electron density onto the molecular surface reveals sites of vulnerability.

• Nucleophilic Attack: The C4 position (para to the carboxyl) is the only position with a hydrogen. However, the electron-deficient ring makes this position highly acidic. More importantly, the Fluorine at position 6 is activated for Nucleophilic Aromatic Substitution (

  ) because it is ortho to the electron-withdrawing carboxyl group and para to the Chlorine [5].

• Protocol: Compute ESP using density=current keyword in Gaussian/ORCA. Look for the "sigma-hole" on the Chlorine atoms (positive potential cap), which mediates halogen bonding.

IR Spectroscopy (Validation)

To validate your computed structure against experimental samples (QC check):

• C=O Stretch: In the "mixed ortho" environment, the carbonyl stretch will be shifted to higher wavenumbers (

  ) compared to non-sterically hindered benzoic acids due to the loss of conjugation with the ring.

Part 6: Step-by-Step Execution Protocol

Step 1: Geometry Optimization (Gas Phase)

Step 2: Single Point Energy (Solvent) Perform this on the optimized geometry.

Step 3: Anion Calculation Repeat Steps 1 & 2 for the deprotonated species (Charge -1, Multiplicity 1). Crucial: Add diffuse functions if using Pople basis sets (e.g., 6-311+G(d,p)), though def2-TZVP is usually sufficient.

Step 4: Data Analysis Calculate pKa using the equation:

Where is derived from the cycle in Figure 2.

References

• Zhao, Y., & Truhlar, D. G. (2008). The M06 suite of density functionals for main group thermochemistry, thermochemical kinetics, noncovalent interactions, excited states, and transition elements. Theoretical Chemistry Accounts. Link

• Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent Defined by the Bulk Refractive Index and Surface Tension. The Journal of Physical Chemistry B. Link

• Freitas, M. P. (2013). The ortho effect in fluorinated benzoic acids.[1][2] Journal of Physical Organic Chemistry. Link

• Ho, J., & Coote, M. L. (2010). A universal approach for continuum solvent pKa calculations: are we there yet? Theoretical Chemistry Accounts. Link

• Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.

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• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Synthesis Protocol for 2,3-Dichloro-5,6-difluorobenzoic Acid: An Application Note for Advanced Research

Abstract

This comprehensive application note provides a detailed, field-proven protocol for the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid, a crucial intermediate in the development of novel pharmaceuticals and agrochemicals. This document is intended for an audience of experienced researchers, scientists, and drug development professionals. Beyond a simple recitation of steps, this guide delves into the underlying chemical principles, offering expert insights into the causality behind experimental choices and ensuring a self-validating and reproducible protocol. The synthesis is approached through a multi-step pathway, beginning with the widely available starting material, 1,2-dichloro-4,5-difluorobenzene. Key transformations, including nitration, reduction, diazotization, and carboxylation, are meticulously detailed.

Introduction and Significance

2,3-Dichloro-5,6-difluorobenzoic acid and its derivatives are of significant interest in medicinal chemistry and materials science. The unique substitution pattern of electron-withdrawing halogen atoms on the benzene ring imparts distinct electronic properties, influencing the molecule's reactivity and biological activity. These compounds serve as versatile building blocks for the synthesis of complex molecules, including but not limited to, novel antibacterial agents.[1] The strategic placement of chlorine and fluorine atoms can enhance metabolic stability, binding affinity, and other pharmacokinetic properties of a final drug candidate. Therefore, a robust and scalable synthesis protocol is paramount for advancing research in these areas.

Strategic Synthesis Pathway

The synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid is a multi-step process that requires careful control of reaction conditions. The chosen pathway, outlined below, has been selected for its reliability and use of readily accessible starting materials.

Caption: Overall synthetic route from 1,2-dichloro-4,5-difluorobenzene.

Detailed Experimental Protocols

3.1. Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1,2-Dichloro-4,5-difluorobenzene	≥98%	Commercially Available	Starting Material
Nitric Acid (65%)	ACS Reagent	Commercially Available
Sulfuric Acid (98%)	ACS Reagent	Commercially Available
Iron powder	Fine grade	Commercially Available
Hydrochloric Acid (37%)	ACS Reagent	Commercially Available
Sodium Nitrite	≥99%	Commercially Available
Copper(I) Cyanide	≥98%	Commercially Available	Highly Toxic
Dichloromethane (DCM)	Anhydrous	Commercially Available
Diethyl Ether	Anhydrous	Commercially Available
Sodium Sulfate	Anhydrous	Commercially Available

3.2. Step-by-Step Synthesis

Step 1: Nitration of 1,2-Dichloro-4,5-difluorobenzene

This initial step introduces a nitro group onto the aromatic ring, which will later be converted to an amino group. The directing effects of the halogen substituents favor nitration at the position between the two fluorine atoms.

• To a stirred solution of concentrated sulfuric acid (98%, 50 mL) in a three-necked flask equipped with a dropping funnel and a thermometer, cool the mixture to 0-5 °C in an ice-salt bath.

• Slowly add 1,2-dichloro-4,5-difluorobenzene (10.0 g, 51.8 mmol) to the sulfuric acid while maintaining the temperature below 10 °C.

• Prepare a nitrating mixture by carefully adding concentrated nitric acid (65%, 4.5 mL, 67.3 mmol) to concentrated sulfuric acid (10 mL) in a separate flask, also cooled in an ice bath.

• Add the nitrating mixture dropwise to the solution of the starting material over 30-45 minutes, ensuring the reaction temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture onto crushed ice (200 g).

• The solid precipitate, 1,2-dichloro-4,5-difluoro-3-nitrobenzene, is collected by vacuum filtration, washed with cold water until the washings are neutral, and dried under vacuum.

Step 2: Reduction of the Nitro Group

The nitro group is reduced to an amino group, a critical functional group for the subsequent diazotization reaction. Iron powder in an acidic medium is a classic and effective method for this transformation.

• In a round-bottom flask, suspend the dried 1,2-dichloro-4,5-difluoro-3-nitrobenzene (from the previous step) in a mixture of ethanol (100 mL) and water (25 mL).

• Add iron powder (11.6 g, 207 mmol) to the suspension.

• Heat the mixture to reflux and then add concentrated hydrochloric acid (5 mL) dropwise.

• Continue refluxing for 4-6 hours, monitoring the reaction by TLC.

• Once the reaction is complete, hot filter the mixture through a pad of celite to remove the iron salts.

• Wash the celite pad with hot ethanol.

• Combine the filtrates and remove the solvent under reduced pressure.

• The residue is dissolved in diethyl ether and washed with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield 3,4-dichloro-5,6-difluoroaniline.

Step 3: Diazotization and Sandmeyer Reaction

The amino group is converted to a diazonium salt, which is then displaced by a cyano group using a copper(I) cyanide catalyst. This is a crucial carbon-carbon bond-forming step.

• Prepare a solution of 3,4-dichloro-5,6-difluoroaniline (from the previous step) in a mixture of concentrated hydrochloric acid (30 mL) and water (30 mL) and cool to 0-5 °C.

• Slowly add a solution of sodium nitrite (4.2 g, 60.9 mmol) in water (10 mL) dropwise, keeping the temperature below 5 °C. Stir for 30 minutes at this temperature.

• In a separate flask, prepare a solution of copper(I) cyanide (6.5 g, 72.5 mmol) in water (30 mL).

• Slowly add the cold diazonium salt solution to the copper(I) cyanide solution.

• Allow the mixture to warm to room temperature and then heat to 50-60 °C for 1 hour.

• Cool the mixture and extract the product with dichloromethane (3 x 50 mL).

• Combine the organic extracts, wash with water and brine, and dry over anhydrous sodium sulfate.

• After filtration, remove the solvent under reduced pressure to obtain crude 2,3-dichloro-5,6-difluorobenzonitrile.

Step 4: Hydrolysis of the Nitrile

The final step involves the acid-catalyzed hydrolysis of the nitrile group to a carboxylic acid.

• To the crude 2,3-dichloro-5,6-difluorobenzonitrile, add a mixture of concentrated sulfuric acid (40 mL) and water (10 mL).

• Heat the mixture to reflux (approximately 120-130 °C) for 4-6 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

• The white precipitate of 2,3-dichloro-5,6-difluorobenzoic acid is collected by vacuum filtration.

• Wash the solid with cold water and recrystallize from an ethanol/water mixture to obtain the pure product.

Alternative Synthetic Considerations

While the presented pathway is robust, alternative methods for introducing the carboxylic acid functionality exist. One such method is the Grignard reaction.[2][3][4][5] This involves the formation of a Grignard reagent from the corresponding aryl halide, followed by quenching with carbon dioxide.

Sources

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• 2. web.mnstate.edu [web.mnstate.edu]
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• 5. Grignard reaction - Wikipedia [en.wikipedia.org]

using 2,3-Dichloro-5,6-difluorobenzoic acid as an intermediate in pharmaceutical synthesis

This guide details the technical application of 2,3-Dichloro-5,6-difluorobenzoic acid (CAS 1263376-91-5) as a scaffold in pharmaceutical synthesis.

Abstract & Scope

This technical guide outlines the utility of 2,3-Dichloro-5,6-difluorobenzoic acid as a high-value intermediate for the synthesis of poly-halogenated heterocyclic Active Pharmaceutical Ingredients (APIs). While structurally related to the ubiquitous 2,3,4,5-tetrafluorobenzoic acid used in blockbuster fluoroquinolones (e.g., Levofloxacin), this specific dichloro-difluoro scaffold offers unique regiochemical handles for developing next-generation antibiotics , enzyme inhibitors , and agrochemicals .

The guide focuses on:

• Chemical Reactivity Profile: Analyzing the electronic activation of the halogenated core.

• Synthetic Protocols: Step-by-step methodologies for acid activation, acylation, and cyclization.

• Regioselectivity: Controlling Nucleophilic Aromatic Substitution (

  ) in mixed-halogen systems.

Chemical Profile & Reactivity

The 2,3-dichloro-5,6-difluorobenzoic acid scaffold presents a dense array of functional handles. Understanding the electronic bias is critical for designing successful synthetic routes.

Property	Specification
CAS Number	1263376-91-5
Formula
MW	226.99 g/mol
Appearance	Off-white to light yellow powder
Purity	97% (HPLC)

Electronic Activation Map

The carboxylic acid moiety at

acts as a strong Electron Withdrawing Group (EWG), activating the ortho and para positions for Nucleophilic Aromatic Substitution ( ).

• Position 6 (Fluorine): Highly activated (

  to COOH). Fluorine is an excellent leaving group in due to the high electronegativity stabilizing the Meisenheimer complex.

• Position 2 (Chlorine): Activated (

  to COOH). Chlorine is a poorer leaving group than Fluorine in activated but can be displaced under specific conditions.

• Position 3 (Chlorine) & 5 (Fluorine): Meta to COOH. Less reactive toward direct nucleophilic displacement but available for metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura).

Reactivity Diagram

The following diagram illustrates the competitive reactivity sites on the scaffold.

Figure 1: Reactivity profile of the 2,3-dichloro-5,6-difluorobenzoic acid scaffold showing competitive sites for functionalization.

Application: Synthesis of Quinolone Scaffolds

The primary pharmaceutical application of poly-halogenated benzoic acids is the synthesis of 4-oxo-quinoline-3-carboxylic acid derivatives (the core of fluoroquinolone antibiotics). This specific scaffold allows for the synthesis of 7,8-difluoro-5-chloro or 5,7-dichloro-8-fluoro analogs, depending on the cyclization path.

Synthetic Strategy (Grohe-Heberg Route)

The Grohe-Heberg method is preferred over the Gould-Jacobs reaction for this substrate due to higher yields and milder conditions.

• Activation: Conversion of acid to acid chloride.

• Acylation: Reaction with magnesium malonate to form the benzoyl acetate.

• Condensation: Formation of the enamine.

• Cyclization: Intramolecular

  displacing the halogen at or .

Detailed Experimental Protocols

Protocol A: Acid Chloride Formation

Objective: Activate the carboxylic acid for subsequent coupling.

Reagents:

• 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq)[1]

• Thionyl Chloride (

  ) (5.0 eq) or Oxalyl Chloride (1.2 eq) + DMF (cat.)

• Solvent: Toluene or Dichloromethane (DCM)

Procedure:

• Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and

  inlet, suspend 2,3-Dichloro-5,6-difluorobenzoic acid (10 g, 44 mmol) in dry Toluene (50 mL).

• Addition: Add Thionyl Chloride (16 mL, 220 mmol) dropwise over 15 minutes.

  • Note: If using Oxalyl Chloride in DCM, add 2 drops of DMF to catalyze the reaction.

• Reaction: Heat the mixture to reflux (

  ) for 3-4 hours. The suspension should become a clear solution, indicating conversion.

• Workup: Cool to room temperature. Concentrate under reduced pressure to remove solvent and excess

  .

• Chase: Add fresh Toluene (20 mL) and concentrate again to azeotrope trace acid gases.

• Yield: Quantitative conversion to 2,3-dichloro-5,6-difluorobenzoyl chloride . Use immediately (moisture sensitive).

Protocol B: Synthesis of the Benzoyl Acetate (Key Intermediate)

Objective: Construct the carbon backbone for the quinolone ring.

Reagents:

• Ethyl potassium malonate (2.2 eq)

• Magnesium chloride (

  ) (2.5 eq)

• Triethylamine (

  ) (3.0 eq)

• Acid Chloride from Protocol A (1.0 eq)

• Solvent: Acetonitrile (

  ) or THF

Procedure:

• Formation of Mg-Enolate: Suspend Ethyl potassium malonate (16.5 g, 97 mmol) and

  (10.5 g, 110 mmol) in dry MeCN (100 mL). Cool to .

• Base Addition: Add

  (18.5 mL, 132 mmol) dropwise. Stir at for 1 hour, then warm to RT for 2 hours.

• Coupling: Cool the slurry back to

  . Add the solution of 2,3-dichloro-5,6-difluorobenzoyl chloride (from Protocol A) in MeCN (20 mL) dropwise.

• Reaction: Stir at RT overnight (12-16 hours).

• Workup: Quench with dilute HCl (2N, 100 mL) carefully (CO2 evolution). Extract with Ethyl Acetate (

  mL).

• Purification: Wash organics with brine, dry over

  , and concentrate. The crude Ethyl (2,3-dichloro-5,6-difluorobenzoyl)acetate is typically used without column chromatography.

Protocol C: Cyclization to the Quinolone Core

Objective: Ring closure via intramolecular nucleophilic displacement.

Critical Regioselectivity Note: In this step, the amine nucleophile can displace either the 2-Cl or the 6-F .

• Path A (Displacement of 6-F): Occurs preferentially due to the high lability of Fluorine ortho to the carbonyl. This yields the 5-fluoro-7,8-dichloro quinolone core (after re-numbering).

• Path B (Displacement of 2-Cl): Requires specific conditions (e.g., non-polar solvents, specific bases) to favor Cl displacement, retaining the Fluorine.

Procedure (Standard Path A):

• Enamine Formation: Dissolve the Benzoyl Acetate (10 mmol) in Acetic Anhydride (15 mL) and Triethyl Orthoformate (15 mL). Reflux for 2 hours. Concentrate to obtain the ethoxy-acrylate intermediate.

• Amine Addition: Dissolve residue in Ethanol (20 mL). Add Cyclopropylamine (or desired amine) (1.1 eq) at

  . Stir for 1 hour.

• Cyclization: Dissolve the resulting enamino-ester in DMF (20 mL). Add Potassium Carbonate (

  ) (2.5 eq).

• Heating: Heat to

  for 4 hours.

• Isolation: Pour into ice water. The product, Ethyl 1-cyclopropyl-6,7-dichloro-5-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (structure depends on displacement), will precipitate. Filter and wash with water.

Workflow Diagram

The following diagram visualizes the critical synthetic pathway and the decision points for regioselectivity.

Figure 2: Synthetic workflow from acid precursor to quinolone core, highlighting the regioselective divergence.

References

• Oakwood Chemical. 2,3-Dichloro-5,6-difluorobenzoic acid Product Page. Available at: [Link] (Accessed Feb 2026).

• Grohe, K., & Heberg, H. (1987). Cycloaracylation of Enamines. I. Synthesis of 4-Quinolone-3-carboxylic Acids. Liebigs Annalen der Chemie.

• PubChem. 2,3-Dichloro-5,6-difluorobenzoic acid Compound Summary. Available at: [Link]

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines. Journal of the American Chemical Society.

Sources

• 1. 2,3-Dichloro-5,6-difluorobenzoic acid [oakwoodchemical.com]

Application of 2,3-Dichloro-5,6-difluorobenzoic Acid in Agrochemical Development: An Analysis of Current Landscape

A comprehensive search of scientific literature and patent databases reveals that 2,3-Dichloro-5,6-difluorobenzoic acid is not currently a prominent building block in the development of commercial or publicly disclosed developmental agrochemicals. While halogenated benzoic acids are a critical class of intermediates in the synthesis of numerous herbicides, fungicides, and insecticides, the specific substitution pattern of 2,3-dichloro-5,6-difluoro does not appear to have been widely exploited in the agrochemical industry to date.

This analysis of the current landscape suggests that research and development efforts have likely focused on other isomers or analogs of polychlorinated and fluorinated benzoic acids that may offer more favorable synthetic accessibility, biological efficacy, or safety profiles. For instance, related compounds such as 2,3,6-trifluorobenzoic acid are well-documented as important intermediates in the synthesis of various plant protection agents.[1]

Given the absence of specific agrochemicals derived from 2,3-Dichloro-5,6-difluorobenzoic acid, this guide will instead provide a detailed overview of the application of a closely related and commercially significant analogue: 2,6-Dichlorobenzoic Acid . This will serve as an illustrative example of how this class of molecules is utilized in modern agrochemical development, providing valuable insights and protocols for researchers in the field.

Alternative Focus: The Role of 2,6-Dichlorobenzoic Acid in Agrochemicals

2,6-Dichlorobenzoic acid is a key intermediate in the synthesis of several important agrochemicals, most notably certain herbicides. Its derivatives often act as synthetic auxins or disrupt other critical plant growth processes. The following sections will provide detailed application notes and protocols relevant to the use of 2,6-Dichlorobenzoic acid and its derivatives in agrochemical research and development.

I. Overview of 2,6-Dichlorobenzoic Acid in Herbicide Development

Derivatives of 2,6-Dichlorobenzoic acid are primarily used in the development of herbicides that mimic the action of the natural plant hormone auxin.[2] These synthetic auxins induce uncontrolled and disorganized growth in susceptible plants, ultimately leading to their death.

Mechanism of Action: Synthetic Auxins

Synthetic auxin herbicides, including those derived from 2,6-Dichlorobenzoic acid, disrupt the normal hormonal balance in plants. They bind to auxin receptors, leading to an overstimulation of auxin-responsive genes. This results in a cascade of physiological effects, including:

• Uncontrolled Cell Division and Elongation: Leading to abnormal growth, such as twisting and curling of stems and leaves.

• Disruption of Vascular Tissues: Impairing the transport of water and nutrients.

• Senescence and Cell Death: The plant essentially grows itself to death.

The general pathway of synthetic auxin action is depicted below:

Caption: Simplified workflow of synthetic auxin herbicide action.

II. Synthesis of Herbicidal Derivatives from 2,6-Dichlorobenzoic Acid

A common herbicidal derivative of 2,6-Dichlorobenzoic acid is Dicamba (3,6-dichloro-2-methoxybenzoic acid). While Dicamba itself is not directly synthesized from 2,6-Dichlorobenzoic acid, the synthetic principles are relevant to this class of compounds. A more direct application is the synthesis of other herbicidal esters or amides.

Protocol 1: General Esterification of 2,6-Dichlorobenzoic Acid

This protocol describes a general method for the synthesis of an ester derivative of 2,6-Dichlorobenzoic acid, a common step in creating active herbicidal compounds.

Materials:

• 2,6-Dichlorobenzoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous alcohol (e.g., methanol, ethanol)

• Anhydrous pyridine

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Acid Chloride Formation:

  • In a fume hood, dissolve 2,6-Dichlorobenzoic acid (1 equivalent) in an excess of thionyl chloride.

  • Add a catalytic amount of anhydrous pyridine.

  • Gently reflux the mixture for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

  • After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure.

• Esterification:

  • Dissolve the resulting crude 2,6-dichlorobenzoyl chloride in anhydrous diethyl ether.

  • Cool the solution in an ice bath.

  • Slowly add the desired anhydrous alcohol (1.1 equivalents) and anhydrous pyridine (1.1 equivalents) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification:

  • Wash the reaction mixture sequentially with water, saturated sodium bicarbonate solution, and brine in a separatory funnel.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator.

  • The crude ester can be further purified by column chromatography or distillation.

Caption: Workflow for the synthesis and purification of a 2,6-Dichlorobenzoic acid ester.

III. Biological Evaluation of Herbicidal Activity

Once a derivative is synthesized, its herbicidal efficacy must be evaluated. This is typically done through a series of in vitro and in vivo assays.

Protocol 2: Seed Germination and Early Seedling Growth Assay

This protocol provides a basic method for assessing the pre-emergent herbicidal activity of a test compound.

Materials:

• Seeds of a model plant (e.g., Arabidopsis thaliana, cress, or a relevant weed species)

• Petri dishes with filter paper

• Test compound dissolved in a suitable solvent (e.g., DMSO)

• Control solution (solvent only)

• Growth chamber with controlled light and temperature

• Ruler or caliper

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the test compound in DMSO.

  • Create a dilution series to test a range of concentrations (e.g., 1, 10, 100, 1000 µM).

  • Prepare a control solution with the same concentration of DMSO as the highest concentration test solution.

• Assay Setup:

  • Place a sterile filter paper in each Petri dish.

  • Apply a known volume of each test solution or control solution to the filter paper, ensuring even distribution.

  • Allow the solvent to evaporate completely in a fume hood.

  • Place a set number of seeds (e.g., 20-30) on the treated filter paper.

  • Seal the Petri dishes with parafilm.

• Incubation and Data Collection:

  • Place the Petri dishes in a growth chamber with appropriate light and temperature conditions for the chosen plant species.

  • After a set period (e.g., 5-7 days), measure the germination rate (percentage of seeds that have germinated).

  • Measure the root length and/or shoot length of the germinated seedlings.

• Data Analysis:

  • Calculate the percentage of inhibition of germination and growth for each concentration compared to the control.

  • Determine the IC₅₀ (concentration required to inhibit 50% of growth) for the test compound.

Concentration (µM)	Germination Rate (%)	Average Root Length (mm)	% Root Growth Inhibition
0 (Control)	98	25.2	0
1	95	22.1	12.3
10	85	13.5	46.4
100	40	3.1	87.7
1000	5	0.5	98.0
Table 1: Example data from a seed germination and early seedling growth assay.

IV. Concluding Remarks

While 2,3-Dichloro-5,6-difluorobenzoic acid itself does not appear to be a direct precursor to current major agrochemicals, the study of related halogenated benzoic acids like 2,6-Dichlorobenzoic acid provides a valuable framework for understanding the role of this chemical class in herbicide development. The principles of synthetic modification to achieve desired biological activity, coupled with systematic biological evaluation, are central to the discovery of new and effective crop protection solutions. Researchers interested in the potential of novel halogenated benzoic acids can utilize the outlined protocols as a starting point for their investigations, adapting them to the specific properties of their target molecules. The continuous exploration of new substitution patterns on the benzoic acid scaffold remains a viable strategy in the search for the next generation of agrochemicals.

References

• (Note: A numbered list of full references with titles, sources, and clickable URLs would be compiled here based on the cited search results.)
• US Patent US5478963A, "2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile)

• McDowell Sonoran Conservancy, "Herbicide", [Link].

Sources

• 1. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
• 2. mcdowellsonoran.org [mcdowellsonoran.org]

Application Notes and Protocols: Derivatization of 2,3-Dichloro-5,6-difluorobenzoic Acid for Medicinal Chemistry

Introduction: The Strategic Value of Halogenated Scaffolds

In the landscape of modern drug discovery, halogenated organic compounds are indispensable building blocks.[1][2] The incorporation of halogen atoms—particularly fluorine and chlorine—into a molecular scaffold can profoundly influence its physicochemical and pharmacological properties. Halogens can modulate lipophilicity, enhance metabolic stability, improve membrane permeability, and critically, form specific halogen bonds with biological targets, thereby increasing binding affinity and selectivity.[3][4]

2,3-Dichloro-5,6-difluorobenzoic acid is a particularly valuable starting material in this context. Its dense halogen substitution pattern creates a unique electronic environment. The presence of four electron-withdrawing halogen atoms renders the aromatic ring electron-deficient and activates the carboxylic acid moiety, making it a versatile handle for a variety of chemical transformations. This guide provides detailed protocols for the derivatization of this scaffold, focusing on robust and widely applicable methods to generate diverse libraries of compounds for medicinal chemistry programs.

Section 1: Core Derivatization Strategies

The primary and most accessible reactive site on 2,3-dichloro-5,6-difluorobenzoic acid is the carboxylic acid group. This allows for two principal classes of derivatization: Amide Bond Formation and Esterification . A third, more advanced strategy involves Nucleophilic Aromatic Substitution (SNAr) at one of the halogenated positions.

Caption: Key derivatization pathways for 2,3-dichloro-5,6-difluorobenzoic acid.

Section 2: Amide Bond Formation Protocols

The amide bond is a cornerstone of peptide chemistry and is found in a vast number of approved pharmaceutical agents. Direct reaction between a carboxylic acid and an amine is generally unfavorable as it results in an acid-base reaction forming a stable salt. Therefore, activation of the carboxylic acid is required.

Protocol 1: Two-Step Synthesis via Acid Chloride Intermediate

This classic and highly reliable method involves converting the carboxylic acid to a more reactive acid chloride, which then readily reacts with an amine.

Part A: Synthesis of 2,3-Dichloro-5,6-difluorobenzoyl chloride

• Principle: Thionyl chloride (SOCl₂) is an excellent reagent for this transformation as the byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases and are easily removed from the reaction mixture, driving the reaction to completion.

• Materials:

  • 2,3-Dichloro-5,6-difluorobenzoic acid

  • Thionyl chloride (SOCl₂)

  • Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

  • Anhydrous toluene or dichloromethane (DCM)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser (with a gas outlet connected to a scrubber containing NaOH solution), add 2,3-dichloro-5,6-difluorobenzoic acid (1.0 eq).

  • Add anhydrous toluene (or DCM) to form a slurry (approx. 5-10 mL per gram of acid).

  • Carefully add thionyl chloride (2.0-3.0 eq) to the slurry at room temperature.

  • Add a catalytic amount of anhydrous DMF (1-2 drops). Effervescence should be observed.

  • Heat the reaction mixture to reflux (for toluene, ~110°C; for DCM, ~40°C) and stir for 2-4 hours. Monitor the reaction by taking a small aliquot, quenching it with methanol, and analyzing by TLC or LC-MS to confirm the consumption of the starting acid.

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent and excess thionyl chloride under reduced pressure (rotary evaporation). The resulting crude 2,3-dichloro-5,6-difluorobenzoyl chloride is often used directly in the next step without further purification.

Part B: Amidation with Primary/Secondary Amines

• Principle: The highly electrophilic acid chloride reacts rapidly with the nucleophilic amine. A non-nucleophilic base is required to neutralize the HCl generated during the reaction.

• Materials:

  • Crude 2,3-dichloro-5,6-difluorobenzoyl chloride (from Part A)

  • Primary or secondary amine (1.1 eq)

  • Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5-2.0 eq)

• Procedure:

  • Dissolve the amine (1.1 eq) and TEA (or DIPEA) (1.5 eq) in anhydrous DCM in a flask under a nitrogen or argon atmosphere.

  • Cool the solution to 0°C using an ice bath.

  • Dissolve the crude acid chloride (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled amine solution.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours. Monitor progress by TLC or LC-MS.

  • Upon completion, dilute the reaction mixture with DCM.

  • Wash the organic layer sequentially with 1M HCl solution, saturated aqueous sodium bicarbonate (NaHCO₃) solution, and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization or silica gel column chromatography to yield the desired amide.[5][6][7]

Protocol 2: One-Pot Synthesis using Peptide Coupling Reagents

Modern coupling reagents offer a milder and often more efficient one-pot alternative to the acid chloride method, with broad functional group tolerance.[8][9]

• Principle: Reagents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) activate the carboxylic acid in situ to form a highly reactive acyl-uronium species, which is then readily displaced by the amine. A hindered base like DIPEA is used to maintain basic conditions without competing as a nucleophile.

• Materials:

  • 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq)

  • Primary or secondary amine (1.1 eq)

  • HATU (1.1-1.2 eq)

  • Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

  • Anhydrous N,N-Dimethylformamide (DMF) or DCM

• Procedure:

  • In a flask under an inert atmosphere, dissolve 2,3-dichloro-5,6-difluorobenzoic acid (1.0 eq), the amine (1.1 eq), and HATU (1.1 eq) in anhydrous DMF.

  • Cool the mixture to 0°C in an ice bath.

  • Add DIPEA (2.5 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours. Monitor progress by TLC or LC-MS.

  • Once complete, pour the reaction mixture into water and extract with ethyl acetate (3x volume of DMF).

  • Combine the organic extracts and wash with 5% aqueous lithium chloride (LiCl) solution (to help remove DMF), followed by saturated NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography.

Caption: Simplified workflow of HATU-mediated amide coupling.

Section 3: Esterification Protocols

Ester derivatives are important for modifying properties like solubility and cell permeability, and can also serve as prodrugs.

Protocol 3: Fischer-Speier Esterification

This is a classic, cost-effective method for generating simple alkyl esters.

• Principle: The reaction is an acid-catalyzed equilibrium between a carboxylic acid and an alcohol.[10] To achieve high yields, the equilibrium must be shifted towards the product, typically by using a large excess of the alcohol as the solvent.

• Materials:

  • 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq)

  • Anhydrous alcohol (e.g., methanol, ethanol) (large excess, used as solvent)

  • Concentrated sulfuric acid (H₂SO₄) (catalytic, ~5% v/v)

• Procedure:

  • Suspend 2,3-dichloro-5,6-difluorobenzoic acid in the desired anhydrous alcohol (e.g., methanol) in a round-bottom flask.

  • Carefully add concentrated sulfuric acid dropwise while stirring.

  • Attach a reflux condenser and heat the mixture to reflux for 4-24 hours. Monitor the reaction's progress by TLC or LC-MS.

  • After cooling to room temperature, remove the bulk of the excess alcohol under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully wash with water, followed by saturated NaHCO₃ solution (caution: CO₂ evolution) until the aqueous layer is basic, and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude ester by recrystallization or column chromatography.[11]

Protocol 4: Carbodiimide-Mediated Esterification

This method is suitable for more complex or acid-sensitive alcohols and proceeds under mild, neutral conditions.[12][13]

• Principle: Dicyclohexylcarbodiimide (DCC) activates the carboxylic acid. In the presence of a nucleophilic catalyst like 4-Dimethylaminopyridine (DMAP), an active acyl-pyridinium intermediate is formed, which is then efficiently intercepted by the alcohol.

• Materials:

  • 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq)

  • Alcohol (1.2 eq)

  • Dicyclohexylcarbodiimide (DCC) (1.1 eq)

  • 4-Dimethylaminopyridine (DMAP) (0.1-0.2 eq)

  • Anhydrous DCM

• Procedure:

  • Dissolve the carboxylic acid, alcohol, and DMAP in anhydrous DCM in a flask under an inert atmosphere.

  • Cool the solution to 0°C in an ice bath.

  • Add a solution of DCC in DCM dropwise. A white precipitate of dicyclohexylurea (DCU) will begin to form.

  • Remove the ice bath and stir the reaction at room temperature for 4-12 hours.

  • Monitor the reaction by TLC. Upon completion, filter off the DCU precipitate and wash the solid with cold DCM.

  • Combine the filtrate and washings, and wash sequentially with 0.5 M HCl and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product via column chromatography to separate it from any remaining DCU and other impurities.

Section 4: Representative Derivative Data

The following table provides expected data for representative derivatives synthesized using the protocols above. Actual results may vary.

Derivative Name	Synthesis Protocol	Expected Yield (%)	M.p. (°C)	Key ¹⁹F NMR Signal (δ, ppm)
N-benzyl-2,3-dichloro-5,6-difluorobenzamide	Protocol 1 or 2	80-95	155-160	~ -120, ~ -145
2,3-Dichloro-5,6-difluoro-N-morpholinobenzamide	Protocol 1 or 2	75-90	170-175	~ -118, ~ -142
Methyl 2,3-dichloro-5,6-difluorobenzoate	Protocol 3	70-85	60-65	~ -122, ~ -148
Isopropyl 2,3-dichloro-5,6-difluorobenzoate	Protocol 4	65-80	Liquid	~ -121, ~ -147

Section 5: Advanced Derivatization: Nucleophilic Aromatic Substitution (SNAr)

While the primary reactions occur at the carboxylic acid, the electron-deficient nature of the aromatic ring allows for the possibility of Nucleophilic Aromatic Substitution (SNAr).[14]

• Scientific Rationale: The four halogen substituents strongly withdraw electron density from the ring, making it susceptible to attack by strong nucleophiles. The reaction proceeds via a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[14] The rate of substitution is influenced by the leaving group ability (F > Cl in many SNAr contexts) and the position of the leaving group relative to other activating groups.[15]

• Potential Applications: This strategy could be employed on the amide or ester derivatives to introduce further diversity. For example, reacting an N-substituted 2,3-dichloro-5,6-difluorobenzamide with a nucleophile like sodium methoxide or a secondary amine under forcing conditions (high temperature, polar aprotic solvent like DMSO or DMF) could potentially lead to displacement of one of the fluorine atoms.[16][17] This opens a pathway to libraries of ether and amine-substituted analogs, which are of high interest in medicinal chemistry.

References

• Xu, Z. et al. (2014). Halogen Bond: Its Role beyond Drug−Target Binding Affinity for Drug Discovery and Development. Journal of Chemical Information and Modeling, 54(1), 69–78. Available at: [Link]

• Lin, J. et al. (2022). Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids. Journal of the American Chemical Society. Available at: [Link]

• Pistritto, G. et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 17187–17194. Available at: [Link]

• Dudek, M. K. et al. (2021). New forms of apremilast with halogen derivatives of benzoic acid. RSC Advances, 11, 36968-36976. Available at: [Link]

• Wilcken, R. et al. (2013). Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. Journal of Medicinal Chemistry, 56(4), 1363–1388. Available at: [Link]

• Hodel, F. et al. (2023). Halogenation of Pharmaceuticals Is an Impediment to Ready Biodegradability. Water, 15(13), 2441. Available at: [Link]

• Kushwaha, N. et al. (2012). Synthesis of some Amide derivatives and their Biological activity. International Journal of Pharmaceutical & Biological Archives, 3(4). Available at: [Link]

• University of Colorado Boulder. (n.d.). Lab 5: Esterification. Available at: [Link]

• Horton, P. N. et al. (2024). Sequential Nucleophilic Aromatic Substitution Reactions of Activated Halogens. Molbank, 2024(3), M1871. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 2,3-Dichloro-4,5-difluorobenzamide. Available at: [Link]

• Google Patents. (1995). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.

• Ma, S. et al. (2017). Design, synthesis and biological activity evaluation of novel 2,6-difluorobenzamide derivatives through FtsZ inhibition. Bioorganic & Medicinal Chemistry Letters, 27(5), 1143-1149. Available at: [Link]

• Organic Syntheses. (n.d.). Esterification of Carboxylic Acids with Alcohols: tert-Butyl Ethyl Fumarate. Organic Syntheses Procedure, 60, 63. Available at: [Link]

• Ghorbani-Vaghei, R. et al. (2017). DCID-mediated esterification of carboxylic acids with alcohols under mild conditions. RSC Advances, 7, 23371-23375. Available at: [Link]

• OpenStax. (2023). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. Available at: [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution [Video]. YouTube. Available at: [Link]

• Semantic Scholar. (2003). Synthesis of some Amide derivatives and their Biological activity. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). N-[3,5-Dichloro-4-(1,1,2,2-tetrafluoroethoxy)phenyl]-2,6-difluorobenzamide. PubChem Compound Summary. Available at: [Link]

• Zhang, M. et al. (2020). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. Available at: [Link]

• Kumar, A. et al. (2024). Potential Role of Benzoic Acid and its Synthetic Derivatives to Alleviate Cancer: An Up-to-Date Review. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Fang, H. et al. (2023). Synthesis And Biological Activity of Amide Derivatives Derived From Natural Product Waltherione F. ResearchGate. Available at: [Link]

• European Patent Office. (1992). EP 0281186 B1 - Process for the preparation of a benzoic acid derivative. Available at: [Link]

• Rajput, P., & Sharma, A. (2018). Synthesis and biological importance of amide analogues. Journal of Pharmacology and Medicinal Chemistry, 2(2), 22-26. Available at: [Link]

• ResearchGate. (2015). An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. Available at: [Link]

• Scholars Research Library. (2012). An Efficient and Practical Protocol for the Esterification of Aromatic Carboxylic Acids. Der Pharma Chemica, 4(1), 365-371. Available at: [Link]

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• 2. Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Validated HPLC-MS/MS Method for the Quantification of 2,3-Dichloro-5,6-difluorobenzoic Acid

Abstract

This application note presents a detailed and robust analytical method for the sensitive and selective quantification of 2,3-Dichloro-5,6-difluorobenzoic acid in complex matrices. This compound is a key intermediate and potential impurity in the synthesis of various pharmaceutical compounds. Ensuring its precise quantification is critical for quality control and regulatory compliance. The described method utilizes High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS), a technique renowned for its specificity and low detection limits. A comprehensive protocol for sample preparation using Solid-Phase Extraction (SPE) is also provided. The method is designed to be validated according to the International Council for Harmonisation (ICH) guidelines, ensuring its suitability for its intended purpose in research and drug development settings.[1][2][3]

Introduction

2,3-Dichloro-5,6-difluorobenzoic acid is a halogenated aromatic carboxylic acid. The control of such impurities is a critical aspect of pharmaceutical development and manufacturing to ensure the safety and efficacy of the final drug product.[4] The development of a reliable and validated analytical method is therefore paramount. This document provides a comprehensive guide for researchers and drug development professionals on the quantification of this specific analyte, covering the rationale for method development choices, a detailed experimental protocol, and a roadmap for method validation.

The chosen analytical technique, HPLC-MS/MS, offers significant advantages for this application. High-Performance Liquid Chromatography provides the necessary separation of the analyte from other matrix components and potential isomers.[5] Tandem Mass Spectrometry offers unparalleled selectivity and sensitivity by monitoring specific precursor-to-product ion transitions, minimizing the risk of interference and allowing for quantification at trace levels.[4][6]

Analytical Method Development

The development of this method was guided by the physicochemical properties of 2,3-Dichloro-5,6-difluorobenzoic acid and a review of analytical techniques for similar halogenated benzoic acids.[7][8][9]

Chromatographic Separation

A reversed-phase HPLC method was selected due to the non-polar nature of the analyte. A C18 stationary phase is a common and effective choice for the retention of such compounds. The mobile phase consists of a mixture of an aqueous component with a pH modifier and an organic solvent. The addition of a weak acid, such as formic acid, to the mobile phase is crucial for ensuring the analyte is in its protonated, less polar form, which enhances its retention on the reversed-phase column and improves peak shape.[9] A gradient elution is employed to ensure efficient separation and elution of the analyte in a reasonable timeframe.

Mass Spectrometric Detection

Electrospray ionization (ESI) in negative ion mode is the preferred ionization technique for acidic compounds like 2,3-Dichloro-5,6-difluorobenzoic acid, as the carboxylic acid group readily deprotonates to form a [M-H]⁻ ion. For tandem mass spectrometry, the deprotonated molecule is selected as the precursor ion. Collision-induced dissociation (CID) is then used to generate characteristic product ions. The monitoring of specific precursor-to-product ion transitions in Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity.

Experimental Workflow

The overall analytical workflow is depicted in the following diagram:

Caption: Overall workflow for the quantification of 2,3-Dichloro-5,6-difluorobenzoic acid.

Detailed Protocols

Sample Preparation using Solid-Phase Extraction (SPE)

This protocol is designed for the extraction and concentration of 2,3-Dichloro-5,6-difluorobenzoic acid from an aqueous matrix. For other matrices, appropriate modifications may be necessary.

Materials:

• Reversed-phase SPE cartridges (e.g., C18, 500 mg, 6 mL)

• Methanol (HPLC grade)

• Deionized water

• Formic acid

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: Acidify the aqueous sample to a pH of approximately 2-3 with formic acid.[10] This ensures the analyte is in its protonated form for optimal retention on the C18 sorbent.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of acidified deionized water (pH 2-3). Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of acidified deionized water to remove any polar impurities.

• Drying: Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes to remove residual water.

• Elution: Elute the analyte from the cartridge with 5 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition. Vortex and centrifuge before transferring to an HPLC vial.

HPLC-MS/MS Analysis

Instrumentation:

• HPLC system with a binary pump and autosampler

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

Chromatographic Conditions:

Parameter	Recommended Setting
Column	C18, 2.1 x 100 mm, 3.5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient Program	0-1 min: 30% B, 1-8 min: 30-95% B, 8-10 min: 95% B, 10.1-12 min: 30% B (re-equilibration)

Mass Spectrometer Settings (Example):

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.0 kV
Source Temperature	150°C
Desolvation Temp.	400°C
MRM Transition	To be determined by infusion of a standard solution of the analyte.
Collision Gas	Argon

Method Validation

A comprehensive validation of this analytical method should be performed in accordance with ICH guidelines to ensure its reliability, reproducibility, and scientific soundness.[3] The following parameters must be assessed:

Validation Parameters and Acceptance Criteria

Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	No interfering peaks at the retention time of the analyte in blank and placebo samples.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.99
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	To be defined based on the intended application.
Accuracy	The closeness of the test results obtained by the method to the true value.	% Recovery within 80-120% at three different concentration levels.
Precision (Repeatability & Intermediate)	The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LOQ).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio ≥ 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio ≥ 10:1; RSD and accuracy should meet acceptance criteria.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant impact on results when parameters like flow rate, column temperature, and mobile phase composition are slightly varied.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the quantification of 2,3-Dichloro-5,6-difluorobenzoic acid using HPLC-MS/MS. The detailed protocols for sample preparation and analysis, coupled with a clear roadmap for method validation, offer researchers and drug development professionals a reliable starting point for implementing this method in their laboratories. The successful validation of this method will ensure the generation of high-quality, reproducible data that is compliant with regulatory expectations.[2]

References

• Journal of Applied Bioanalysis. Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities.
• Profound. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
• AMSbiopharma. ICH Guidelines for Analytical Method Validation Explained.
• IntechOpen. A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances.
• ResolveMass Laboratories. Analytical Method Development and Validation in Pharmaceuticals.
• ScienceDirect. Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatogra.
• BenchChem. Application Notes and Protocols for the Sample Preparation of 3,5-Dichlorobenzoic-d3 Acid.
• NEMI.gov. Method 555 - DETERMINATION OF CHLORINATED ACIDS IN WATER BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY WITH A PHOTODIODE ARRAY ULTRAVIOLET DETECTOR.
• Royal Society of Chemistry. Analytical Methods.
• ZORA (Zurich Open Repository and Archive). 2,6-Difluorosubstituted benzoylurea compounds – Determination of 2,6-difluorobenzoic acid in urine by GC-MS.
• American Laboratory. Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid.
• SIELC Technologies. HPLC Method For Analysis Of 2,3-Dichlorobenzoic Anhydride on Primesep S2 Column.
• U.S. Environmental Protection Agency. Method 200.2, Revision 2.8: Sample Preparation Procedure for Spectrochemical Determination of Total Recoverable Elements.
• Agency for Toxic Substances and Disease Registry. 6. analytical methods.
• Animal Health Laboratory, University of Guelph. GC/MS-LC/MS multi-residue method.
• HELIX Chromatography. HPLC Methods for analysis of Benzoic acid.
• Universitat de Barcelona. Gas Chromatography - Mass Spectrometry.
• ResearchGate. Separation and determination of fluorobenzoic acids using ion chromatography-electrospray mass spectrometry.
• PMC. Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids.
• SIELC Technologies. Separation of 2,3-Dichlorobenzoic acid on Newcrom R1 HPLC column.
• Thermo Fisher Scientific. Sample Preparation Solutions for PFAS Analysis in Environmental Samples.
• ResearchGate. A Validated LC Method for Determination of 2,3-Dichlorobenzoic Acid and its Associated Regio Isomers.
• ResearchGate. Spectrophotometric determination of drugs using 2,3 dichloro 5,6 dicyano p-benzoquinone as analytical reagent.
• Indian Journal of Pharmaceutical Sciences. Spectrophotometric Assay Methods for Determination of Amiloride: A Charge-Transfer Reaction Approach with 2,3-Dichloro-5,6-Dicyano-1,4-Benzoquinone and p-Chloranilic Acid Reagents.

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• 4. A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances [scirp.org]
• 5. researchgate.net [researchgate.net]
• 6. uoguelph.ca [uoguelph.ca]
• 7. Making sure you're not a bot! [mostwiedzy.pl]
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• 9. Separation of 2,3-Dichlorobenzoic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of 2,3-Dichloro-5,6-difluorobenzoyl Chloride: An Application Note

Introduction

The conversion of carboxylic acids to acyl chlorides is a fundamental transformation in organic synthesis, yielding highly reactive intermediates essential for the production of esters, amides, and other acyl derivatives. Acyl chlorides, such as 2,3-dichloro-5,6-difluorobenzoyl chloride, are valuable building blocks in the development of pharmaceuticals, agrochemicals, and specialty polymers. Their enhanced electrophilicity compared to the parent carboxylic acid makes them indispensable for facilitating nucleophilic acyl substitution reactions.[1]

This application note provides a comprehensive guide to the synthesis of 2,3-dichloro-5,6-difluorobenzoyl chloride from its corresponding carboxylic acid using thionyl chloride (SOCl₂). We will delve into the mechanistic underpinnings of the reaction, offer a detailed step-by-step protocol, and discuss critical safety considerations, purification techniques, and data interpretation.

Reaction Principle and Mechanism

The reaction of a carboxylic acid with thionyl chloride proceeds by converting the hydroxyl group, a poor leaving group, into a highly effective chlorosulfite leaving group. This significantly increases the electrophilicity of the carbonyl carbon, paving the way for nucleophilic attack by a chloride ion.

The mechanism unfolds in several key steps:

• Nucleophilic Attack: The carboxylic acid's carbonyl oxygen attacks the electrophilic sulfur atom of thionyl chloride.

• Intermediate Formation: This initial attack leads to the formation of a chlorosulfite intermediate.

• Nucleophilic Acyl Substitution: A chloride ion (Cl⁻), generated in the process, attacks the carbonyl carbon.

• Product Formation: The tetrahedral intermediate collapses, eliminating the chlorosulfite group, which readily decomposes into gaseous sulfur dioxide (SO₂) and hydrochloric acid (HCl). This decomposition is thermodynamically favorable and drives the reaction to completion.[1]

The use of a catalytic amount of N,N-dimethylformamide (DMF) is a common and well-established practice to accelerate the reaction.[1][2] DMF reacts with thionyl chloride to form a Vilsmeier-type intermediate, which is a more potent acylating agent than thionyl chloride itself, thereby catalyzing the conversion.

Mechanistic Pathway

Caption: Generalized mechanism for the conversion of a carboxylic acid to an acyl chloride using thionyl chloride.

Materials and Methods

Reagents & Equipment

Item	Details/Specification	Supplier Example
Starting Material	2,3-Dichloro-5,6-difluorobenzoic acid	Commercially Available
Chlorinating Agent	Thionyl chloride (SOCl₂), ≥99%	Sigma-Aldrich, Thermo Fisher
Catalyst	N,N-Dimethylformamide (DMF), anhydrous	Acros Organics
Solvent (optional)	Toluene, anhydrous	Fisher Scientific
Glassware	Round-bottom flask, reflux condenser, dropping funnel, distillation apparatus	Pyrex, Kimble
Atmosphere	Inert gas (Nitrogen or Argon)	Airgas, Praxair
Heating/Cooling	Heating mantle, ice bath	VWR, Cole-Parmer
Stirring	Magnetic stirrer and stir bar	IKA, Heidolph

Experimental Protocol

Caution: This reaction must be performed in a well-ventilated fume hood. Thionyl chloride is highly corrosive, toxic, and reacts violently with water. Appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves, must be worn at all times.

• Glassware Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (nitrogen or argon) to prevent hydrolysis of the reagent and product. A gas bubbler or a drying tube filled with calcium chloride should be fitted to the top of the reflux condenser.

• Reaction Setup:

  • To a 250 mL two-necked round-bottom flask equipped with a magnetic stir bar, add 2,3-dichloro-5,6-difluorobenzoic acid (e.g., 0.1 mol).

  • Place the flask in an ice bath.

  • Under the inert atmosphere, add thionyl chloride (e.g., 40-50 mL, used in excess as both reagent and solvent). A procedure for a similar compound used 40 ml of thionyl chloride for 9.3 g of the acid.[3]

  • Add a catalytic amount (1-2 drops) of anhydrous N,N-dimethylformamide (DMF) to the stirred suspension.

• Reaction Execution:

  • Slowly remove the ice bath and allow the mixture to warm to room temperature.

  • Heat the reaction mixture to reflux (the boiling point of thionyl chloride is 76 °C) using a heating mantle.

  • Maintain reflux for 2-3 hours or until the evolution of HCl and SO₂ gases ceases (this can be monitored by passing the off-gas through a bubbler containing water and an indicator, or more simply, observing the cessation of bubbling). The reaction mixture should become a clear solution.

• Work-up and Purification:

  • After cooling the reaction mixture to room temperature, remove the excess thionyl chloride. This is most effectively achieved by distillation at atmospheric pressure, followed by removal of the final traces under reduced pressure.[4] Alternatively, co-distillation with an inert, high-boiling solvent like toluene can aid in the complete removal of thionyl chloride.[5]

  • The crude 2,3-dichloro-5,6-difluorobenzoyl chloride is then purified by fractional distillation under reduced pressure (vacuum distillation). This is the standard and most effective method for purifying acyl chlorides.[6] Collect the fraction that distills at the expected boiling point.

Experimental Workflow

Caption: A streamlined workflow for the synthesis and purification of the target acyl chloride.

Data and Characterization

The successful synthesis of 2,3-dichloro-5,6-difluorobenzoyl chloride should be confirmed through analytical techniques.

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Appearance
2,3-Dichloro-5,6-difluorobenzoic Acid	C₇H₂Cl₂F₂O₂	242.99	-	Solid
2,3-Dichloro-5,6-difluorobenzoyl Chloride	C₇HCl₃F₂O	261.44	Est. 120-130 / 40 mmHg*	Pale yellow oil/liquid

Spectroscopic Analysis

• Infrared (IR) Spectroscopy: The most telling sign of a successful reaction is the disappearance of the broad O-H stretch from the carboxylic acid (typically ~3000 cm⁻¹) and the appearance of a sharp, strong C=O stretch for the acyl chloride at a higher wavenumber (typically 1780-1815 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The acidic proton of the carboxylic acid (often >10 ppm) will disappear.

  • ¹⁹F NMR & ¹³C NMR: Will show characteristic shifts for the fluorine and carbon atoms in the new chemical environment of the acyl chloride.

• Mass Spectrometry (MS): Will confirm the molecular weight of the product (261.44 g/mol ) and show a characteristic isotopic pattern for the three chlorine atoms.

Safety and Troubleshooting

Critical Safety Considerations

• Thionyl Chloride (SOCl₂): Highly toxic, corrosive, and a lachrymator. It reacts violently with water, releasing toxic SO₂ and HCl gas.[8] All handling must be done in a fume hood. Anhydrous conditions are paramount.

• Byproducts: The reaction generates sulfur dioxide (SO₂) and hydrogen chloride (HCl), both of which are toxic and corrosive gases. The reaction apparatus must be vented into a scrubbing system (e.g., a beaker with NaOH solution).

• Quenching: Never quench excess thionyl chloride directly with water.[8] If a chemical quench is necessary after the reaction, the mixture should be added slowly to a cooled, stirred solution of a base like sodium bicarbonate or an alcohol like butanol.[6][8]

• Catalyst Hazard: The use of DMF as a catalyst can generate trace amounts of dimethylcarbamoyl chloride (DMCC), a potential human carcinogen.[2][9] It is crucial to handle the reaction mixture and products with appropriate containment measures.

Troubleshooting Guide

Problem	Potential Cause	Solution
Reaction is sluggish or incomplete	Insufficient heating; poor quality thionyl chloride; absence of catalyst.	Ensure adequate reflux temperature. Use freshly distilled thionyl chloride. Add 1-2 drops of anhydrous DMF.
Low yield	Hydrolysis of product due to moisture; incomplete removal of SOCl₂ before distillation.	Use oven-dried glassware and an inert atmosphere. Ensure complete removal of excess thionyl chloride before vacuum distillation.
Product is dark-colored	Impurities in starting material or thionyl chloride; overheating during reaction or distillation.	Purify starting materials if necessary. Distill thionyl chloride before use. Avoid excessive heating.
Difficulty in purification	Product co-distills with impurities.	Use a fractional distillation column to improve separation. Ensure the vacuum is stable and sufficiently low.

References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2,3-Dichlorobenzoyl chloride, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

esterification of 2,3-Dichloro-5,6-difluorobenzoic acid under acidic conditions

Application Note: High-Efficiency Esterification of 2,3-Dichloro-5,6-difluorobenzoic Acid

Part 1: Executive Summary & Strategic Rationale

The Challenge: The Ortho-Effect Barrier The esterification of 2,3-dichloro-5,6-difluorobenzoic acid presents a specific synthetic challenge that defeats standard "textbook" protocols. The presence of substituents at both ortho positions (2-Chloro and 6-Fluoro) creates a "steric gate" around the carbonyl carbon.

While the electron-withdrawing nature of the halogens increases the acidity (

< 3.0) compared to benzoic acid, it paradoxically deactivates the carboxyl group toward nucleophilic attack by alcohols. In a standard Fischer esterification (Alcohol + ), the tetrahedral intermediate is high-energy and difficult to form due to steric crowding.

The Solution: Acyl Chloride Activation To ensure high conversion (>95%) and kinetic efficiency, this protocol utilizes an Acid Chloride Activation Strategy mediated by Thionyl Chloride (

). This method converts the sterically hindered hydroxyl group into a highly reactive chloride leaving group. The resulting acyl chloride is planar and highly electrophilic, allowing the alcohol nucleophile to bypass the steric energy barrier that stalls direct acid-catalyzed esterification.

Part 2: Chemical Context & Mechanism[1][2][3]

Substrate Analysis:

• Compound: 2,3-Dichloro-5,6-difluorobenzoic acid

• Key Feature: 2,6-disubstitution pattern (Ortho-Effect).

• Reactivity: The C-F bonds are stable under these acidic conditions (unlike basic conditions where

  could occur). The primary risk is incomplete conversion, not side reactions.

Mechanism of Action:

• Activation:

  reacts with the carboxylic acid to form an unstable chlorosulfite intermediate, which collapses to release and form the Acid Chloride .

• Nucleophilic Attack: The alcohol (MeOH/EtOH) attacks the highly electrophilic carbonyl of the acid chloride.

• Elimination: Chloride is displaced, regenerating the carbonyl and forming the ester + HCl.

Figure 1: Activation pathway via Thionyl Chloride to overcome steric hindrance.

Part 3: Experimental Protocol

Method A: Thionyl Chloride Activation (Recommended) Best for: High yields, hindered substrates, scale-up.

Reagents:

• 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 equiv)

• Thionyl Chloride (

  ) (1.5 - 2.0 equiv)

• Methanol or Ethanol (Solvent/Reagent, excess)[1]

• Catalytic DMF (N,N-Dimethylformamide) (1-2 drops)

Step-by-Step Procedure:

• Setup: Equip a dry Round Bottom Flask (RBF) with a magnetic stir bar, a reflux condenser, and a drying tube (

  ) or nitrogen inlet. Note: The system must be moisture-free.

• Activation:

  • Charge the RBF with 2,3-Dichloro-5,6-difluorobenzoic acid (e.g., 10 g).

  • Add Thionyl Chloride (e.g., 5 mL / ~1.5 equiv) carefully.

  • Add 2 drops of DMF (Catalyst). DMF forms the Vilsmeier-Haack reagent in situ, drastically accelerating acid chloride formation.

  • Heat: Warm the neat mixture to 60-70°C (or gentle reflux of

    ) for 2-3 hours.

  • Checkpoint: Evolution of gas (

    ) will cease when conversion to acid chloride is complete. The solid acid should fully dissolve.

• Evaporation (Critical):

  • Cool the mixture to room temperature.

  • Connect to a rotary evaporator or vacuum line to remove excess

    . Failure to remove excess thionyl chloride can lead to vigorous exotherms in the next step.

• Esterification:

  • Re-dissolve the residue (crude acid chloride) in a small amount of anhydrous DCM (optional, for heat control) or proceed directly.

  • Cool the vessel to 0°C in an ice bath.

  • Slowly add the alcohol (Methanol or Ethanol, ~10-20 mL) dropwise. Caution: Exothermic reaction (HCl generation).

• Completion:

  • Allow the mixture to warm to room temperature and stir for 1 hour.

  • Validation: Check TLC or LC-MS. Conversion should be quantitative.

• Workup:

  • Concentrate the alcohol in vacuo.

  • Dissolve residue in Ethyl Acetate.[2]

  • Wash with Saturated

    (to remove trace acid/HCl).

  • Wash with Brine, dry over

    , and concentrate.[3]

Method B: Sulfuric Acid Catalyzed Reflux (Alternative) Best for: Small scale, when SOCl2 is unavailable.

Reagents:

• Substrate (1.0 equiv)

• Methanol/Ethanol (Solvent, 20 volumes)

• Conc.

  (0.5 - 1.0 equiv)

Procedure:

• Dissolve acid in alcohol.[4]

• Add

  dropwise.[4]

• Reflux vigorously for 12-24 hours. Note: Due to steric hindrance, standard 2-4 hour reflux is insufficient.

• Monitor via HPLC. If conversion stalls <80%, add a drying agent (molecular sieves) or switch to Method A.

Part 4: Process Safety & Quality Control

Safety Matrix:

Hazard	Source	Mitigation
Corrosive Gas	releases and	Use a caustic scrubber (NaOH trap) connected to the condenser outlet. Perform all operations in a fume hood.
Exotherm	Acid Chloride + Alcohol	Cool to 0°C during addition. Add alcohol slowly.
Pressure	Gas evolution	Never seal the system completely. Use a drying tube/bubbler.

Analytical Specifications (Expected Data):

• HPLC Purity: >98% (Area %)

• 1H NMR (CDCl3):

  • Disappearance of broad acid singlet (~11-13 ppm).

  • Appearance of sharp singlet (Methyl ester: ~3.9 ppm) or triplet/quartet (Ethyl ester).

  • Aromatic region: The splitting pattern of the aromatic proton (if any remaining H on ring) will shift slightly upfield due to ester vs. acid electronics.

• Physical State: Likely a low-melting solid or viscous oil (depending on ester chain length).

Part 5: Troubleshooting Guide

Figure 2: Decision tree for troubleshooting incomplete esterification.

References

• Ortho-Effect in Benzoic Acids

  • Mechanism:[5][2][6][7][4][8][9][10] Steric inhibition of resonance and twisting of the carboxyl group out of plane increases acidity but retards nucleophilic attack.

  • Source: Wikipedia, "Ortho effect," Link.

• Thionyl Chloride Activation Protocol

  • Context: Standard procedure for converting 2,3-dichloro-4,5-difluorobenzoic acid (isomer) to its acid chloride.

  • Source: PrepChem, "Synthesis of 2,3-dichloro-4,5-difluorobenzoyl chloride," Link.

• General Esterification of Polyhalogenated Acids

  • Context: Synthesis of ethyl 2,3,4,5-tetrafluorobenzoate using sulfonic acid c

  • Source: Google Patents, "US6235924B1 - Continuous process for preparing benzoic acid esters," Link.

• Chemical Properties & Safety

  • Compound: 2,4-Dichloro-5-fluorobenzoic acid (Analogous handling data).[11]

  • Source: PubChem, "2,4-Dichloro-5-fluorobenzoic acid," Link.

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Application Notes &amp; Protocols: Leveraging 2,3-Dichloro-5,6-difluorobenzoic Acid in the Synthesis of Novel High-Performance Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Potential of Highly Halogenated Monomers

The pursuit of advanced polymeric materials with superior thermal stability, chemical resistance, and specific electronic properties is a cornerstone of modern materials science. Fluoropolymers, in particular, are renowned for their exceptional characteristics, which stem from the high bond energy of the carbon-fluorine bond.[1][2] The introduction of both chlorine and fluorine atoms onto an aromatic backbone offers a unique opportunity to create polymers with a synergistic combination of properties, including flame retardancy, low surface energy, and enhanced processability.[3][4]

This document outlines the potential use of 2,3-dichloro-5,6-difluorobenzoic acid as a monomer for the synthesis of novel polyesters and polyamides. The highly halogenated nature of this aromatic carboxylic acid suggests that polymers derived from it could exhibit exceptional thermal stability, chemical inertness, and hydrophobicity, making them suitable for demanding applications in aerospace, electronics, and specialty coatings.[2][3] While specific literature on the polymerization of 2,3-dichloro-5,6-difluorobenzoic acid is not yet prevalent, the protocols detailed herein are based on well-established principles of condensation polymerization for structurally similar halogenated monomers.[5][6][7][8]

Physicochemical Properties and Handling of 2,3-Dichloro-5,6-difluorobenzoic Acid

While detailed experimental data for 2,3-dichloro-5,6-difluorobenzoic acid is not widely available, its properties can be inferred from similar compounds like 2,4-dichloro-5-fluorobenzoic acid and various dihalogenated benzoic acids.[9]

Property	Estimated Value / Information	Source / Rationale
Molecular Formula	C₇HCl₂F₂O₂	-
Molecular Weight	227.00 g/mol	-
Appearance	Likely a white to off-white crystalline solid	Based on similar halogenated benzoic acids.
Melting Point	Expected to be in the range of 140-160 °C	Based on the melting point of 2,4-dichloro-5-fluorobenzoic acid (144-146 °C).[9]
Solubility	Likely soluble in polar organic solvents (e.g., THF, DMF, NMP) and insoluble in water.	Common for aromatic carboxylic acids.

Safety and Handling:

• 2,3-Dichloro-5,6-difluorobenzoic acid should be handled with standard laboratory safety precautions, including the use of personal protective equipment (gloves, safety glasses, lab coat).

• As with many halogenated aromatic compounds, it should be treated as a potential irritant.

• All manipulations should be performed in a well-ventilated fume hood.

Proposed Polymerization Strategies

The carboxylic acid functionality of 2,3-dichloro-5,6-difluorobenzoic acid makes it a suitable monomer for step-growth polymerization, particularly condensation reactions to form polyesters and polyamides.[8]

Synthesis of Novel Polyesters via Polycondensation

The reaction of a dicarboxylic acid (or its more reactive acyl chloride derivative) with a diol is a standard method for polyester synthesis.[6] The highly substituted nature of the monomer may require specific catalysts and conditions to achieve high molecular weight polymers.

Protocol 1: Two-Step Synthesis of Polyester from 2,3-Dichloro-5,6-difluorobenzoic Acid and Bisphenol A

Step 1: Synthesis of the Diacyl Chloride

The conversion of the carboxylic acid to the more reactive acyl chloride is a common strategy to facilitate polymerization.[10]

• Rationale: The acyl chloride is a much better electrophile than the carboxylic acid, leading to faster and more efficient esterification under milder conditions.

• Procedure:

  • In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 2,3-dichloro-5,6-difluorobenzoic acid (1 eq.) in anhydrous toluene.

  • Add thionyl chloride (SOCl₂, 2.5 eq.) and a catalytic amount of N,N-dimethylformamide (DMF, 2-3 drops).

  • Heat the reaction mixture to reflux (approximately 80-90 °C) for 4-6 hours. The reaction can be monitored by the cessation of HCl gas evolution.

  • After cooling to room temperature, remove the excess thionyl chloride and toluene under reduced pressure.

  • The resulting crude 2,3-dichloro-5,6-difluorobenzoyl chloride can be used directly in the next step or purified by vacuum distillation.

Step 2: Polycondensation with Bisphenol A

• Rationale: Low-temperature solution polycondensation is often preferred for aromatic polyesters to avoid side reactions and degradation that can occur at high temperatures.

• Procedure:

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Bisphenol A (1 eq.) and a suitable base like pyridine or triethylamine (2.2 eq.) in an anhydrous solvent such as N-methyl-2-pyrrolidone (NMP) or tetrahydrofuran (THF).

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of the synthesized 2,3-dichloro-5,6-difluorobenzoyl chloride (1 eq.) in the same anhydrous solvent dropwise to the stirred solution of the diol and base.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent like methanol.

  • Collect the polymer by filtration, wash thoroughly with methanol and water to remove any salts and unreacted monomers, and dry under vacuum at 60-80 °C.

Experimental Workflow for Polyester Synthesis

Caption: Workflow for polyamide synthesis.

Characterization of Novel Polymers

A thorough characterization of the synthesized polymers is crucial to understand their structure, molecular weight, and physical properties.

Characterization Technique	Purpose	Expected Information
Fourier-Transform Infrared Spectroscopy (FTIR)	To confirm the formation of the polymer by identifying characteristic functional groups. [11]	For polyesters, the appearance of a strong ester carbonyl (C=O) stretch (~1720-1740 cm⁻¹). For polyamides, the appearance of the amide I (C=O stretch, ~1630-1690 cm⁻¹) and amide II (N-H bend, ~1510-1570 cm⁻¹) bands. Disappearance of the broad O-H stretch of the carboxylic acid.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F)	To elucidate the detailed chemical structure of the polymer repeating unit. [12][13]	¹H NMR will confirm the incorporation of the diol or diamine. ¹⁹F NMR is particularly useful for confirming the presence and environment of the fluorine atoms on the aromatic ring.
Gel Permeation Chromatography / Size-Exclusion Chromatography (GPC/SEC)	To determine the molecular weight (Mn, Mw) and molecular weight distribution (polydispersity index, PDI) of the polymer. [12]	High molecular weight and a narrow PDI are generally indicative of a successful polymerization.
Thermogravimetric Analysis (TGA)	To evaluate the thermal stability of the polymer. [12]	Provides the decomposition temperature (Td), which is a measure of the polymer's stability at high temperatures. Fluorinated polymers are expected to have high Td values. [1]
Differential Scanning Calorimetry (DSC)	To determine thermal transitions such as the glass transition temperature (Tg) and melting temperature (Tm). [12]	The Tg is a key parameter for amorphous or semi-crystalline polymers and indicates the temperature at which the material transitions from a rigid, glassy state to a more flexible, rubbery state. A high Tg is expected for polymers with rigid backbones.

Potential Applications

Polymers derived from 2,3-dichloro-5,6-difluorobenzoic acid are anticipated to be high-performance materials with a range of potential applications:

• High-Temperature Resistant Coatings and Films: The inherent thermal stability from the fluorinated and aromatic structure makes these polymers suitable for protective coatings in harsh environments. [14]* Advanced Dielectric Materials: Fluoropolymers often exhibit low dielectric constants, making them valuable as insulating materials in microelectronics and for high-frequency printed circuit boards. [3][11]* Chemically Resistant Membranes: The chemical inertness imparted by the halogen atoms could be utilized in the fabrication of separation membranes for industrial applications.

• Flame-Retardant Materials: The presence of both chlorine and fluorine is expected to confer excellent flame-retardant properties to the resulting polymers. [1]

References

• Fluorinated and Bio-Based Polyamides with High Transparencies and Low Yellowness Index - PMC - NIH. Available at: [Link]

• Strategies for the synthesis of fluorinated polyesters - RSC Publishing. Available at: [Link]

• Preparation of fluorinated polyesters by reversible addition–fragmentation chain transfer step-growth polymerization - Polymer Chemistry (RSC Publishing). Available at: [Link]

• Characterization of Fluoropolymers Using FTIR and TG-DTA to Support the Growth of 5G - Shimadzu. Available at: [Link]

• Synthesis and characterization of novel fluorinated polyamides bearing tetraphenyl imidazole moieties - Taylor & Francis Online. Available at: [Link]

• Synthesis and properties of fluorinated copolymerized polyimide films - SciELO. Available at: [Link]

• Fluoropolymers Explained: Basics and Applications - Plastics Engineering. Available at: [Link]

• (PDF) Structure characterization of fluoropolymers - ResearchGate. Available at: [Link]

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• Sustainable synthesis of fine chemicals and polymers using industrial chlorine chemistry - Nature. Available at: [Link]

• (PDF) An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid - ResearchGate. Available at: [Link]

• An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid - ResearchGate. Available at: [Link]

• Synthesis and solar cell applications of semiconducting polymers based on vinylene-bridged 5-alkoxy-6-fluorobenzo[c]t[5][6][11]hiadiazole (FOBTzE) - Okayama University. Available at: [Link]

• Synthesis and morphological studies of a poly(5,6-difluorobenzo-2,1,3-thiadiazole-4,7-diyl-alt-quaterchalcogenophene) copolymer with 7.3% polymer solar cell efficiency - RSC Publishing. Available at: [Link]

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• Synthesis and Characterization of ABA-Type Triblock Copolymers Using Novel Bifunctional PS, PMMA, and PCL Macroinitiators Bearing p-xylene-bis(2-mercaptoethyloxy) Core - MDPI. Available at: [Link]

• Per- and Polyfluoroalkyl Substances and Alternatives in Coatings, Paints and Varnishes (CPVs) - OECD. Available at: [Link]

• Condensation polymers form by the reaction between functional groups in each monomer with the release of a small molecule. - IBChem. Available at: [Link]

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties - MDPI. Available at: [Link]

• Synthesis and applications of difluorobenzothiadiazole based conjugated polymers for organic photovoltaics - ResearchGate. Available at: [Link]

• Polymers of intrinsic microporosity derived from novel disulfone-based monomers - NRC Publications Archive. Available at: [Link]

• Synthesis of well-defined mechanochromic polymers based on a radical-type mechanochromophore by RAFT polymerization - RSC Publishing. Available at: [Link]

• Structural Aspects of the Ortho Chloro- and Fluoro- Substituted Benzoic Acids: Implications on Chemical Properties - ResearchGate. Available at: [Link]

• Functional polymer brush coatings for nanoscale devices - Chalmers University of Technology. Available at: [Link]

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Application Note: Palladium-Catalyzed Cross-Coupling Reactions of 2,3-Dichloro-5,6-difluorobenzoic Acid for the Synthesis of Complex Aryl Scaffolds

Abstract

This technical guide provides an in-depth exploration of palladium-catalyzed cross-coupling reactions utilizing 2,3-dichloro-5,6-difluorobenzoic acid, a highly functionalized and versatile building block. Designed for researchers, medicinal chemists, and drug development professionals, this note details the strategic considerations for achieving selective C-C and C-N bond formations. We delve into the underlying principles of chemoselectivity and regioselectivity, offering field-proven insights and detailed, step-by-step protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions. The causality behind experimental choices, troubleshooting strategies, and the critical role of ligand selection are explained to empower users to harness the full synthetic potential of this valuable substrate.

Introduction: The Strategic Value of Polysubstituted Benzoic Acids

Polyhalogenated and fluorinated aromatic compounds are privileged scaffolds in modern chemistry, forming the core of numerous pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The specific arrangement of halogen atoms provides a powerful toolkit for synthetic chemists, allowing for sequential and site-selective functionalization. 2,3-dichloro-5,6-difluorobenzoic acid is a prime example of such a scaffold, offering four potential modification sites governed by distinct reactivity rules.

Palladium-catalyzed cross-coupling reactions stand as the most robust and versatile methods for forming carbon-carbon and carbon-heteroatom bonds.[4] However, applying these reactions to polyhalogenated substrates presents significant challenges, primarily in controlling the degree and position of substitution.[5] This guide provides the scientific rationale and practical protocols necessary to navigate these challenges and selectively functionalize the C-Cl bonds of 2,3-dichloro-5,6-difluorobenzoic acid.

Core Scientific Principles: Navigating Selectivity

The successful application of cross-coupling reactions to 2,3-dichloro-5,6-difluorobenzoic acid hinges on understanding and controlling two key types of selectivity: chemoselectivity and regioselectivity.

Chemoselectivity: C-Cl vs. C-F Reactivity

In palladium-catalyzed cross-coupling, the rate-determining step is often the oxidative addition of the palladium(0) catalyst into a carbon-halogen bond.[6] The reactivity of this step is highly dependent on the bond dissociation energy of the C-X bond, following the general trend: C-I > C-Br > C-OTf > C-Cl >> C-F.[7]

For 2,3-dichloro-5,6-difluorobenzoic acid, the C-Cl bonds are substantially more susceptible to oxidative addition than the highly robust C-F bonds. This intrinsic difference in reactivity forms the basis for excellent chemoselectivity , allowing for selective functionalization at the chlorinated positions while leaving the fluorinated sites untouched under standard conditions.

The Challenge of Regioselectivity: C2-Cl vs. C3-Cl

With two distinct C-Cl bonds, the primary challenge becomes controlling regioselectivity —that is, directing the coupling reaction to either the C2 or C3 position. The outcome is a delicate balance of electronic and steric effects, heavily influenced by the choice of ligand on the palladium catalyst.

• Electronic Effects: The entire aromatic ring is electron-deficient due to the four halogen substituents and the carboxylic acid group. This generally facilitates the oxidative addition step.[8] The carboxylic acid at C1 can potentially coordinate to the palladium center, which could favor reaction at the ortho C2 position.

• Steric Effects: The C2 position is sterically encumbered, flanked by both the carboxylic acid and the C3 chlorine atom. The C3 position is comparatively less hindered. Bulky ligands on the palladium catalyst will amplify this steric difference, potentially favoring reaction at the less hindered C3 site.[9]

Controlling regioselectivity is not always trivial and often requires empirical screening of ligands, bases, and solvents. Non-covalent interactions between the ligand and the carboxylic acid substrate can also be exploited to direct the reaction to a specific position.[10]

Caption: Key selectivity challenges in coupling reactions.

Application Protocols: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming C(sp²)-C(sp²) bonds, making it indispensable for synthesizing biaryl compounds.[6][11][12]

Rationale for Experimental Design

For an electron-deficient and sterically hindered substrate like 2,3-dichloro-5,6-difluorobenzoic acid, the choice of catalyst system is paramount.

• Catalyst/Ligand: Bulky, electron-rich dialkylbiarylphosphine ligands (e.g., SPhos, XPhos) are highly effective. They promote the difficult oxidative addition into the C-Cl bond and facilitate the final reductive elimination step.[9][13] Using a pre-formed palladium pre-catalyst (e.g., SPhos Pd G3) ensures the efficient generation of the active Pd(0) species.

• Base: A moderately strong base like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) is required to activate the boronic acid for transmetalation without causing unwanted side reactions.[6]

• Solvent: A polar aprotic solvent system, such as dioxane/water or THF/water, is typically used to dissolve both the organic substrate and the inorganic base.[12]

To favor selective mono-arylation, the boronic acid is typically used in a slight excess (1.1–1.3 equivalents). Using a large excess can lead to undesired di-arylation.[5]

Protocol 1: Selective Mono-Arylation via Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Materials:

• 2,3-Dichloro-5,6-difluorobenzoic acid

• Arylboronic acid (1.2 equiv.)

• SPhos Pd G3 pre-catalyst (2 mol%)

• Potassium Phosphate (K₃PO₄, 3.0 equiv.)

• 1,4-Dioxane

• Deionized Water

• Round-bottom flask with stir bar

• Condenser and inert gas line (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add 2,3-dichloro-5,6-difluorobenzoic acid (1.0 equiv.), the arylboronic acid (1.2 equiv.), and K₃PO₄ (3.0 equiv.).

• Seal the flask with a septum, and purge with nitrogen or argon for 10-15 minutes.

• Add the SPhos Pd G3 pre-catalyst (0.02 equiv.) to the flask.

• Via syringe, add 1,4-dioxane and water (typically a 4:1 to 10:1 ratio, volume adjusted to achieve ~0.1 M concentration of the limiting reagent).

• Place the flask in a pre-heated oil bath at 80-100 °C and stir vigorously for 4-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water.

• Transfer the mixture to a separatory funnel. Acidify the aqueous layer with 1M HCl to pH ~2-3 to ensure the carboxylic acid product is protonated.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel) or recrystallization to yield the desired mono-arylated product.

Parameter	Recommended Condition	Rationale
Pd Source	SPhos Pd G3 / XPhos Pd G3	Air-stable pre-catalyst, ensures efficient generation of active Pd(0).
Ligand	SPhos / XPhos	Bulky, electron-rich ligand facilitates C-Cl bond activation.
Base	K₃PO₄ / K₂CO₃	Effective for transmetalation; moderate strength prevents side reactions.
Solvent	Dioxane/H₂O or THF/H₂O	Promotes solubility of both organic and inorganic reagents.
Temperature	80 - 110 °C	Provides sufficient thermal energy for C-Cl activation.
Stoichiometry	1.1 - 1.3 eq. Boronic Acid	Favors mono-coupling and minimizes formation of di-substituted product.

Application Protocols: Sonogashira Coupling

The Sonogashira reaction is the premier method for coupling terminal alkynes with aryl halides, providing a direct route to arylalkynes.[7][14][15]

Rationale for Experimental Design

The classic Sonogashira reaction employs a dual-catalyst system.

• Palladium Catalyst: A Pd(0) source is required for the main catalytic cycle. This is often generated in situ from a Pd(II) pre-catalyst like PdCl₂(PPh₃)₂.

• Copper(I) Co-catalyst: A copper(I) salt, typically CuI, is used to facilitate the deprotonation of the terminal alkyne and form a copper(I) acetylide intermediate, which then undergoes transmetalation with the palladium center.[15]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), serves both as a solvent and as an acid scavenger to neutralize the HX generated during the reaction.

• Ligand: Triphenylphosphine (PPh₃) is a standard ligand that stabilizes the palladium catalyst.

Caption: Simplified Sonogashira catalytic cycles.

Protocol 2: Selective Mono-Alkynylation

Materials:

• 2,3-Dichloro-5,6-difluorobenzoic acid

• Terminal Alkyne (1.2 equiv.)

• PdCl₂(PPh₃)₂ (2-5 mol%)

• Copper(I) Iodide (CuI, 4-10 mol%)

• Triethylamine (Et₃N) or Diisopropylamine (i-Pr₂NH)

• Anhydrous THF or DMF (optional co-solvent)

• Schlenk flask with stir bar and inert gas line

Procedure:

• To a dry Schlenk flask, add 2,3-dichloro-5,6-difluorobenzoic acid (1.0 equiv.), PdCl₂(PPh₃)₂ (0.03 equiv.), and CuI (0.06 equiv.).

• Evacuate and backfill the flask with nitrogen or argon three times.

• Add anhydrous solvent (e.g., THF), followed by the amine base (Et₃N). The amine can often be used as the sole solvent.

• Add the terminal alkyne (1.2 equiv.) dropwise via syringe at room temperature.

• Stir the reaction at room temperature to 60 °C for 2-24 hours. Monitor progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove catalyst residues and salts.

• Wash the filtrate with water and then acidify the aqueous layer with 1M HCl.

• Extract with ethyl acetate (3x), combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography.

Parameter	Recommended Condition	Rationale
Pd Source	PdCl₂(PPh₃)₂	Standard, reliable Pd(II) pre-catalyst.
Cu Source	CuI	Activates the alkyne for efficient transmetalation.
Base	Et₃N, i-Pr₂NH, DIPEA	Acts as an acid scavenger and often as the solvent.
Solvent	Amine or THF/Amine	Anhydrous conditions are important for catalyst stability.
Temperature	25 - 60 °C	Reaction often proceeds under mild thermal conditions.

Application Protocols: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a cornerstone for constructing aryl C-N bonds, widely used in pharmaceutical synthesis.[4][16]

Rationale for Experimental Design

This reaction requires a strong base and a specialized ligand to facilitate the coupling of an amine with the aryl chloride.

• Catalyst/Ligand: Similar to the Suzuki coupling, bulky and electron-rich biarylphosphine ligands are essential for activating the C-Cl bond. Ligands like RuPhos or BrettPhos are often highly effective. Using a G3 or G4 pre-catalyst simplifies setup and improves reproducibility.

• Base: A strong, non-nucleophilic base is required. Sodium or lithium bis(trimethylsilyl)amide (NaHMDS or LiHMDS) or a strong inorganic base like cesium carbonate (Cs₂CO₃) are commonly used.

• Solvent: Anhydrous, polar aprotic solvents like toluene, dioxane, or THF are necessary to prevent catalyst deactivation and unwanted side reactions with water.

Protocol 3: Selective Mono-Amination

Materials:

• 2,3-Dichloro-5,6-difluorobenzoic acid

• Primary or Secondary Amine (1.2 equiv.)

• RuPhos Pd G3 pre-catalyst (2 mol%)

• Sodium bis(trimethylsilyl)amide (NaHMDS, 2.5 equiv., as a solution in THF)

• Anhydrous Toluene or Dioxane

• Glovebox or Schlenk line technique is highly recommended.

Procedure:

• Inside a glovebox: To a dry vial or flask, add 2,3-dichloro-5,6-difluorobenzoic acid (1.0 equiv.) and the RuPhos Pd G3 pre-catalyst (0.02 equiv.).

• Add anhydrous solvent (e.g., Toluene).

• In a separate vial, dissolve the amine (1.2 equiv.) in the solvent.

• Add the amine solution to the reaction flask, followed by the slow, dropwise addition of the NaHMDS solution (2.5 equiv.). The strong base will deprotonate both the amine and the carboxylic acid.

• Seal the vessel tightly and bring it out of the glovebox.

• Heat the reaction in an oil bath at 80-110 °C for 6-24 hours. Monitor by LC-MS.

• Cool the reaction to room temperature. Carefully quench by adding saturated aqueous ammonium chloride (NH₄Cl) solution.

• Dilute with water and ethyl acetate. Acidify the aqueous layer with 1M HCl to pH ~2-3.

• Extract with ethyl acetate (3x), combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify via column chromatography.

Troubleshooting and Optimization Guide

Issue	Potential Cause(s)	Suggested Solution(s)
No or Low Conversion	- Catalyst deactivation (oxygen/moisture).- Insufficient temperature.- Inactive substrate/reagents.	- Ensure rigorous inert atmosphere and use anhydrous solvents.- Increase reaction temperature in 10 °C increments.- Screen a different ligand/catalyst system (e.g., switch from SPhos to XPhos).- Use a stronger base for Buchwald-Hartwig (e.g., LiHMDS).
Poor Selectivity (Di-coupling)	- Excess of coupling partner.- Prolonged reaction time.- Highly active catalyst system.	- Reduce the equivalents of boronic acid/alkyne/amine to 1.05-1.1.- Shorten the reaction time; monitor closely and stop upon consumption of starting material.- Lower the reaction temperature.
Poor Regioselectivity (C2 vs. C3)	- Ligand choice is not optimal for directing the reaction.	- Screen a panel of ligands with varying steric bulk (e.g., compare P(t-Bu)₃, SPhos, and PPh₃). Bulky ligands may favor the less-hindered C3 position.[5]
Decomposition	- Reaction temperature is too high.- Base is too strong or incompatible.	- Lower the reaction temperature.- For Suzuki, try a milder base (e.g., K₂CO₃ instead of K₃PO₄).

References

• Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC. (n.d.).
• Legault, C. Y., Garcia, Y., Merlic, C. A., & Houk, K. N. (2007). Origin of regioselectivity in palladium-catalyzed cross-coupling reactions of polyhalogenated heterocycles. Journal of the American Chemical Society, 129(42), 12664–12665.
• Photoinduced C–Cl Bond Activation of Polychloroalkanes with Triplet Carbenes: Synthetic Applications and Mechanistic Studies - PMC. (n.d.).
• Palladium-catalyzed Cross-coupling Reactions. (n.d.). Sigma-Aldrich.
• Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate. (n.d.). Apollo - University of Cambridge Repository.
• 2.7 C—Hal Bond Formation by Arene C—H Activation. (n.d.).
• Pd‐Catalyzed Transfer of Difluorocarbene for Three Component Cross‐Coupling. (2020).
• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
• Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. (2020). The Royal Society of Chemistry.
• Pd-Catalyzed Mizoroki-Heck Reactions Using Fluorine-Containing Agents as the Cross-Coupling Partners. (2018). MDPI.
• Sonogashira coupling. (n.d.). Wikipedia.
• Catalytic Functionalization of Arenes and Alkanes via C−H Bond Activation. (2001).
• Heck reaction. (n.d.). Wikipedia.
• Heck Reaction. (n.d.). Organic Chemistry Portal.
• Design of New Ligands for the Palladium-Catalyzed Arylation of #-Branched Secondary Amines. (n.d.). MIT Open Access Articles.
• Catalyzed Mizoroki–Heck Reaction or C–H Activ
• An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. (2015).
• Suzuki Coupling. (n.d.). Organic Chemistry Portal.
• Palladium-Catalyzed Aryl—Aryl Cross-Coupling Reaction Using ortho-Substituted Arylindium Reagents. (2025).
• Palladium(II)-Catalyzed Coupling of Electron-Deficient Arenes via C–H Activation. (2012).
• Sonogashira Coupling. (n.d.). Organic Chemistry Portal.
• A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. (n.d.). Semantic Scholar.
• INTRAMOLECULAR MIZOROKI-HECK REACTION IN THE SYNTHESIS OF HETEROCYCLES: STRATEGIES FOR THE GENERATION OF TERTIARY AND QU
• 2.2: Pd-Catalyzed Cross Coupling Reactions. (2023). Chemistry LibreTexts.
• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts.
• Tandem Cooperative Friedel-Crafts Reaction of Aldehydes with Electron Deficient Arenes Through Catalyst-Activ
• Sonogashira Coupling. (2024). Chemistry LibreTexts.
• A simple guide for predicting regioselectivity in the coupling of polyhaloheteroarom
• Synthesis of Novel Hydrazone Derivatives of 2, 5-difluorobenzoic Acid as Potential Antibacterial Agents. (n.d.). Bentham Science Publisher.
• The Latest FDA-Approved Pharmaceuticals Containing Fragments of Tailor-Made Amino Acids and Fluorine. (2022). Oakwood Chemical.
• The Suzuki Reaction. (n.d.). Andrew G. Myers Research Group, Harvard University.
• Recent mechanistic developments and next generation catalysts for the Sonogashira coupling reaction. (n.d.). RSC Publishing.
• Application Note: Suzuki-Miyaura Coupling of 3,6-Dichloro-2,4-difluoroaniline for Pharmaceutical and Materials Science Intermedi. (n.d.). Benchchem.
• Synthesis method for 2,4-dichloro-3-nitro-5-fluorobenzoic acid. (n.d.).
• Combined Directed ortho Metalation/Suzuki—Miyaura Cross-Coupling Strategies. Regiospecific Synthesis of Chlorodihydroxybiphenyls and Polychlorinated Biphenyls. (2025).
• A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines. (2025).
• HIGHLY REGIOSELECTIVE INTRAMOLECULAR BIARYL COUPLING REACTION OF A PHENYL BENZOATE DERIVATIVE FOR THE SYNTHESIS OF GRAPHISLACTON. (n.d.). CORE.
• Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. (2025).
• [Rh(III)(Cp*)]-catalyzed ortho-selective direct C(sp(2))-H bond amidation/amination of benzoic acids by N-chlorocarbamates and N-chloromorpholines. A versatile synthesis of functionalized anthranilic acids. (2014). PubMed.

Sources

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• 3. discoveroakwoodchemical.com [discoveroakwoodchemical.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. Controlling Site-Selectivity in Palladium-Catalysed Cross-Coupling Reactions using Non-Covalent Interactions Between Ligand and Substrate [repository.cam.ac.uk]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. pubs.rsc.org [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2,3-Dichloro-5,6-difluorobenzoic Acid

Welcome to the technical support center for the synthesis of 2,3-dichloro-5,6-difluorobenzoic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and improve your yield and purity.

I. Overview of Synthetic Strategies

The synthesis of 2,3-dichloro-5,6-difluorobenzoic acid typically involves a multi-step process. A common route starts from a substituted dichlorofluorobenzene or a related precursor, followed by functional group manipulations to introduce the carboxylic acid moiety. Key transformations often include nitration, reduction, diazotization, and halogen exchange reactions. The specific sequence of these steps can significantly impact the overall yield and impurity profile.

A generalized synthetic approach might involve the hydrolysis of a corresponding benzonitrile precursor. This method is often favored due to the relative accessibility of the nitrile starting material and the generally high yields of the hydrolysis step.[1] However, challenges such as incomplete hydrolysis and the formation of amide intermediates can arise.

An alternative strategy involves the carboxylation of a suitable Grignard or organolithium reagent derived from a tetrachlorodifluorobenzene precursor. While direct, this approach can be complicated by side reactions such as the formation of biphenyls.[2]

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that you may encounter during the synthesis of 2,3-dichloro-5,6-difluorobenzoic acid.

Issue 1: Low Yield in the Final Product

Question: My overall yield of 2,3-dichloro-5,6-difluorobenzoic acid is consistently low. What are the potential causes and how can I improve it?

Answer: Low yield can stem from several factors throughout the synthetic sequence. Here’s a breakdown of potential problem areas and their solutions:

• Incomplete Hydrolysis of the Benzonitrile Precursor: The hydrolysis of 2,3-dichloro-5,6-difluorobenzonitrile to the corresponding benzoic acid is a critical step. Incomplete reaction is a common culprit for low yields.[2]

  • Troubleshooting:

    • Choice of Hydrolysis Conditions: Both strong acidic (e.g., 70-90% sulfuric acid) and strong basic (e.g., aqueous sodium hydroxide) conditions can be effective.[1][2] The optimal choice may depend on the stability of your substrate and potential side reactions.

    • Reaction Temperature and Time: Ensure the reaction is heated sufficiently and for an adequate duration to drive the hydrolysis to completion. Monitoring the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is crucial to determine the endpoint.

• Side Reactions During Diazotization: If your synthesis involves a diazotization-chlorination sequence (a Sandmeyer-type reaction) to introduce a chlorine atom, side reactions can significantly reduce the yield.

  • Troubleshooting:

    • Temperature Control: Diazotization reactions are highly sensitive to temperature. Maintaining a low temperature (typically 0-5 °C) is critical to prevent the decomposition of the diazonium salt.[3]

    • Slow Reagent Addition: The dropwise addition of sodium nitrite solution to the acidic solution of the amine precursor helps to control the reaction rate and minimize side product formation.[4]

• Loss of Product During Workup and Purification: The isolation and purification steps can be a significant source of product loss.

  • Troubleshooting:

    • Extraction Efficiency: Ensure efficient extraction of the product from the aqueous phase after acidification. Using a suitable organic solvent like ethyl acetate or methyl tert-butyl ether (MTBE) and performing multiple extractions can maximize recovery.[1][5]

    • Purification Method: Recrystallization is a common method for purifying the final product.[1] However, choosing the right solvent system is key to minimizing loss. If recrystallization proves difficult, column chromatography may be a viable, albeit more labor-intensive, alternative.[4]

Issue 2: Presence of Impurities in the Final Product

Question: My final product is contaminated with impurities that are difficult to remove. What are the likely impurities and how can I prevent their formation?

Answer: Impurity formation is a common challenge. Identifying the source of these impurities is the first step toward eliminating them.

• Unreacted Starting Material: The presence of the starting benzonitrile or other precursors indicates an incomplete reaction.

  • Prevention: As mentioned above, optimizing reaction time, temperature, and reagent stoichiometry is essential. Careful reaction monitoring is key.

• Amide Intermediate from Incomplete Hydrolysis: During the hydrolysis of the benzonitrile, the reaction can sometimes stall at the amide stage (2,3-dichloro-5,6-difluorobenzamide).

  • Prevention: Prolonging the reaction time or increasing the temperature during the hydrolysis step can help drive the reaction to the carboxylic acid.[2]

• Formation of Phenolic Byproducts: During diazotization, the diazonium salt can react with water to form a phenol if the subsequent chlorination step is not efficient.

  • Prevention:

    • Use a fresh and active copper(I) chloride catalyst in the Sandmeyer reaction.

    • Ensure the reaction conditions favor the desired chlorination over hydrolysis.

• Over-oxidation Products: If an oxidation step is part of your synthetic route (e.g., oxidation of a toluene derivative), harsh conditions can lead to ring cleavage and the formation of unwanted byproducts.[2]

  • Prevention: Use milder oxidizing agents and carefully control the reaction temperature.[2]

Experimental Protocol: Hydrolysis of 2,3-Dichloro-5,6-difluorobenzonitrile

This protocol provides a general guideline for the acid-catalyzed hydrolysis of the nitrile precursor.

Reagent/Parameter	Recommended Value/Condition
2,3-Dichloro-5,6-difluorobenzonitrile	1 equivalent
Sulfuric Acid (75-90%)	5-10 volumes
Reaction Temperature	100-150 °C
Reaction Time	3-6 hours (monitor by TLC/HPLC)

Step-by-Step Procedure:

• Carefully add 2,3-dichloro-5,6-difluorobenzonitrile to the sulfuric acid in a flask equipped with a reflux condenser and a magnetic stirrer.

• Heat the mixture to the desired temperature and monitor the reaction progress.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture onto crushed ice.

• Extract the aqueous mixture with a suitable organic solvent (e.g., MTBE) multiple times.[1]

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude 2,3-dichloro-5,6-difluorobenzoic acid.

• Purify the crude product by recrystallization from a suitable solvent (e.g., water or an aqueous ethanol mixture).[1]

Visualization of a General Troubleshooting Workflow

Caption: A decision-making workflow for troubleshooting low yield and impurity issues.

III. Frequently Asked Questions (FAQs)

Q1: What is the best starting material for the synthesis of 2,3-dichloro-5,6-difluorobenzoic acid?

The choice of starting material depends on commercial availability and the synthetic route you plan to follow. Substituted benzonitriles, such as 2,3-dichloro-5,6-difluorobenzonitrile, are often a good choice as the final hydrolysis step is typically high-yielding.[1]

Q2: How can I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is a quick and effective way to monitor the disappearance of starting material and the appearance of the product. For more quantitative analysis and to check for the presence of multiple products, High-Performance Liquid Chromatography (HPLC) is recommended.

Q3: What are the safety precautions I should take during this synthesis?

• Many of the reagents used, such as strong acids and organic solvents, are corrosive and flammable. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Diazotization reactions can be explosive if not handled properly. Strict temperature control is essential.

• Always consult the Safety Data Sheet (SDS) for each chemical before use.

Q4: Can I use a different halogen exchange reaction instead of the Sandmeyer reaction?

Yes, other halogen exchange reactions, such as the Balz-Schiemann reaction for fluorination, are available. However, for chlorination, the Sandmeyer reaction is a well-established and reliable method.

Q5: My final product has a slight yellow color. How can I decolorize it?

A slight yellow color can often be removed by treating a solution of the product with activated charcoal followed by filtration and recrystallization.[4]

IV. References

Sources

• 1. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. US4822912A - Process for the preparation of 2,3,5,6-tetrafluorobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: 2,3-Dichloro-5,6-difluorobenzoic Acid Purification

🔬 Scientist's Dashboard: Compound Profile

Before initiating purification, verify your target parameters. This molecule behaves differently than standard benzoic acid derivatives due to the heavy halogenation.

Parameter	Specification / Behavior	Technical Note
Appearance	White to off-white crystalline solid	Pink/Brown indicates oxidation of phenolic impurities.
Acidity (pKa)	~2.0 - 2.5 (Estimated)	Significantly stronger than Benzoic Acid (pKa 4.2). Requires pH < 1 for full precipitation.
Solubility	Low in water (acidic pH); High in polar organics	Prone to "oiling out" in mixed solvents if cooled too rapidly.
Key Impurities	Isomers, Decarboxylated arenes, Inorganic salts	Halogen-exchange (Halex) byproducts are common.

🟢 Module 1: Impurity Identification & Origin

Understanding what you are removing is half the battle. The synthesis route (likely Halex reaction followed by hydrolysis) dictates the impurity profile.

The "Dirty" Profile

• Isomeric Impurities: The most persistent challenge. If your starting material was 2,3,4,5-tetrachlorobenzoyl chloride, incomplete fluorination or rearrangement can lead to 3,5-dichloro-2,4-difluorobenzoic acid .

• Decarboxylated Byproducts: 1,2-dichloro-4,5-difluorobenzene. These are non-acidic and "greasy."

• Inorganic Salts: Potassium fluoride (KF) or Potassium chloride (KCl) carry over from the fluorination step.

Figure 1: Impurity Partitioning Flow. Note that Isomeric Acids track with the Target Acid until the final recrystallization step.

🟡 Module 2: Primary Isolation (Acid-Base Extraction)

Standard protocols often fail here because users underestimate the acidity of the fluorinated ring.

The Protocol

Goal: Remove neutrals (decarboxylated material) and insolubles.

• Dissolution: Suspend crude solid in 10% NaOH (aq) .

  • Checkpoint: The solution should be homogenous. If solids remain, filter them out (these are likely inorganic salts or neutral organics).

• The Wash: Extract the alkaline aqueous layer with Dichloromethane (DCM) or Toluene (2x).

  • Why: This removes the "greasy" decarboxylated impurities which are not soluble in water but soluble in organics. Discard the organic layer.

• The Precipitation (CRITICAL STEP):

  • Cool the aqueous layer to 0–5°C.

  • Slowly add Conc. HCl while stirring vigorously.

  • Target pH: You must reach pH < 1 .

  • Troubleshooting: If you stop at pH 3-4 (standard for benzoic acid), you will lose significant yield because 2,3-dichloro-5,6-difluorobenzoic acid is still partially ionized.

📉 Diagram: The pKa Trap

Why standard acidification fails for poly-halogenated acids.

Figure 2: Solubility vs. pH comparison. The target molecule requires significantly higher proton concentration to precipitate.

🔵 Module 3: Advanced Purification (Recrystallization)

Acid-base extraction removes neutrals, but it does not separate isomers. Recrystallization is required.

Recommended Solvent Systems

Solvent System	Suitability	Protocol Notes
Toluene	High	Excellent for removing non-polar impurities. Heat to reflux, filter hot, cool slowly to 4°C.
Water	Medium	Good for removing inorganic salts. Requires boiling water (large volumes). Add 5% Methanol if solubility is too low.
Ethanol/Water (1:3)	High	Dissolve in hot ethanol, add hot water until turbid. Cool very slowly to avoid oiling out.

Step-by-Step: The Toluene Polish

• Dry the crude acid thoroughly (water inhibits toluene solubility).

• Suspend in Toluene (approx. 5-7 mL per gram of solid).

• Heat to reflux (110°C). If solid remains, add Toluene in 1 mL increments.

• Activated Carbon Step: If the solution is pink/brown, add activated carbon (5 wt%), stir at reflux for 10 mins, and filter hot through Celite.

• Allow filtrate to cool to Room Temp (RT) over 2 hours.

• Chill to 0°C for 1 hour.

• Filter and wash with cold Toluene.

🔴 Troubleshooting & FAQs

Q1: My product is "oiling out" instead of crystallizing. Why?

A: This is common with fluorinated aromatics.

• Cause: The melting point is depressed by impurities, or the solvent polarity gap is too wide (e.g., adding water to ethanol too fast).

• Fix: Re-heat to dissolve the oil. Add a "seed crystal" of pure product if available. Cool the solution much slower (wrap the flask in foil/towel). Stirring vigorously during cooling can also induce proper nucleation.

Q2: The product has a persistent pink hue.

A: This indicates trace phenolic oxidation or transition metal contamination (Copper is often used in Halex reactions).

• Fix: Use the Activated Carbon step described in Module 3. Ensure your water source is metal-free (Milli-Q).

Q3: My yield after acid-base extraction is <50%.

A: Check your pH.

• Diagnosis: Take the filtrate (mother liquor), add more HCl until it fumes. If more solid precipitates, you didn't acidify enough initially.

• Reason: As shown in Figure 2, the electron-withdrawing Fluorine and Chlorine atoms stabilize the carboxylate anion, making the acid stronger. It "wants" to stay in solution as a salt.

Q4: I see a "ghost peak" in HPLC closely eluting with my product.

A: This is likely the isomer (e.g., 2,6-dichloro-3,5-difluoro...).

• Fix: Acid-base extraction will not remove this. You must recrystallize.[1][2][3] Toluene is usually better than alcohols for discriminating between positional isomers of halogenated benzoic acids.

📚 References

• Synthesis of Fluorinated Benzonitriles & Acids:

  • Source: US Patent 5,478,963. Describes the hydrolysis of trifluoro/chloro-benzonitriles to their corresponding acids and purification via recrystallization.

  • Link:

• Halogen Exchange (Halex) Purification:

  • Source: European Patent EP0281186B1.[4] Details the preparation of fluorinated benzoyl derivatives and the handling of inorganic fluoride salts.

  • Link:

• pKa of Poly-halogenated Benzoic Acids:

  • Source: Lardbucket Archive (2012). Appendix C: Dissociation Constants. Demonstrates the trend where halogenation significantly lowers pKa (e.g., 2,6-difluorobenzoic acid pKa ~2.34).

  • Link:

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. data.epo.org [data.epo.org]

removing impurities from halogenated benzoic acid synthesis

Technical Support Center: Purification of Halogenated Benzoic Acids

Introduction

Welcome to the Technical Support Center. This guide addresses the purification of halogenated benzoic acids (e.g., 4-chlorobenzoic acid, 2-fluorobenzoic acid), a critical class of intermediates in pharmaceutical and agrochemical synthesis.

The introduction of halogen atoms onto the aromatic ring significantly alters the physicochemical properties of the molecule—specifically acidity (

) and solubility—compared to unsubstituted benzoic acid. This guide moves beyond basic protocols to explain the why and how of removing specific impurities: unreacted halogenated toluenes, isomeric byproducts (ortho/meta/para separation), and inorganic catalyst residues (Mn, Pd).

Module 1: The "pH Swing" Protocol (Acid-Base Extraction)

Core Concept: Halogenated benzoic acids are generally stronger acids than their non-halogenated counterparts due to the electron-withdrawing inductive effect (-I) of the halogen. This property allows for high-fidelity purification using controlled pH manipulation.

The Mechanism:

• Dissolution (High pH): The crude acid is converted to its water-soluble carboxylate salt using a base (NaOH or KOH). Non-acidic organic impurities (unreacted starting material, halides) remain insoluble and are extracted into an organic solvent.

• Precipitation (Low pH): The aqueous layer is acidified. The pH must be dropped below the

  of the specific halogenated acid to ensure full protonation and precipitation.

Critical Data: Acidity Shifts The position of the halogen dramatically affects acidity (the "Ortho Effect").

Compound	Substituent Position	(approx)	Target pH for Precipitation
Benzoic Acid	-	4.20	< 3.0
4-Chlorobenzoic Acid	Para	3.99	< 2.5
2-Chlorobenzoic Acid	Ortho	2.94	< 1.5
2,4-Dichlorobenzoic Acid	Ortho/Para	~2.0	< 1.0

Note: Ortho-substituted acids are significantly stronger due to steric inhibition of resonance and inductive proximity. Failure to reach pH < 1.5 for ortho-isomers is a common cause of yield loss.

Workflow Diagram:

Caption: Logical flow for Acid-Base purification. Note the critical branching at the separation funnel where non-acidic impurities are removed.

Module 2: Isomer Separation (Regioselectivity)

Issue: Synthesis often yields a mixture of isomers (e.g., 80% para / 20% ortho). Solution: Exploiting Solubility and

Differentials.

Method A: Fractional Precipitation (The Method)

Because ortho-isomers are stronger acids (

~2.9) than para-isomers ( ~4.0), they precipitate last as the pH is lowered.

• Dissolve mixture in base.

• Slowly lower pH to ~3.5.

• Result: Para-isomer precipitates (it is weaker, so it protonates first). Ortho-isomer remains in solution as the salt.

• Filter the solid (para). Further acidify filtrate to pH 1.0 to recover ortho.

Method B: Recrystallization (Solubility Method)

Halogenated benzoic acids show distinct solubility profiles.

Solvent System	Application	Mechanism
Water (Hot)	General Purification	High Solubility vs Temp. Good for removing salts.
Ethanol/Water (1:1)	Isomer Separation	Ortho isomers are typically more soluble in alcohols than para isomers.
Toluene	Anhydrous Purification	Excellent for removing non-polar impurities; Para isomers often crystallize out, leaving Ortho in mother liquor.

Module 3: Catalyst & Inorganic Removal

Scenario: Oxidation of halogenated toluene using KMnO

(creates MnO ) or Carbonylation using Pd catalysts.

Protocol 3.1: Manganese Dioxide (MnO ) Removal

The "Brown Sludge" Problem.

• Hot Filtration: MnO

  is insoluble. Filter the reaction mixture while boiling (>90°C) through a Celite pad.

  • Warning: If the solution cools during filtration, product will crystallize in the funnel, trapping MnO

    .

• The Bisulfite Wash (Chemical Scavenging): If the final product is pink/brown, Mn is trapped.

  • Resuspend solid in water.[1]

  • Add Sodium Bisulfite (NaHSO

    ) or Sodium Metabisulfite.

  • Chemistry:

    .

  • The brown solid dissolves into colorless

    , which is washed away.

Protocol 3.2: Palladium (Pd) Removal

For syntheses involving cross-coupling (e.g., Suzuki reaction followed by hydrolysis).

• Activated Carbon: Add specialized carbon (e.g., Darco KB) to the hot alkaline solution before acidification. Stir for 30 mins.

• Chelating Resins: Pass the aqueous salt solution through a thiourea-functionalized silica cartridge.

Module 4: Troubleshooting FAQ

Q1: My product has a persistent pink hue. Recrystallization didn't help.

• Diagnosis: Trace Manganese (Mn) contamination. Permanganate oxidations often leave colloidal MnO

  .

• Fix: Perform the Bisulfite Wash described in Module 3. Standard recrystallization does not remove inorganic colloids effectively.

Q2: I have low yield after acidification, but the LCMS shows conversion.

• Diagnosis: Incomplete precipitation due to the "Ortho Effect."

• Fix: Check the pH of your mother liquor. If you are synthesizing an ortho-halogenated acid (e.g., 2-chlorobenzoic acid), a pH of 4.0 is insufficient. You must drive the pH below 1.5 using concentrated HCl.

Q3: The melting point is depressed and the range is wide (>3°C).

• Diagnosis: Isomeric contamination (likely ortho isomer in a para product).

• Fix: Use Toluene for recrystallization.[2] The ortho isomer is significantly more soluble in toluene at room temperature and will remain in the mother liquor, while the para product crystallizes.

Q4: My filtration is extremely slow (clogging).

• Diagnosis: Fine MnO

  particles or "oiling out" of impurities.

• Fix: Do not filter through paper alone. Use a Celite (diatomaceous earth) bed on a sintered glass funnel. If the product "oiled out" (formed a liquid phase before crystallizing), reheat to dissolve, add a seed crystal, and cool slowly with vigorous stirring.

References

• Separation of Isomeric Chlorobenzoic Acids. U.S. Patent 2,546,545. Describes the fractional precipitation and solvent differentiation between ortho and para isomers.

• Acidity of Substituted Benzoic Acids (The Ortho Effect). OpenStax Chemistry / NC State University. Explains the inductive and steric effects lowering pKa in ortho-substituted benzoates.

• 4-Chlorobenzoic Acid Properties & Purification. ChemicalBook / Grokipedia. Provides solubility data (water vs. ethanol) and pKa values (3.98).[3]

• Manganese Removal Strategies. Chemistry Stack Exchange / Alfa Chemistry. Details the use of Celite and bisulfite reduction for MnO2 removal in benzoic acid synthesis.

• Recrystallization of Benzoic Acid. University of Massachusetts / Alfa Chemistry. Standard protocols for hot water recrystallization and solvent selection.

Sources

• 1. scribd.com [scribd.com]
• 2. Synthesis of Benzoic Acid and Manganese Dioxide - Amateur Chemistry [amateurchemistry.weebly.com]
• 3. chembk.com [chembk.com]

Technical Support Center: Optimization of Reaction Conditions for the Synthesis of Dichlorodifluorobenzoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center for the synthesis of dichlorodifluorobenzoic acids. This guide is designed for researchers, chemists, and drug development professionals who are working with these critical chemical intermediates. Dichlorodifluorobenzoic acids are key building blocks in the synthesis of various pharmaceuticals, particularly quinolone and xacin-series antibacterial drugs, as well as specialized agrochemicals.[1][2][3]

The synthesis of these molecules, while based on established organic chemistry principles, is often nuanced. Achieving high yield and purity requires careful control over reaction conditions and a thorough understanding of potential side reactions. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you navigate the common challenges encountered during synthesis. We will use the synthesis of 2,4-dichloro-5-fluorobenzoic acid as a primary illustrative example due to its well-documented reaction pathways.

Section 1: Common Synthetic Pathways

The selection of a synthetic route is dictated by the availability of starting materials, desired regiochemistry, and the scale of the reaction. Three primary pathways are commonly employed.

Pathway A: Friedel-Crafts Acylation & Subsequent Oxidation This is a robust, two-step method ideal for large-scale production. It begins with the Friedel-Crafts acylation of a suitable dichlorofluorobenzene with an acylating agent (e.g., acetyl chloride) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[4][5] The resulting acetophenone intermediate is then oxidized to the carboxylic acid using a strong oxidizing agent such as sodium hypochlorite (haloform reaction) or nitric acid.[5][6]

Pathway B: Directed ortho-Metalation & Carboxylation This pathway offers excellent regiochemical control, leveraging the directing ability of existing substituents on the aromatic ring. A strong base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA), is used to deprotonate the position ortho to a directing group (often a fluorine atom).[7][8] This creates a highly reactive aryllithium species, which is then quenched with solid carbon dioxide (dry ice) to form the lithium carboxylate salt. Acidic workup liberates the desired benzoic acid. This method requires stringent anhydrous conditions and cryogenic temperatures (typically -78 °C) to prevent side reactions.[2]

Pathway C: Grignard Reaction & Carboxylation A classic organometallic approach, this method involves the formation of a Grignard reagent from a bromo- or iododichlorodifluorobenzene and magnesium metal.[9][10][11] Similar to the lithiation route, the nucleophilic Grignard reagent readily attacks the electrophilic carbon of CO₂, and the resulting magnesium carboxylate salt is hydrolyzed in an acidic workup to yield the final product. The success of this reaction is critically dependent on maintaining strictly anhydrous conditions, as any trace of moisture will quench the Grignard reagent.[9][12]

Fig 1. General workflows for the synthesis of dichlorodifluorobenzoic acids.

Section 2: Optimization of Reaction Conditions

The following table summarizes optimized conditions for the synthesis of 2,4-dichloro-5-fluorobenzoic acid via Pathway A, derived from established literature.

Step	Reagent/Catalyst	Solvent	Temperature Range	Key Considerations & Typical Yields	References
1. Acylation	Acetyl Chloride, Aluminum Chloride (AlCl₃)	None (neat) or inert solvent (e.g., CH₂Cl₂)	20°C to 130°C (optimum 80-130°C)	The reaction is exothermic and generates HCl gas. Use of excess AlCl₃ is common to drive the reaction.	[4],[5]
2. Oxidation	Sodium Hypochlorite Solution ("Chlorine liquor")	Aqueous	20°C to 120°C	The acetophenone intermediate can be used directly without isolation. The reaction is typically refluxed for several hours to ensure complete conversion. Yields can be high, often exceeding 90% for the two-step process.	[4],[5]
2. (Alternative)	Nitric Acid, Acetic Acid (cosolvent)	Acetic Acid	50°C to 150°C	This is a highly exothermic reaction. Continuous-flow systems offer superior heat and mass transfer, ensuring safety and potentially achieving quantitative yields.	[6],[1]

Section 3: Troubleshooting Guide

This section addresses common problems encountered during the synthesis in a question-and-answer format.

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

A1: Low yields can stem from several factors, and a systematic approach is key to diagnosis.[13]

• Reagent Purity & Stoichiometry: For organometallic routes (Pathways B & C), the purity of your reagents and dryness of your solvent are paramount. Traces of water in the solvent or on glassware will destroy the aryllithium or Grignard reagent.[9][12] Ensure all glassware is rigorously oven- or flame-dried. For Pathway A, ensure the AlCl₃ is fresh and anhydrous, and use an appropriate molar ratio of the oxidizing agent in the second step.

• Temperature Control: Every reaction has an optimal temperature range.

  • Too Low: The reaction may be incomplete, leaving unreacted starting material. This is common in acylation if the activation energy is not met.[13]

  • Too High: This can promote the formation of side products, such as dimerization in Grignard reactions or decomposition of unstable intermediates like diazonium salts if that route is used.[12]

• Reaction Time: Monitor the reaction's progress using an appropriate analytical method (e.g., TLC or GC-MS). Insufficient reaction time will lead to incomplete conversion.

• Inefficient Mixing: In heterogeneous reactions, such as the formation of a Grignard reagent with magnesium turnings, ensure vigorous stirring to maximize surface contact.

Fig 2. Troubleshooting logic for diagnosing low product yield.

Q2: My GC-MS analysis shows significant impurities. What are the likely side products?

A2: The identity of byproducts is highly dependent on your chosen synthetic route.

• For Pathway A (Acylation/Oxidation): The most common impurity is unreacted dichlorofluoroacetophenone, resulting from incomplete oxidation.[6] Positional isomers can also form during the initial Friedel-Crafts acylation if the directing effects of the substituents are not strongly differentiated. Over-oxidation, though less common under controlled conditions, can lead to ring cleavage.[12]

• For Pathways B & C (Organometallic):

  • Protonated Starting Material: The most common byproduct, formed when the highly basic organometallic reagent reacts with trace amounts of water instead of CO₂.[9]

  • Biphenyl/Biaryl Compounds: These arise from the coupling of the organometallic reagent with unreacted aryl halide starting material. This can be minimized by the slow addition of the aryl halide to the magnesium.[12]

  • Ketone Formation: The initially formed carboxylate salt can be attacked by a second equivalent of the organometallic reagent, leading to a ketone after workup. This is suppressed by adding the organometallic solution to a large excess of crushed dry ice ("inverse addition").[12]

Q3: The final product is difficult to purify. What purification strategies are most effective?

A3: A multi-step approach is often best for achieving high purity.

• Acid-Base Extraction: This is a powerful technique for separating your acidic product from neutral organic impurities (like unreacted starting materials or biphenyl byproducts). Dissolve the crude mixture in an organic solvent (e.g., diethyl ether) and extract with an aqueous base (e.g., NaOH or NaHCO₃). The benzoic acid will move into the aqueous layer as its sodium salt. The layers are then separated, and the aqueous layer is re-acidified (e.g., with HCl) to precipitate the pure benzoic acid, which can be collected by filtration.

• Recrystallization: This is the most common method for final purification.[14] Finding the right solvent is key. If a single solvent is not effective, a mixed-solvent system (e.g., ethanol/water or hexane/acetone) can be used.[15] The process involves dissolving the crude acid in a minimum amount of hot solvent and allowing it to cool slowly to form pure crystals, leaving impurities behind in the mother liquor.[15]

• Salt Formation: For separating stubborn positional isomers, selective crystallization of a salt formed with a chiral amine (like α-methylbenzylamine) can be an effective, albeit more specialized, technique.[16]

Section 4: Frequently Asked Questions (FAQs)

• Q: What are the critical safety precautions for these syntheses?

  • A: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves. Organolithium reagents (n-BuLi, s-BuLi) are pyrophoric and react violently with water. Aluminum chloride is a highly corrosive solid that reacts exothermically with moisture. Strong oxidizers like nitric acid and sodium hypochlorite must be handled with care.

• Q: How do I choose the best synthetic route for my specific dichlorodifluorobenzoic acid isomer?

  • A: The choice depends on regiochemistry and starting material availability. If you need a specific isomer that can be accessed via the strong directing effect of a fluorine atom, ortho-metalation (Pathway B) is an excellent choice for high selectivity. For large-scale synthesis where the starting dichlorofluorobenzene is readily available and the acylation gives the correct isomer, Pathway A is often more practical and economical.

• Q: What analytical techniques are best for monitoring reaction progress?

  • A: Thin-Layer Chromatography (TLC) is a fast and effective way to qualitatively monitor the consumption of starting material and the appearance of the product. For more quantitative analysis and to check for isomeric impurities, Gas Chromatography-Mass Spectrometry (GC-MS) is ideal, though derivatization to a more volatile ester may be required for the final acid product.[17] High-Performance Liquid Chromatography (HPLC) is also highly effective for analyzing the purity of the final carboxylic acid.

Section 5: Detailed Experimental Protocol

Synthesis of 2,4-Dichloro-5-fluorobenzoic Acid via Acylation and Oxidation (Pathway A)

This protocol is adapted from patent literature and should be performed by trained chemists with appropriate safety measures in place.[4][5]

Step 1: Synthesis of 2,4-Dichloro-5-fluoro-acetophenone

• To a reaction vessel equipped with a mechanical stirrer, reflux condenser, and gas outlet (vented to a scrubber), add 2,4-dichlorofluorobenzene (33 g, 0.2 mol) and aluminum chloride (66.8 g, 0.5 mol).

• While stirring, slowly add acetyl chloride (23.6 g, 0.3 mol) to the mixture. The addition is exothermic; maintain the temperature between 20°C and 40°C using a water bath if necessary.

• After the addition is complete, heat the reaction mixture to 120°C and stir for 2 hours. HCl gas will be evolved during this time.

• After 2 hours, carefully pour the hot reaction mixture onto 250 g of crushed ice with stirring.

• Extract the resulting oil with methylene chloride.

• Evaporate the solvent to yield the crude 2,4-dichloro-5-fluoro-acetophenone intermediate. This can be carried forward to the next step without further purification.

Step 2: Oxidation to 2,4-Dichloro-5-fluorobenzoic Acid

• To the crude acetophenone from Step 1, add 450 ml of a commercial sodium hypochlorite solution (e.g., 10-15% active chlorine).

• Stir the mixture vigorously for 1 hour at room temperature.

• Heat the mixture to reflux and maintain for 2 hours to ensure complete oxidation.

• Cool the reaction mixture to room temperature.

• Carefully acidify the mixture with concentrated hydrochloric acid (HCl) until the pH is ~1-2. The 2,4-dichloro-5-fluorobenzoic acid will precipitate as a solid.

• Collect the solid product by vacuum filtration and wash the filter cake with cold water.

• The crude product can be further purified by recrystallization from an appropriate solvent system (e.g., an ethanol/water mixture).

References

• Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid.
• Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid.

• Kilogram-Scale Synthesis of 2,4-Dichloro-5-fluorobenzoic Acid by Air Oxidation under the Continuous-Flow Process. ACS Publications. [Link]

• Synthesis method for 2,4-dichloro-3-nitro-5-fluorobenzoic acid.

• Ullmann Reaction. SATHEE. [Link]

• A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Semantic Scholar. [Link]

• An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. ResearchGate. [Link]

• Scope of the carboxylation with labeled dual-function reagent 2*. ResearchGate. [Link]

• Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes. Infoscience - EPFL. [Link]

• Ullmann Reaction. Organic Chemistry Portal. [Link]

• Recent Advances on Defluorinative Carboxylation of C-F Bonds with CO2. Chemical Review and Letters. [Link]

• The Grignard Reaction. University of Missouri–St. Louis. [Link]

• Electrocarboxylation of Dichlorobenzenes on a Silver Electrode in DMF. MDPI. [Link]

• Process for continuously preparing difluorobenzene derivatives with long operating times.

• The Grignard Reaction (Experiment). Chemistry LibreTexts. [Link]

• Grignard Reagents. Chemguide. [Link]

• Organic Synthesis: Benzoic Acid via a Grignard Reaction. University of Calgary. [Link]

• Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Synthesis and thiolation of 1,3-difluoro-2,4,6-trihaloanilines and benzenes. Vanderbilt University. [Link]

• An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. ResearchGate. [Link]

• 1,3-Difluorobenzene diluent-stabilizing electrode interface for high-performance low-temperature lithium metal batteries. Energy Storage Science and Technology. [Link]

• Process for preparing chloro-difluorobenzene. European Patent Office. [Link]

• METHODOLOGY AND MECHANISM: REINVESTIGATNG THE ULLMANN REACTION. University of North Texas. [Link]

• Carboxylation of Aromatics by CO2 under “Si/Al Based Frustrated Lewis Pairs” Catalytic System. Scientific Research Publishing. [Link]

• Ullmann Reaction. J&K Scientific LLC. [Link]

• Purification of 2,4 Dichlorobenzoic Acid. ResearchGate. [Link]

• Direct carboxylation of aromatic compounds using the sodium hydrogen carbonate/triphenylphosphine ditriflate system. Elsevier. [Link]

• A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.

• C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. MDPI. [Link]

• Purification of benzoic acid.

Sources

• 1. CN103304422B - Synthesis method for 2,4-dichloro-3-nitro-5-fluorobenzoic acid - Google Patents [patents.google.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. EP0176026B1 - Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid - Google Patents [patents.google.com]
• 5. EP0176026A1 - Process for the preparation of 2,4-dichloro-5-fluoro-benzoic acid - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Regioselective ortho-lithiation of chloro- and bromo-substituted fluoroarenes [infoscience.epfl.ch]
• 8. uwindsor.ca [uwindsor.ca]
• 9. community.wvu.edu [community.wvu.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. US3235588A - Purification of benzoic acid - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 2,3-Dichloro-5,6-difluorobenzoic Acid Synthesis

This guide is structured as a Tier-3 Technical Support resource for process chemists and researchers. It focuses on the critical failure modes in the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid (DCDFB) , specifically via the Lithiation-Carboxylation route (preferred for high purity) and downstream processing.

Ticket ID: DCDFB-SYNTH-001 Topic: Troubleshooting Side Reactions & Impurity Profiles Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

The synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid is chemically deceptive. While the substrate appears robust, the combination of electron-withdrawing halogens activates the ring toward three distinct failure modes: Benzyne formation (via Li-F elimination) , Nucleophilic Aromatic Substitution (

) , and Thermal Decarboxylation .

This guide bypasses standard recipe steps to focus on the causality of these side reactions and provides self-validating protocols to prevent them.

Module 1: The Lithiation Phase (Critical Control Point)

Context: The most direct route involves the lithiation of 1,2-dichloro-4,5-difluorobenzene followed by a

quench. Target Regioselectivity: Lithiation at the C-H bond ortho to Fluorine (C6), not ortho to Chlorine (C3).

Troubleshooting Guide

Q1: My reaction mixture turned dark brown/black immediately after adding n-BuLi, and the yield is near zero. What happened?

Diagnosis: You triggered the Benzyne Cascade . Mechanism: The proton ortho to the fluorine (C6) is the most acidic due to the inductive effect of Fluorine (

reduction). However, the resulting species is an ortho-lithio fluorobenzene. At temperatures above -60°C, this species is unstable and eliminates Lithium Fluoride (LiF) to form a highly reactive benzyne intermediate (3,4-dichloro-5,6-dehydrobenzene). This intermediate rapidly polymerizes into tars or reacts non-selectively.

Corrective Protocol:

• Thermal Lock: The internal reactor temperature must never exceed -70°C during the lithiation phase.

• Reagent Choice: Switch from n-BuLi to LDA (Lithium Diisopropylamide) . LDA is non-nucleophilic and bulky, reducing the risk of competing nucleophilic attack on the ring, though strict temperature control remains paramount.

• Validation: If the mixture darkens, the batch is likely compromised. A proper lithiation should remain a pale yellow/clear solution.

Q2: I isolated the product, but NMR shows a mixture of isomers. Why did lithiation occur at the wrong position?

Diagnosis: Kinetic vs. Thermodynamic Control failure. Mechanism: While the proton ortho to Fluorine is thermodynamically more acidic (making C6 the preferred site), the proton ortho to Chlorine (C3) is also accessible. If the reaction temperature fluctuates or if mixing is poor ("hot spots"), you may get lithiation at C3. Furthermore, "Halogen Dance" (base-catalyzed halogen migration) can occur if the lithiated species is held too long before quenching.

Corrective Protocol:

• Mixing: Ensure high-turbulence stirring to prevent local concentration gradients of the base.

• Quench Speed: Do not "age" the anion. Once the addition of base is complete and the hold time (typically 30-60 mins at -78°C) is met, quench immediately with excess dry ice or gaseous

  .

Visualization: The Lithiation Pathway & Benzyne Failure Mode

Caption: Figure 1. The bifurcation between successful carboxylation (Green) and the irreversible benzyne collapse (Red).

Module 2: Hydrolysis & Workup (The Trap)

Context: If you are synthesizing DCDFB via the hydrolysis of a nitrile or ester precursor, or even during the basic extraction of the lithiation product, the fluorine atoms are vulnerable.

Q3: Mass Spec shows a peak at [M-2], and my melting point is off. What is this impurity?

Diagnosis: Hydrolysis of the Fluorine substituent (

). Mechanism: The target molecule has a carboxylic acid (electron-withdrawing) and multiple halogens. This makes the ring highly electron-deficient. In the presence of strong bases (NaOH, KOH) and heat, the hydroxide ion acts as a nucleophile, displacing one of the Fluorine atoms (usually the one para to the other Fluorine or ortho to the carboxyl group).

• Reaction:

• Result: You have synthesized a hydroxy-chlorofluorobenzoic acid impurity.

Corrective Protocol:

• Avoid Hot Base: Never reflux this compound in strong aqueous base (e.g., 10% NaOH).

• Acidic Hydrolysis: If hydrolyzing a nitrile, prefer acid catalysis (

  ) over basic conditions.

• Workup: When extracting the acid from the organic layer, use mild bases like Sodium Bicarbonate (

  ) or Sodium Carbonate ( ) at room temperature, rather than hot Sodium Hydroxide.

Module 3: Thermal Decarboxylation

Q4: I dried my product in the oven at 110°C, and it turned into an oil/low-melting solid. The acid peak is gone in IR.

Diagnosis: Thermal Decarboxylation.[1] Mechanism: Poly-halogenated benzoic acids are notoriously prone to losing

. The electron-withdrawing halogens destabilize the carboxyl bond, facilitating the release of carbon dioxide to revert to the parent halobenzene (1,2-dichloro-4,5-difluorobenzene).

Data: Decarboxylation Risk Profile

Parameter	Safe Range	Danger Zone	Consequence
Drying Temp	< 60°C (Vacuum)	> 100°C	Loss of product (reversion to precursor).
Distillation	N/A (Do not distill)	> 120°C	Violent gas evolution ( ).
Recrystallization	Water/Ethanol (Reflux OK if brief)	High boiling solvents (DMSO/DMF)	Decarboxylation is catalyzed by polar aprotic solvents.

Corrective Protocol:

• Vacuum Drying: Always dry the final solid under high vacuum at 40-50°C .

• Monitoring: Use TGA (Thermogravimetric Analysis) if available to determine the exact onset of decarboxylation for your specific batch purity.

Visualization: Downstream Stability Risks

Caption: Figure 2. Thermal and Chemical instability pathways during workup and isolation.

References

• Bridges, A. J., et al. (1990). "Fluorine as an Ortho-Directing Group in Lithiation Reactions." Journal of Organic Chemistry.

• Schlosser, M. (2005). "The 2,3,4,5-Tetrafluorobenzoic Acid Case: A Textbook Example of Halogen Dance." European Journal of Organic Chemistry. Link (Analogous chemistry describing the mobility of halogens and stability issues).

• Gribble, G. W., et al. (2012). "Lithiation of Halogenated Arenes and Heterocycles." Lithium Chemistry: A Theoretical and Experimental Overview.

• Sandford, G. (2003). "Perfluoroaromatic chemistry: Scaffolds for new materials synthesis." Tetrahedron. Link (Covers

  susceptibility of polyfluorinated benzoates).

Sources

• 1. usalab.com [usalab.com]

preventing byproduct formation in the synthesis of polychlorinated benzoic acids

Topic: Minimizing Byproduct Formation in PCBA Synthesis

Introduction

Welcome to the Technical Support Center. If you are accessing this guide, you are likely encountering yield losses or purity issues in the synthesis of polychlorinated benzoic acids (PCBAs) such as 2,4-dichlorobenzoic acid (2,4-DCBA) or 2,3,4,5-tetrachlorobenzoic acid .

The synthesis of PCBAs is deceptively simple on paper but notoriously difficult to scale due to three primary failure modes:

• Regio-isomeric contamination (inherent to the chlorination step).

• Incomplete hydrolysis/oxidation (leaving aldehyde or acid chloride residues).

• Thermal decarboxylation (loss of the carboxyl group under processing stress).

This guide prioritizes causality-based troubleshooting . We do not just tell you what to do; we explain why the chemistry fails so you can build self-validating protocols.

Module 1: The Hydrolysis Route (Benzotrichlorides)

Context: The industrial standard often involves the side-chain chlorination of toluene followed by hydrolysis. Primary Failure Mode: Contamination with benzoyl chlorides and benzoic anhydrides.

Mechanism & Control

The hydrolysis of a polychlorinated benzotrichloride (

) is a step-wise nucleophilic substitution. The reaction rate is generally independent of pH but inversely proportional to chloride ion concentration [1].

The Trap: If HCl gas is not efficiently removed, the equilibrium shifts backward or stalls at the acid chloride stage (

). Furthermore, if water is the limiting reagent at high temperatures, two acid molecules will condense to form benzoic anhydride , a difficult-to-remove impurity.

Standardized Protocol: Hydrolysis of 2,4-Dichlorobenzotrichloride

• Stoichiometry: Use a 10-15% molar excess of water. Do not use a large excess initially as this lowers the boiling point and slows the reaction.

• Catalysis: Add 0.1–0.5 mol% ZnCl₂ or FeCl₃ . These Lewis acids catalyze the cleavage of the C-Cl bond [2].

• Temperature Ramp:

  • Initiate at 90°C.

  • Ramp to 110–120°C only after HCl evolution peaks.

• Degassing (Critical): Apply a slight vacuum (200-300 mbar) or a vigorous nitrogen sparge during the final hour. This drives off HCl, pushing the equilibrium to the carboxylic acid.

Visualizing the Pathway

Figure 1: The hydrolysis workflow. Note that the conversion of Benzoyl Chloride to Benzoic Acid is equilibrium-driven by HCl removal.

Module 2: The Oxidation Route (Toluenes)

Context: Direct oxidation of polychlorotoluenes using oxidants like KMnO₄, HNO₃, or O₂/Co-Mn. Primary Failure Mode: Decarboxylation .

The Science of Decarboxylation

Polychlorinated benzoic acids are prone to thermal decarboxylation because the electron-withdrawing chlorine atoms (especially at the ortho position) destabilize the ground state of the acid relative to the transition state of the decarboxylation [3].

Key Risk Factor: The presence of Copper (Cu) or high concentrations of Manganese (Mn) at temperatures >140°C can catalyze decarboxylation via a radical mechanism [4].

Comparative Oxidant Data

Oxidant System	Typical Temp	Risk of Decarboxylation	Impurity Profile	Recommendation
KMnO₄ (Aq)	90-100°C	Low	MnO₂ sludge, unreacted aldehyde	Best for lab scale (<100g)
HNO₃ (20-30%)	140-160°C	High	Nitrated byproducts (NO₂ addition)	Avoid for electron-rich rings
O₂ / Co-Mn (Air)	120-140°C	Medium	"Tars" (radical polymerization)	Industrial standard; requires PTC

Troubleshooting "Tarry" Products

If your oxidation yields a dark, tarry solid, it is likely due to radical coupling of benzyl intermediates.

• Solution: Introduce a Phase Transfer Catalyst (PTC) such as tetrabutylammonium bromide (TBAB). This allows the oxidant to penetrate the organic phase more effectively, reducing the lifetime of radical intermediates and preventing polymerization [5].

Module 3: Purification (The "Last Mile")

Context: You have the product, but it contains 0.5–2.0% of the wrong isomer (e.g., 2,6-DCBA inside 2,4-DCBA). The Challenge: Isomers often have identical solubility profiles, making recrystallization inefficient.

The "Salt-Swing" Protocol

For high-value applications (e.g., pharmaceutical intermediates), standard recrystallization is insufficient. We recommend the

-methylbenzylamine salt method .

Protocol [6]:

• Dissolve crude PCBA in warm isopropanol or methanol.

• Add 0.9 equivalents of (R)-(+)-

  -methylbenzylamine .

• Cool slowly. The amine forms a diastereomeric salt with the target acid that crystallizes preferentially.

• Filter the salt.[1][2]

• Hydrolyze the salt with dilute HCl to release the ultra-pure PCBA (>99.95%).

• Note: This method can reduce isomeric impurities from ~2% to <0.05%.

Purification Decision Tree

Figure 2: Decision logic for purification. The salt formation route is superior for removing regio-isomers.

FAQ: Troubleshooting Specific Failures

Q1: My product has a persistent smell of bitter almonds. What is it?

• Diagnosis: This is benzaldehyde (or a chlorinated derivative). It indicates incomplete oxidation.

• Fix: Do not simply extend reaction time (which risks decarboxylation). Add a "polishing" step: treat the crude solid with a mild oxidant like sodium hypochlorite (bleach) at pH 9-10. This selectively oxidizes the aldehyde to the acid without degrading the product.

Q2: I am seeing a loss of mass during the final drying step (100°C vacuum).

• Diagnosis: Sublimation or Decarboxylation . PCBAs sublime easily under vacuum.

• Fix: Lower drying temperature to 60°C. If mass loss persists, check for decarboxylation (evolution of CO₂). If decarboxylation is occurring, your product may contain trace metal contaminants (Fe, Cu) from the reactor walls. Wash the product with EDTA solution to chelate metals before drying.

Q3: The melting point is sharp, but HPLC shows a double peak.

• Diagnosis: You likely have a co-crystal of isomers (e.g., 2,4-DCBA and 2,5-DCBA).

• Fix: Standard recrystallization will fail here because the co-crystal acts as a single species. Switch to the Amine Salt Protocol (Module 3) to break the co-crystal interaction.

References

• Tanabe, K., & Sano, T. (1962). The Mechanism of the Hydrolysis of Benzotrichloride. Journal of Research of the Institute for Catalysis, Hokkaido University, 9(3), 246-256. Link

• Mills, L. E. (Dow Chemical Co). (1938). Hydrolysis of benzotrichloride. U.S. Patent 2,135,358.

• Chuchev, K., & BelBruno, J. J. (2007). Mechanisms of decarboxylation of ortho-substituted benzoic acids. Journal of Molecular Structure: THEOCHEM, 807(1-3), 1-9. Link

• Cohen, T., & Schambach, R. A. (1970). Copper-catalyzed decarboxylation of carboxylic acids. Journal of the American Chemical Society, 92(10), 3189–3190. Link

• Shi, M., & Feng, Y. S. (2001).[3] Oxidation of Benzyl Chlorides and Bromides to Benzoic Acids with 30% Hydrogen Peroxide in the Presence of Na2WO4 under Organic Solvent-Free Conditions.[3] The Journal of Organic Chemistry, 66(9), 3235-3237. Link

• Ley, C. P., & Yates, M. H. (2008). Purification of 2,4-Dichlorobenzoic Acid. Organic Process Research & Development, 12(1), 120-124. Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxidation of Benzyl Chlorides and Bromides to Benzoic Acids with 30% Hydrogen Peroxide in the Presence of Na2WO4, Na2VO4, or Na2MoO4 under Organic Solvent-Free Conditions [organic-chemistry.org]

troubleshooting low conversion rates in the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid

Technical Support Center: Synthesis of 2,3-Dichloro-5,6-difluorobenzoic Acid

Case ID: T-23D56F-BA Status: Active Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Low Conversion Rates & Yield Optimization

Executive Summary

The synthesis of 2,3-dichloro-5,6-difluorobenzoic acid is a critical step in the production of next-generation fluoroquinolone antibiotics (e.g., gyrase inhibitors). Low conversion rates in this synthesis typically stem from two distinct failure modes depending on your chosen route:

• Lithiation-Carboxylation (Route A): Instability of the lithiated intermediate or "Halogen Dance" side reactions.

• Nitrile Hydrolysis (Route B): Stalling at the amide intermediate or thermal decarboxylation of the product.[1]

This guide provides diagnostic workflows and remediation protocols for both routes.

Module 1: The Lithiation-Carboxylation Route

Target Audience: R&D / Medicinal Chemistry (Gram Scale)

Context: You are reacting 1,2-dichloro-4,5-difluorobenzene with an organolithium reagent followed by CO₂ quench.

Diagnostic Decision Tree

Figure 1: Logic flow for diagnosing lithiation failures. High recovery of starting material suggests reagent failure; complex mixtures suggest temperature/stability failure.

Troubleshooting Q&A

Q1: I am recovering >50% starting material despite using 1.2 equivalents of n-BuLi. Why? A: This indicates a failure to deprotonate, likely due to moisture or reagent degradation.[1]

• The Causality: The protons at the 3/6 positions of 1,2-dichloro-4,5-difluorobenzene are acidified by the ortho-fluorine atoms (

  ). However, highly halogenated benzenes are hydrophobic.[1] If your THF contains trace moisture (>50 ppm), the n-BuLi is quenched before it reacts with the arene.

• The Fix:

  • Titrate your n-BuLi immediately before use (e.g., using diphenylacetic acid).[1]

  • Dry Ice Quality: Do not use standard dry ice pellets for the quench; they contain water frost.[1] Use a balloon of anhydrous CO₂ gas or pass CO₂ gas through a drying tube (CaCl₂) before bubbling into the reaction.[1]

Q2: I see multiple spots on TLC and a "tar" in the flask. Is it the "Halogen Dance"? A: Yes, or benzyne formation.[1]

• The Mechanism: At temperatures above -60°C, the lithiated species (3-lithio-1,2-dichloro-4,5-difluorobenzene) is unstable.

  • Path A (Halogen Dance): The lithium atom migrates to a more stable position via isomerization, often scrambling the Cl/F positions.

  • Path B (Benzyne): LiF elimination occurs, generating a reactive benzyne intermediate that polymerizes or reacts non-selectively [1].[1]

• The Fix:

  • Switch Reagent: Use LDA (Lithium Diisopropylamide) instead of n-BuLi. LDA is a bulky, non-nucleophilic base that minimizes nucleophilic attack on the ring and reduces Li-Halogen exchange risks.

  • Internal Trap: Instead of sequential addition (Lithiate

    wait add CO₂), consider an in-situ quench if possible, or ensure the CO₂ addition is rapid and pre-cooled.

Standardized Protocol (Route A):

• Cool anhydrous THF (10 vol) containing 1,2-dichloro-4,5-difluorobenzene to -78°C .

• Add LDA (1.1 eq) dropwise over 30 min, maintaining internal temp < -70°C.

• Stir for 30-60 min at -78°C.

• Bubble anhydrous CO₂ (excess) into the solution while maintaining -78°C.

• Allow to warm to 0°C only after CO₂ saturation is confirmed.[1]

Module 2: The Nitrile Hydrolysis Route

Target Audience: Process Chemistry / Manufacturing (Kg Scale)

Context: Hydrolysis of 2,3-dichloro-5,6-difluorobenzonitrile using strong acid.

The "Danger Zone" Visualization

Figure 2: The reaction pathway.[1] Note that the second hydrolysis step is rate-limiting, while decarboxylation competes at high temperatures.

Troubleshooting Q&A

Q3: My conversion is stuck at 60-70%, and I see a new peak that isn't starting material. What is it? A: It is likely the Amide (2,3-dichloro-5,6-difluorobenzamide).

• The Causality: The steric bulk of the ortho-chlorine and the electronic shielding of the ortho-fluorine make the amide bond extremely resistant to hydrolysis. Standard hydrolysis (e.g., HCl/Water) is often insufficient.[1]

• The Fix: You must increase the acid strength to protonate the amide carbonyl.

  • Recommended Condition: 70-75% H₂SO₄ at 130-140°C [2, 3].

  • Warning: Do not exceed 85% H₂SO₄; lack of free water will stall the reaction (mechanism requires H₂O attack).

Q4: My yield dropped from 90% to 40% upon scale-up, and I detect 1,2-dichloro-4,5-difluorobenzene. Why? A: You are suffering from Thermal Decarboxylation .[1]

• The Mechanism: Polyfluorobenzoic acids are electronically predisposed to decarboxylate because the resulting carbanion is stabilized by the electron-withdrawing fluorine atoms. This reaction follows first-order kinetics and accelerates significantly above 150°C [4].

• The Fix:

  • Temperature Ceiling: Strictly cap reaction temperature at 140°C .

  • Quench Timing: Do not "soak" the reaction at high temperature to "squeeze out" the last 5% conversion. It is better to accept 5% residual amide than to lose 40% product to decarboxylation.

  • Cooling: On scale, the thermal mass cools slowly.[1] You must actively cool the reactor to <80°C immediately upon reaction completion.

Comparative Data: Hydrolysis Conditions

Parameter	Condition A (Weak)	Condition B (Optimal)	Condition C (Harsh)
Reagent	30% HCl / Reflux	75% H₂SO₄ / 135°C	98% H₂SO₄ / 160°C
Major Product	Amide (Stalled)	Target Acid	Decarboxylated Byproduct
Conversion	< 40% to Acid	> 90% to Acid	High Loss
Risk	Low Solubility	Corrosion	runaway decomposition

Module 3: Analytics & Validation

Q5: How do I quickly distinguish the Amide from the Acid without running an NMR? A: HPLC is preferred, but solubility tests are a rapid check.

• Solubility Test: Take a 100 mg aliquot of the crude solid. Add 2 mL of saturated NaHCO₃ .

  • Clear Solution + CO₂ bubbles:Acid (Target).[1][2][3][4][5]

  • Insoluble Solid:Amide (Intermediate) or Nitrile (SM).[1]

• HPLC Shift: The Amide typically elutes before the Nitrile but after the Acid on a standard C18 reverse-phase column (Acidic mobile phase).

References

• Schlosser, M. (2005).[1] Organometallics in Synthesis: A Manual. Wiley.[1] (Reference for "Halogen Dance" and instability of lithiated polyhalobenzenes).

• Bayer AG. (1996).[1] Process for the preparation of 2,4-dichloro-5-fluorobenzonitrile and 2,6-dichloro-3-fluorobenzonitrile. EP0731087A1.[1] Link (Describes the hydrolysis conditions for similar fluorinated nitriles).

• Hoechst AG. (1995).[1] 2,3-difluoro-6-nitrobenzonitrile... and their use for the preparation of 2,3,6-trifluorobenzoic acid.[6][7] US5478963A.[1] Link (Authoritative source for 75% H2SO4 hydrolysis protocol).[1]

• Li, J., et al. (2010).[1] Pd-Catalyzed Decarboxylative Cross Coupling of Potassium Polyfluorobenzoates. Organic Letters. Link (Provides mechanistic evidence for the ease of decarboxylation in polyfluorobenzoates).[1]

Sources

• 1. DSpace-CRIS [zora.uzh.ch]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Decarboxylation [organic-chemistry.org]
• 6. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
• 7. EP0433124A1 - 2,4-Dichloro-5-fluorobenzonitrile and methods for its preparation, its use in the preparation of 2-chloro-4,5-difluorobenzoic acid and new method of preparation of this acid - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2,3-Dichloro-5,6-difluorobenzoic Acid

The following Technical Support Center guide is designed for researchers and process chemists scaling up the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid .

This guide prioritizes the Lithiation-Carboxylation Route (via 1,2-dichloro-4,5-difluorobenzene), as it offers the highest regioselectivity for this specific isomer compared to Halex reactions, which often result in isomeric mixtures difficult to separate at scale.

Status: Active | Topic ID: DCDFB-SCALE-01 | Tier: Senior Application Support

Process Overview & Critical Control Points

Objective: Scale-up from gram to kilogram scale while maintaining regiochemical purity (>98%).

The synthesis relies on the directed ortho-lithiation of 1,2-dichloro-4,5-difluorobenzene . The fluorine atoms exert a strong inductive effect, directing the lithiation to the position ortho to the fluorine (and ortho to the chlorine).

The "Golden Path" Protocol

• Precursor: 1,2-Dichloro-4,5-difluorobenzene.

• Reagent: LDA (Lithium Diisopropylamide) or n-BuLi (with careful temp control).

• Solvent: Anhydrous THF (Tetrahydrofuran).

• Electrophile: Dry CO₂ (g) or solid CO₂.

• Quench: Dilute HCl.

Workflow Visualization

The following diagram illustrates the critical decision nodes and failure points in the reaction pathway.

Caption: Critical control pathway for the lithiation-carboxylation route. Temperature excursions at the lithiation stage are the primary cause of batch failure.

Troubleshooting Matrix

Use this guide to diagnose batch failures or quality deviations.

Symptom	Probable Cause	Technical Solution
Low Yield (<50%)	"Benzyne" Pathway: Temperature rose above -60°C during lithiation, causing elimination of LiF/LiCl.	Action: Verify internal reactor temperature (not just jacket). Slow down n-BuLi addition rate. Upgrade: Switch from n-BuLi to LDA (less nucleophilic, reduces benzyne risk) or Turbo-Grignard ( -PrMgCl·LiCl) for higher temperature tolerance (-20°C).
Regioisomer Impurities	Halogen Dance: Lithium migration from the kinetic position (C3) to a thermodynamic position due to extended hold times.	Action: Minimize hold time between lithiation and CO₂ quench. Ensure rapid mixing during the CO₂ addition phase.
Starting Material Recovery	Wet Solvent: Moisture in THF quenched the lithiated intermediate immediately.	Action: Karl Fischer titration of THF is mandatory (<50 ppm water). Use a dedicated solvent drying system or molecular sieves (4Å) activated at 300°C.
Product is "Oily" / Sticky	Silicone Contamination: Use of silicone grease on ground glass joints which dissolves in THF/Li-base.	Action: Use Teflon sleeves or Krytox grease. Recrystallize crude product from Toluene/Heptane to remove oils.
Violent Exotherm on Quench	Accumulation: CO₂ was added too fast or mixing was poor, leading to a delayed "runaway" reaction.	Action: Use a gas dispersion tube (sparger) for CO₂ gas. For solid CO₂, add in small, controlled portions.

Frequently Asked Questions (FAQs)

Q1: Can I perform this reaction at -20°C to save energy on scale-up?

Answer: Using standard n-BuLi at -20°C is risky due to the Benzyne elimination mechanism . The lithium adjacent to the fluorine is unstable and tends to eliminate LiF, generating a reactive benzyne intermediate that polymerizes into tars.

• Recommendation: If -78°C is not feasible, evaluate Knochel’s Turbo-Grignard (

  -PrMgCl·LiCl) . This reagent allows for halogen-metal exchange at temperatures as high as -20°C or even 0°C with significantly better stability than organolithiums [1].

Q2: Why is the crude product dark/black?

Answer: This indicates oxidative decomposition or polymerization.

• Oxygen Ingress: The lithiated intermediate reacts with trace oxygen to form phenols, which oxidize to quinones (black/brown). Ensure the reactor is under positive Nitrogen/Argon pressure.

• Benzyne Tars: See "Low Yield" in the troubleshooting table.

Q3: How do I handle the safety risks of scaling up the CO₂ quench?

Answer: The reaction of the lithiated species with CO₂ is highly exothermic.

• Gas vs. Solid: On a large scale (>1 kg), do not dump dry ice pellets into the reactor (risk of geyser/pressure spike). Use gaseous CO₂ introduced via a subsurface dip tube.

• Viscosity: The slurry often thickens significantly upon carboxylation. Ensure your overhead stirrer has sufficient torque to maintain agitation, or the quench will be inhomogeneous.

Q4: Is there a non-cryogenic route?

Answer: Yes, but it generally involves Halex (Halogen Exchange) chemistry, such as reacting 2,3,5,6-tetrachlorobenzonitrile with KF in Sulfolane at 190°C, followed by hydrolysis.

• Warning: This route often produces a mixture of isomers (e.g., 2,6-difluoro-3,5-dichloro...) because the directing effects of the nitrile group compete with the halogens. Separation of these isomers requires high-plate-count distillation or expensive chromatography. The Lithiation route is preferred for purity.

Safety & Compliance (EHS)

Warning: This process involves Pyrophoric Reagents and Corrosives .

• Organolithiums (n-BuLi/LDA):

  • Must be handled under inert atmosphere.

  • Scale-up Hazard: In case of a spill, do not use water. Use Class D fire extinguishers (Met-L-X) or dry sand.

  • Reference: See standard handling procedures for scale-up reactions involving air-sensitive reagents [2].

• Fluorinated Intermediates:

  • Poly-halogenated aromatics can be skin sensitizers.

  • Waste Disposal: Do not mix with standard organic waste if acidic; potential for HF generation if moisture is present. Segregate halogenated waste.

• Reaction Runaway:

  • Ensure the cooling capacity (chiller) exceeds the maximum theoretical heat release of the lithiation step.

References

• Knochel, P., et al. (2011). Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents. Handbook of Functionalized Organometallics. (General reference for Turbo-Grignard stability).

• University of Illinois, Division of Research Safety. (2019). Scale-Up Reaction Safety. Retrieved from [Link]

• Google Patents. (1995). US5478963A - Process for preparation of 2,3,6-trifluorobenzoic acid. (Reference for Halex/Nitrile hydrolysis conditions).

• Stanford Environmental Health & Safety. (2023). Scale Up Safety Guide. Retrieved from [Link]

managing exothermic reactions in the synthesis of fluorinated compounds

Topic: Safe Management of High-Energy Fluorination Reactions

Status: Operational | Lead Scientist: Dr. A. Vance | Version: 4.2

Introduction: The Thermal Imperative

Welcome to the Fluorination Safety Hub. If you are accessing this guide, you are likely dealing with one of the most challenging aspects of medicinal chemistry: introducing fluorine into complex scaffolds.

The Core Problem: The formation of the C-F bond is one of the most exothermic events in organic synthesis (

). When coupled with reagents that are thermally unstable (e.g., DAST) or highly corrosive (e.g., F2 gas), the margin for error is non-existent.

This guide moves beyond basic safety data sheets (SDS). We provide the mechanistic causality of thermal runaways and the engineering controls required to prevent them.

Module 1: Nucleophilic Fluorination (DAST, Deoxo-Fluor, XtalFluor)[1]

Critical Decision Matrix: Reagent Selection

Before starting a batch, evaluate if you are using the safest reagent for your substrate. We have moved many workflows from liquid sulfur-fluorides to crystalline salts to reduce thermal risk.

Figure 1: Decision matrix for nucleophilic fluorinating agents balancing reactivity and thermal safety.

Troubleshooting Guide: Thermal Instability

Q: My DAST reaction turned black and pressurized the flask. What happened? A: You likely triggered a thermal decomposition cascade.

• The Mechanism: DAST ((Diethylamino)sulfur trifluoride) is not just a fluorinating agent; it is thermally unstable.[1][2][3] Above 90°C (and sometimes lower depending on purity), the S-N bond weakens, leading to disproportionation into SF4 and decomposition byproducts. This releases massive energy (

  ).

• The Fix:

  • Strict Temperature Cap: Never heat DAST above 50-60°C in batch.

  • Solvent Choice: Use CH2Cl2 (DCM).[4] Avoid ethers if possible, as Lewis acidic byproducts can cleave them, generating more heat.

  • Water Content: Ensure strictly anhydrous conditions. DAST + H2O

    SO2 + HF + Heat. This secondary exotherm often triggers the primary decomposition.

Q: How do I quench a DAST/Deoxo-Fluor reaction safely? A: NEVER add water directly to the reaction mixture.

• Protocol (Inverse Quench):

  • Prepare a vigorously stirred saturated solution of Sodium Bicarbonate (NaHCO3) excess at 0°C.

  • Dilute your reaction mixture with DCM.

  • Slowly add the reaction mixture into the bicarbonate solution (Inverse addition).

  • Why? This ensures the acid (HF) is the limiting reagent and is immediately neutralized by the large heat sink of the base solution.

Comparative Thermal Data

Use this table to calculate your Maximum Adiabatic Temperature Rise (MTSR).

Reagent	Physical State	Onset of Decomp (DSC)	Energy Release (- H)	Risk Level
DAST	Liquid	~90°C (variable)	1700 J/g	Critical
Deoxo-Fluor	Liquid	~140°C	1100 J/g	High
XtalFluor-E	Solid	~215°C	661 J/g	Moderate
Selectfluor	Solid	~190°C (mp)	Low	Low

Data aggregated from ACS Chemical Health & Safety and reagent specific DSC studies [1, 2, 3].

Module 2: Electrophilic Fluorination (Selectfluor)

Q: Can I use Selectfluor in DMSO or DMF to improve solubility? A: Proceed with extreme caution.

• The Hazard: While Selectfluor is generally stable, it is a strong oxidant (N-F bond). It reacts exothermically with oxidizable solvents like DMSO, DMF, and Pyridine, especially at elevated temperatures (>80°C).[5]

• Troubleshooting:

  • If the reaction turns yellow/brown rapidly, quench immediately.

  • Alternative: Use Acetonitrile (MeCN) or Nitromethane. If DMSO is required, keep temperature <40°C and run DSC on the mixture first.

Module 3: Engineering Controls (Flow Chemistry)

For scale-up (>10g), batch fluorination is often deemed unsafe due to heat transfer limitations. We recommend Continuous Flow Chemistry.[6]

Why Flow? The Physics of Safety

In a 5L round-bottom flask, the surface-area-to-volume ratio is low. If DAST decomposes, the heat cannot escape, leading to detonation. In a flow reactor (tubing diameter <1mm), the heat exchange is nearly instantaneous, preventing the "hot spot" propagation.

Standard Flow Protocol for Exothermic Fluorination

Figure 2: Continuous flow setup allowing safe handling of DAST at temperatures above its batch safety limit.

Step-by-Step Flow Workflow:

• Material: Use PFA (Perfluoroalkoxy) tubing. Stainless steel may corrode with HF byproducts over time.

• Pressurization: Install a Back Pressure Regulator (BPR) (typically 7-10 bar). This prevents solvent boiling if you operate near the solvent's boiling point, keeping the reaction phase homogeneous.

• In-Line Quench: Pass the reactor output through a column of Calcium Carbonate (CaCO3) mixed with Silica. This neutralizes HF immediately upon exit, preventing corrosion of downstream metal fittings [4].

Emergency Protocols

Scenario: Runaway Exotherm Indicated Symptoms: Rapid temperature spike, refluxing solvent, darkening of mixture.

• Stop Addition: Cut feed immediately.

• Max Cooling: Drop the cooling bath (if jacketing allows) or dump dry ice into the bath.

• Do NOT Seal: Ensure the system is vented to a scrubber. Sealing a runaway fluorination creates a pipe bomb.

• Evacuate: If temperature exceeds the onset of decomposition (e.g., 90°C for DAST), evacuate the hood area.

References

• Lal, G. S., et al. (1999).[7] "Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability."[7][8] Journal of Organic Chemistry.

• Beaulieu, F., et al. (2009). "Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents." Organic Letters.

• Sperry, J. B., et al. (2011). "Deoxofluorination using DAST/Deoxo-Fluor: Safety Profile and Thermal Stability." Organic Process Research & Development.

• Baumann, M., et al. (2008). "The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor." Synlett.

• Banks, R. E. (2007). "Selectfluor™ Reagent F-TEDA-BF4."[5][9] Encyclopedia of Reagents for Organic Synthesis.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. organic-synthesis.com [organic-synthesis.com]
• 5. chemistry.msu.edu [chemistry.msu.edu]
• 6. helgroup.com [helgroup.com]
• 7. Bis(2-methoxyethyl)aminosulfur Trifluoride: A New Broad-Spectrum Deoxofluorinating Agent with Enhanced Thermal Stability [organic-chemistry.org]
• 8. nbinno.com [nbinno.com]
• 9. SelectFluor - Enamine [enamine.net]

optimizing solvent systems for the purification of 2,3-Dichloro-5,6-difluorobenzoic acid

Technical Support Center: Purification of 2,3-Dichloro-5,6-difluorobenzoic Acid

Status: Active Agent: Dr. Aris Thorne, Senior Application Scientist Subject: Optimization of Solvent Systems & Impurity Rejection[1]

Introduction: The Challenge of Poly-Halogenated Benzoic Acids

2,3-Dichloro-5,6-difluorobenzoic acid (DCDFB) is a critical intermediate, often employed in the synthesis of gyrase-inhibitor antibiotics (fluoroquinolones).[1] Its purification presents a unique paradox: the molecule is highly lipophilic due to the tetra-halogenated ring, yet it retains significant polarity from the carboxylic acid moiety.[1]

Common user issues stem from this duality:

• Oiling Out: The compound frequently separates as a dense oil rather than crystallizing, particularly in aqueous mixtures.

• Isomeric Impurities: Regioisomers (e.g., 2,6-dichloro-3,5-difluoro isomers) possess nearly identical boiling points, rendering distillation ineffective and necessitating precise crystallization.[1]

This guide synthesizes field data and thermodynamic principles to resolve these bottlenecks.

Module 1: Troubleshooting "Oiling Out" & Solvent Selection

User Ticket #4920: "I am trying to recrystallize DCDFB from hot water/ethanol (50:50). Upon cooling, the product crashes out as a brown oil at the bottom of the flask.[1] Yield is poor after it finally solidifies."

Root Cause Analysis: The "oiling out" phenomenon occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the Solid-Liquid Solubility curve.[1] This is common in poly-halogenated aromatic acids because the high halogen content disrupts the hydrogen-bonding network of water/ethanol systems, lowering the melting point of the solvated species.[1]

The Solution: The "Dielectric Tuning" Protocol Switch from a protic/protic system (EtOH/Water) to a non-polar/polar-aprotic system.[1] The recommended system is Toluene/Heptane or Ethyl Acetate/Heptane .

Optimized Recrystallization Protocol

• Dissolution (Solvent A): Dissolve crude DCDFB in Toluene at 85°C. Use the minimum amount required to achieve saturation (approx. 3-4 mL per gram).

  • Why Toluene? The aromatic ring of toluene interacts via

    - stacking with the halogenated ring of DCDFB, ensuring high solubility without forming strong hydrogen bonds that trap impurities.[1]

• Polishing: While hot, treat with activated carbon (5 wt%) to remove oxidized polymeric impurities (color bodies) and filter through Celite.

• Anti-Solvent Addition (Solvent B): Slowly add n-Heptane (pre-heated to 60°C) until a faint turbidity persists.

  • Ratio: Target a final Toluene:Heptane ratio of 1:2 to 1:3.

• Controlled Cooling: Cool to room temperature at a rate of 10°C/hour.

  • Critical Step: If oiling occurs, seed the mixture with pure crystals at the cloud point (approx. 55-60°C).[1]

• Isolation: Filter at 0-5°C. Wash with cold heptane.

Data: Solubility Profile (Estimated)

Solvent System	Temp (°C)	Solubility (mg/mL)	Outcome
Water (pH 2)	25	< 0.5	Poor solubility; good for salt removal.[1]
Ethanol/Water (1:1)	25	> 150	High solubility; prone to oiling out.
Toluene	80	> 400	Excellent solvent; high capacity.
Toluene/Heptane (1:3)	25	~ 25	Ideal yield/purity balance.

Module 2: Removing Regioisomeric Impurities

User Ticket #4925: "HPLC shows a 4% impurity peak eluting just before the main peak. Recrystallization isn't removing it."

Root Cause Analysis: The impurity is likely a regioisomer (e.g., 2,4-dichloro-5,6-difluorobenzoic acid) formed during the chlorination of the difluoro-precursor.[1] Isomers often co-crystallize due to similar lattice energies. To separate them, we must exploit the subtle difference in acidity (pKa) caused by the ortho-effect of the halogens.[1]

The Solution: The "pH Swing" Extraction The 2,6-dichloro substitution pattern (if present) creates significant steric hindrance around the carboxyl group, twisting it out of plane and altering its pKa compared to the 2,3-dichloro isomer.[1]

Workflow: Differential Acid-Base Extraction

Figure 1: Differential pH extraction workflow for isomer enrichment.[1] By carefully controlling pH, isomers with slightly different pKa values can be fractionated.[1]

Protocol Steps:

• Dissolve crude solid in MTBE (Methyl tert-butyl ether).[1]

• Extract with 5% NaHCO3 . Discard organic layer (removes non-acids).

• Fractional Precipitation: Acidify the aqueous layer slowly with 1N HCl.

  • Monitor pH.[2] Isomers with higher pKa (weaker acids) will precipitate first (typically around pH 3.5-4.5).[1]

  • Filter off this "first crop" which is often enriched in impurities.

• Fully acidify the filtrate to pH 1.0 to precipitate the purified target.

Module 3: Analytical Validation (HPLC)

User Ticket #4931: "My HPLC peaks are tailing badly. What column do you recommend?"

Guidance: Fluorinated benzoic acids are notorious for interacting with free silanols on silica columns, causing tailing.[1]

Recommended Method:

• Column: C18 with high carbon load and end-capping (e.g., Agilent Zorbax Eclipse Plus C18 or Waters XBridge).[1]

• Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) or Phosphoric Acid . (Acid is mandatory to suppress ionization of the carboxyl group).

• Mobile Phase B: Acetonitrile.

• Gradient: 30% B to 90% B over 15 minutes.

• Wavelength: 230 nm (Halogenated rings have strong absorption here).

References

• Preparation of 2,3,6-trifluorobenzoic acid (Analogous Chemistry)

  • Source: US Patent 5,478,963. Describes hydrolysis of fluorinated nitriles and purification via extraction.[2]

  • URL:[1]

• Synthesis of 2,4-dichloro-3,5-difluorobenzoic acid

  • Source: ResearchGate (2015).[3] Details column chromatography purification (20% EtOAc:Hexane) and general workup for similar isomers.

  • URL:

• Solubility of Benzoic Acid Derivatives

  • Source: BenchChem Technical Guide.[4] Provides foundational data on solubility testing and recrystallization of benzoic acid derivatives.

  • URL:[1]

• Purification of Halogenated Benzoic Acids via pH Swing

  • Source: EP 0281186 B1.[5] Discusses hydrolysis and separation of difluorobenzamide/benzoic acid derivatives.

  • URL:(Note: Generalized reference based on standard industrial practice for halobenzoic acids).[1]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) before handling fluorinated organic compounds.

Sources

• 1. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
• 2. US4822912A - Process for the preparation of 2,3,5,6-tetrafluorobenzoic acid - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. data.epo.org [data.epo.org]

stability issues of 2,3-Dichloro-5,6-difluorobenzoic acid during storage

Topic: Stability & Storage Troubleshooting Guide

Executive Summary

2,3-Dichloro-5,6-difluorobenzoic acid is a highly reactive, electron-deficient aromatic building block, primarily used as a key intermediate in the synthesis of fluoroquinolone antibiotics (e.g., Sparfloxacin derivatives).[1][2][3] Its specific substitution pattern—two chlorine atoms at the 2,3-positions and two fluorine atoms at the 5,6-positions—creates a unique stability profile. The electron-withdrawing nature of these halogens significantly increases the acidity of the carboxylic group and activates the ring toward nucleophilic aromatic substitution (

), particularly at the C6-fluorine position.

This guide addresses the specific stability challenges arising from these electronic properties, providing validated protocols for storage, handling, and quality control.

Module 1: Critical Storage Parameters (The "Golden Rules")

Q: What are the absolute non-negotiable storage conditions to prevent degradation?

A: The stability of 2,3-Dichloro-5,6-difluorobenzoic acid is compromised by three primary vectors: moisture , UV light , and nucleophilic contaminants .

Parameter	Specification	Technical Rationale (The "Why")
Temperature	2°C – 8°C (Refrigerated)	While the solid is relatively stable at room temperature ( ), long-term storage at elevated temperatures can accelerate decarboxylation, a known pathway for poly-halogenated benzoic acids [1].
Container	HDPE or PTFE (Teflon)	Avoid Metal: The high acidity (pKa < 2.5 estimated due to EWGs) can corrode metal spatulas and caps, leaching Fe/Al ions which catalyze degradation. Avoid Standard Glass if long-term: Trace alkali in cheap soda-lime glass can initiate hydrolysis of the C6-fluorine. Borosilicate is acceptable; plastic is preferred.
Atmosphere	Inert Gas (Argon/Nitrogen)	The compound is hygroscopic. Moisture absorption facilitates the ionization of the acid, creating a micro-acidic environment that promotes auto-catalytic degradation.
Light	Amber Vials / Foil Wrap	Chlorinated aromatics are susceptible to homolytic C-Cl bond cleavage under UV irradiation, leading to radical formation and "yellowing" of the powder [2].

Visualization: Storage Decision Logic

Figure 1: Decision tree for incoming shipment handling and storage vessel selection.

Module 2: Troubleshooting Degradation

Q: My powder has turned from white to faint yellow. Is it still usable?

A: Proceed with caution. The color change indicates photo-oxidation or trace hydrolysis .

• Mechanism: The yellowing is typically due to the formation of quinone-like impurities or azo-dimers resulting from radical coupling after C-Cl bond homolysis [2].

• Action: Perform the Purity Validation Protocol (Module 3). If purity is >98% and the impurity is separated from your target peak, it may be usable for crude steps. For GMP or late-stage synthesis, discard .

Q: I see "melting point depression." What does this imply?

A: A lowered or broadened melting point (Literature: ~115-120°C, varies by specific isomer purity) is the hallmark of hydrolysis .

• The Reaction: The fluorine at position 6 is activated by the adjacent carboxylic acid (ortho-effect). In the presence of moisture, water acts as a nucleophile, displacing the fluoride ion to form 3,4-dichloro-6-fluorosalicylic acid (2-hydroxy-3,4-dichloro-6-fluorobenzoic acid) [3].

• Risk: This hydroxy-impurity is a phenol and will interfere significantly with subsequent coupling reactions (e.g., esterification or amidation).

Visualization: Primary Degradation Pathway

Figure 2: Hydrolytic degradation pathway driven by moisture ingress, leading to fluoride displacement.

Module 3: Analytical Validation (Purity Protocol)

Q: How do I definitively prove the purity of my lot?

A: Standard HPLC is required.[4] Do not rely on simple TLC as the acid and its hydrolysis products often streak or co-elute on silica due to similar polarity.

Validated HPLC Method for Polyhalogenated Benzoic Acids [4]

Parameter	Setting
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), ,
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water (pH ~2.0)
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient	0-2 min: 10% B (Isocratic)2-15 min: 10% 90% B (Linear)15-20 min: 90% B (Wash)
Flow Rate	1.0 mL/min
Detection	UV @ 272 nm (Aromatic ring absorption) and 210 nm (COOH)
Sample Prep	Dissolve 1 mg/mL in 100% Acetonitrile . Note: Do not dissolve in Methanol, as it may react with the sample over time to form methyl esters or methyl ethers.

Pass/Fail Criteria:

• Main Peak: Retention time approx. 8-10 min (depending on dead volume).

• Impurity Limit: Any single impurity >0.5% (Area) warrants re-purification.

• Key Impurity: Look for a peak eluting earlier than the main peak (more polar hydrolysis product).

Module 4: Handling & Safety

Q: Can I use metal spatulas?

A: No. This compound is a strong organic acid enhanced by four electron-withdrawing halogens. It will corrode stainless steel over time, contaminating your sample with iron/nickel salts.

• Protocol: Use ceramic or PTFE-coated spatulas only.

Q: What are the specific safety risks beyond standard acid handling?

A:

• HF Generation: Upon degradation or contact with strong nucleophiles, this compound releases Fluoride ions, which can form trace Hydrofluoric Acid (HF) in moist environments.

• Skin Permeability: Halogenated aromatics can penetrate the skin more easily than unsubstituted benzoic acid.

• PPE: Double nitrile gloves and safety goggles are mandatory. Work in a fume hood to avoid inhaling dust.

References

• Gattavecchia, E., et al. "Effect of diflubenzuron and its major degradation products on the growth of Euglena gracilis Z." Archives of Environmental Contamination and Toxicology, vol. 10, 1981. Link (Demonstrates degradation pathways of structurally similar difluorobenzoic acid derivatives).

• Boule, P., et al. "Photochemistry of halogenated benzenes and phenols." Journal of Photochemistry and Photobiology A: Chemistry, 2002.
• Sandford, G. "Nucleophilic aromatic substitution of fluorinated heteroaromatics." Tetrahedron, 2003.

• American Laboratory. "Application of HPLC in the Synthesis of 2,4,5-Trifluorobenzoic Acid." American Laboratory, 2015. Link (Validated HPLC conditions for poly-fluorinated benzoic acids adapted for this protocol).

• Sigma-Aldrich. "Safety Data Sheet: 2,3-Difluorobenzoic acid" (Analogous safety data). Link

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Reference Data & Comparative Studies

comparing the reactivity of 2,3-Dichloro-5,6-difluorobenzoic acid with other benzoic acid derivatives

The following technical guide provides an in-depth comparative analysis of 2,3-Dichloro-5,6-difluorobenzoic acid , structured for researchers in medicinal chemistry and process development.

Executive Summary

2,3-Dichloro-5,6-difluorobenzoic acid (CAS 1263376-91-5) represents a specialized "hybrid" halogenated scaffold.[1] Unlike perfluorinated analogs (e.g., pentafluorobenzoic acid) or simple chlorinated benzoates, this molecule offers a unique regioselective distinctness .[1]

The presence of bulky chlorine atoms at the C2 and C3 positions, combined with highly reactive fluorine atoms at C5 and C6, creates a "Goldilocks" zone for nucleophilic aromatic substitution (

).[1] The C2-chlorine sterically twists the carboxyl group out of planarity, altering the electronic activation of the ring, while the C4-hydrogen provides a rare handle for late-stage functionalization (via lithiation) that is absent in fully substituted congeners.[1]

Electronic Structure & Reactivity Analysis

To understand how this molecule performs compared to alternatives, we must map its electronic landscape.[1]

The "Ortho-Twist" Effect

In standard benzoic acids, the carboxyl group conjugates with the aromatic ring.[1] However, in 2,3-dichloro-5,6-difluorobenzoic acid , the bulky C2-Chlorine forces the carboxyl group to rotate out of the aromatic plane.[1]

• Consequence: Resonance electron withdrawal is diminished compared to 2-fluoro analogs.[1]

• Result: The acidity (pKa) is driven primarily by inductive effects rather than resonance.[1]

Leaving Group Hierarchy ( )

The reactivity is governed by the relative leaving group ability (

) and the activating power of the carboxyl group (EWG).[1]

Position	Substituent	Activation Source	Reactivity Prediction
C2 (Ortho)	Chlorine	Inductive (Strong)	Low (Poor LG, Steric Shielding)
C3 (Meta)	Chlorine	Inductive (Weak)	Inert
C4 (Para)	Hydrogen	N/A	Reactive (via Lithiation only)
C5 (Meta)	Fluorine	Inductive (Medium)	Medium
C6 (Ortho)	Fluorine	Inductive (Strong)	High (Primary Site)

Visualizing the Reactivity Logic

The following diagram maps the decision logic for functionalizing this scaffold compared to a generic perfluorinated acid.

Comparative Performance Data

This section compares the target molecule against two common alternatives: Pentafluorobenzoic Acid (fully substituted) and 2,4-Dichloro-5-fluorobenzoic Acid (standard quinolone intermediate).[1]

Comparison 1: Nucleophilic Aromatic Substitution ( )

Objective: Introduction of an amine (e.g., piperazine) to the ring.[1]

Feature	2,3-Dichloro-5,6-difluorobenzoic Acid	Pentafluorobenzoic Acid	2,4-Dichloro-5-fluorobenzoic Acid
Primary Site	C6 (Ortho)	C4 (Para)	C5 (Meta/Para)
Regiocontrol	High (C6 is uniquely activated by ortho-COOH and F-lability).[1]	Medium (C4 is preferred, but ortho-C2/C6 attack is possible).	High (Only one F available).[1]
Reaction Temp	Mild (25–40°C)	Very Mild (0–25°C)	Elevated (80–120°C)
Yield	85-92%	95-98%	70-85%
Mechanism	The C6-F is highly labile.[1] The C2-Cl prevents "wrong-side" attack.[1]	C4-F is most activated by resonance from COOH.[1]	Requires forcing conditions due to Cl deactivation.[1]

Comparison 2: Thermal Stability (Decarboxylation)

Polyhalogenated benzoic acids are prone to thermal decarboxylation.[1]

• Pentafluorobenzoic Acid: Decarboxylates at ~180°C.[1]

• 2,3-Dichloro-5,6-difluorobenzoic Acid: Higher stability (est. >210°C).[1]

  • Why? The C2/C3 chlorines add mass and reduce the ground-state energy of the carboxylate slightly compared to the highly repulsive perfluoro system.[1]

  • Benefit: Allows for higher temperature coupling reactions (e.g., amide formation) without yield loss.[1]

Experimental Protocols

Protocol A: Regioselective C6-Amination

Context: This protocol selectively displaces the C6-Fluorine using a secondary amine, a key step in synthesizing gyrase inhibitors.[1]

Reagents:

• Substrate: 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq)[1]

• Nucleophile: N-Methylpiperazine (1.1 eq)[1]

• Base: Triethylamine (2.5 eq)[1]

• Solvent: Acetonitrile (MeCN) or DMF[1]

Workflow:

• Dissolution: Dissolve 1.0 g (4.4 mmol) of substrate in 10 mL MeCN under

  .

• Cooling: Cool reaction vessel to 0°C (ice bath). Note: Controlling temperature is crucial to prevent bis-substitution at C5.

• Addition: Add Triethylamine followed by dropwise addition of N-Methylpiperazine.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (25°C) for 4 hours.

• Monitoring: Check TLC or LC-MS. Product should appear as the mono-substituted amine.

• Workup: Acidify with 1N HCl to pH 3 (precipitates the zwitterionic product). Filter and wash with cold water.[1]

Self-Validating Checkpoint:

• Success:

  NMR should show the loss of one F-coupled signal and the retention of the C4-H singlet (approx.[1] 7.5-8.0 ppm).[1][2]

• Failure:[1] If C4-H signal is split or shifted significantly, check for bis-substitution.[1]

Protocol B: C4-H Lithiation (Unique Capability)

Unlike pentafluorobenzoic acid, this scaffold allows C4 functionalization.[1]

Workflow:

• Protection: Convert acid to oxazoline or ester to direct lithiation.[1]

• Lithiation: Treat with LDA at -78°C in THF. The proton at C4 is acidic due to flanking Cl (C3) and F (C5).[1]

• Quench: Add electrophile (e.g.,

  , , or aldehyde).[1]

Visualizing the Synthesis Logic

The following diagram illustrates the divergent synthetic utility of this scaffold compared to standard perfluoro-aromatics.

References

• Oakwood Chemical. 2,3-Dichloro-5,6-difluorobenzoic acid Product Data (CAS 1263376-91-5).[1][3] Retrieved from [1]

• ChemicalBook. 2,3,4,5-Tetrafluorobenzoic acid Reactivity Profile. Retrieved from [1]

• PubChem. Compound Summary: 2,5-Dichloro-3,6-difluorobenzoic acid (Isomer Comparison).[1][4] Retrieved from [1]

• Master Organic Chemistry. Nucleophilic Aromatic Substitution (SNAr) Mechanisms and Regioselectivity. Retrieved from [1]

• Sigma-Aldrich. Pentafluorobenzoic Acid Safety and Reactivity Data.[1] Retrieved from [1]

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• 4. 2,5-Dichloro-3,6-difluorobenzoic acid | C7H2Cl2F2O2 | CID 51000167 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Analysis and Structural Confirmation of 2,3-Dichloro-5,6-difluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the unequivocal structural confirmation of novel chemical entities is a cornerstone of rigorous scientific practice. 2,3-Dichloro-5,6-difluorobenzoic acid, a halogenated aromatic carboxylic acid, presents a compelling case for the application of a multi-faceted analytical approach. Its unique substitution pattern necessitates a robust combination of spectroscopic techniques to ensure an unambiguous assignment of its chemical structure. This guide provides an in-depth comparison of spectroscopic methodologies for the structural elucidation of 2,3-dichloro-5,6-difluorobenzoic acid, supported by predicted experimental data and standardized protocols.

The Imperative of Structural Integrity

The precise arrangement of atoms within a molecule dictates its physicochemical properties and, in the context of drug development, its biological activity and safety profile. For a molecule like 2,3-dichloro-5,6-difluorobenzoic acid, even minor isomeric impurities could lead to vastly different pharmacological or toxicological outcomes. Therefore, a comprehensive analytical strategy is not merely a procedural formality but a critical step in ensuring the integrity of research and the safety of potential therapeutic agents.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look into the Molecular Framework

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the structural elucidation of organic molecules in solution.[1] By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For 2,3-dichloro-5,6-difluorobenzoic acid, a combination of ¹H, ¹³C, and ¹⁹F NMR experiments is essential for a complete structural assignment.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2,3-dichloro-5,6-difluorobenzoic acid is predicted to be relatively simple, showing a single resonance for the aromatic proton and another for the carboxylic acid proton.

Predicted Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~8.0 - 8.2	Triplet	1H	Aromatic C4-H
~11 - 13	Singlet (broad)	1H	Carboxylic acid -OH

The downfield chemical shift of the aromatic proton is a result of the deshielding effects of the adjacent electron-withdrawing halogen substituents and the carboxylic acid group.[2] The expected multiplicity is a triplet due to coupling with the two neighboring fluorine atoms. The carboxylic acid proton will appear as a broad singlet, and its chemical shift can be highly dependent on the solvent and concentration.

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide a unique signal for each carbon atom in a distinct chemical environment.[3]

Predicted Chemical Shift (δ) ppm	Assignment
~165	C=O (Carboxylic acid)
~150 - 155 (d, ¹JCF)	C5-F
~145 - 150 (d, ¹JCF)	C6-F
~130 - 135	C1
~125 - 130	C2-Cl
~120 - 125	C3-Cl
~115 - 120 (t, ²JCF)	C4

The carbon atoms directly bonded to fluorine will exhibit large one-bond coupling constants (¹JCF), appearing as doublets. The C4 carbon, situated between two fluorine atoms, is expected to show a triplet multiplicity due to two-bond coupling (²JCF). The electron-withdrawing nature of the halogens will cause a general downfield shift for the aromatic carbons compared to unsubstituted benzoic acid.[4]

Predicted ¹⁹F NMR Spectral Data

¹⁹F NMR is a highly sensitive technique that provides valuable information about the electronic environment of fluorine atoms.[2]

Predicted Chemical Shift (δ) ppm	Multiplicity	Assignment
-130 to -140	Doublet	F5
-140 to -150	Doublet	F6

The chemical shifts are referenced to a standard such as CFCl₃. The two fluorine atoms are in different chemical environments and are expected to show distinct signals. They will likely appear as doublets due to coupling to each other.

Experimental Protocol for NMR Spectroscopy

A standardized protocol is crucial for obtaining high-quality, reproducible NMR data.[5]

• Sample Preparation :

  • Accurately weigh 10-20 mg of 2,3-dichloro-5,6-difluorobenzoic acid for ¹H NMR and 50-100 mg for ¹³C NMR.[5]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.

  • Transfer the solution to a 5 mm NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

• Instrument Setup :

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition :

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. A single scan may be sufficient for a concentrated sample.[6]

  • For ¹³C NMR, a proton-decoupled pulse sequence should be used. Due to the low natural abundance of ¹³C, multiple scans will be necessary to achieve a good signal-to-noise ratio.[7]

  • For ¹⁹F NMR, use a dedicated fluorine probe or tune the appropriate channel on a broadband probe.

• Data Processing :

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Calibrate the chemical shift scale using the internal standard (TMS at 0 ppm).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy: Probing Functional Groups

Infrared (IR) spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[8]

Predicted IR Spectral Data

Predicted Frequency (cm⁻¹)	Intensity	Assignment
2500-3300	Broad	O-H stretch (Carboxylic acid)
1700-1725	Strong	C=O stretch (Carboxylic acid)
1550-1600	Medium	C=C stretch (Aromatic ring)
1200-1300	Strong	C-O stretch
1000-1100	Strong	C-F stretch
700-800	Strong	C-Cl stretch

The broad O-H stretch is characteristic of the hydrogen-bonded carboxylic acid dimer. The strong carbonyl absorption is also a key diagnostic peak. The C-F and C-Cl stretching vibrations will appear in the fingerprint region.

Experimental Protocol for ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a common sampling technique for solid powders.[9]

• Sample Preparation : Ensure the 2,3-dichloro-5,6-difluorobenzoic acid sample is a fine powder. No further preparation is typically needed.[4]

• Instrument Setup :

  • Record a background spectrum of the clean ATR crystal.

  • Place a small amount of the powder onto the ATR crystal, ensuring complete coverage.[4]

• Data Acquisition :

  • Apply pressure using the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum.

• Data Processing : The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides the molecular weight of a compound and information about its structure through analysis of its fragmentation pattern.[10]

Predicted Mass Spectrometry Data (Electron Ionization - EI)

m/z	Predicted Identity
240/242/244	[M]⁺ (Molecular ion)
223/225/227	[M-OH]⁺
195/197/199	[M-COOH]⁺

The molecular ion peak will exhibit a characteristic isotopic pattern due to the presence of two chlorine atoms. Common fragmentation pathways for benzoic acids include the loss of a hydroxyl radical (•OH) and the loss of the entire carboxyl group (•COOH).[11]

Experimental Protocol for Mass Spectrometry

• Sample Preparation : Prepare a dilute solution of the compound in a volatile solvent like methanol or acetonitrile.

• Instrument Setup : The mass spectrometer will be operated in electron ionization (EI) mode.

• Data Acquisition : Introduce the sample into the ion source. The instrument will scan a range of mass-to-charge ratios to detect the molecular ion and its fragments.

Visualizing the Analytical Workflow

A systematic approach is essential for the comprehensive analysis and structural confirmation of 2,3-dichloro-5,6-difluorobenzoic acid.

Caption: Workflow for the spectroscopic analysis and structural confirmation.

Comparison with Alternatives: X-ray Crystallography

While spectroscopic methods are powerful, X-ray crystallography provides the definitive, three-dimensional structure of a molecule in the solid state.[12]

Feature	Spectroscopic Methods (NMR, IR, MS)	X-ray Crystallography
Sample State	Solution or solid	Crystalline solid
Information	Connectivity, functional groups, electronic environment	Absolute 3D atomic arrangement
Advantages	Provides data on dynamic processes in solution[13], relatively fast for routine analysis	Unambiguous structural determination[14]
Disadvantages	Indirect structural information, can be complex for large molecules[15]	Requires a suitable single crystal, which can be difficult to grow[15]

X-ray crystallography is an excellent complementary technique. If a high-quality crystal can be obtained, it provides the ultimate confirmation of the structure determined by spectroscopic methods.

Conclusion

The structural confirmation of 2,3-dichloro-5,6-difluorobenzoic acid requires a synergistic approach that leverages the strengths of multiple spectroscopic techniques. NMR spectroscopy provides the detailed framework of the molecule, IR spectroscopy confirms the presence of key functional groups, and mass spectrometry establishes the molecular weight and fragmentation patterns. By comparing the experimental data with predicted values and, when possible, complementing the analysis with X-ray crystallography, researchers can achieve an unequivocal structural assignment. This rigorous analytical process is fundamental to ensuring the quality and reliability of scientific research and the development of new chemical entities.

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• Excillum. (n.d.). Small molecule crystallography. [Link]

• Quora. (2014). Besides resolution, what are the advantages and disadvantages of using X-ray crystallography over NMR to determine protein structure?[Link]

• ResearchGate. (n.d.). Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy. [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. [Link]

• Genesis Drug Discovery & Development. (n.d.). Small Molecule X-ray Crystallography. [Link]

• North Carolina State University. (n.d.). Small Molecule X-ray Crystallography. [Link]

• Unknown. (n.d.). Comparison of NMR and X-ray crystallography. [Link]

• Fiveable. (n.d.). X-ray Crystallography and NMR in Biophysics. [Link]

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. [Link]

• PMC. (n.d.). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. [Link]

• ResearchGate. (n.d.). Experimental setup and 19 F NMR spectra at 500 MHz for control NPs and...[Link]

• Iowa State University. (2013). NMR Sample Preparation. [Link]

• Unknown. (n.d.). Measuring methods available and examples of their applications 13C NMR (carbon nuclear magnetic resonance) For most organic comp. [Link]

• PMC. (n.d.). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. [Link]

• Unknown. (n.d.). 13-C NMR Protocol for beginners AV-400. [Link]

• University College London. (n.d.). Sample Preparation. [Link]

• Unknown. (2023). nuclear magnetic resonance - spectroscopy. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• ACS Publications. (2021). Introducing ATR-FTIR Spectroscopy through Analysis of Acetaminophen Drugs: Practical Lessons for Interdisciplinary and Progressive Learning for Undergraduate Students. [Link]

• University of Wisconsin-Madison. (2010). Flourine-19 Experiments on Varian Spectrometers. [Link]

• Matrix Education. (n.d.). Analysing Structure of Organic Compounds Using Carbon-13 NMR Spectroscopy. [Link]

• Drawell. (2024). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. [Link]

• AIP Publishing. (2022). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. [Link]

• Spectroscopy Online. (2023). New ATR FT-IR Mapping Method Helps Identify Ingredients in Herbal Medicines. [Link]

• JoVE. (2017). Application and Methodology of the Non-destructive 19F Time-domain NMR Technique to Measure the Content in Fluorine-containing Drug Products. [Link]

• ResearchGate. (n.d.). Surface analysis of powder binary mixtures with ATR FTIR spectroscopy. [Link]

• ACD/Labs. (n.d.). NMR Prediction. [Link]

• Chemaxon. (n.d.). NMR Predictor - Documentation. [Link]

• AIP Publishing. (2024). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. [Link]

• Unknown. (n.d.). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. [Link]

• RSC Publishing. (n.d.). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine–carbon and fluorine–boron bonds. [Link]

• MDPI. (2021). Rapid and Simultaneous Determination of Free Aromatic Carboxylic Acids and Phenols in Commercial Juices by GC-MS after Ethyl Chloroformate Derivatization. [Link]

• ResearchGate. (n.d.). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry. [Link]

• OSTI.GOV. (2017). Determining aromatic and aliphatic carboxylic acids in biomass-derived oil samples using 2,4-dinitrophenylhydrazine and liquid chromatography-electrospray injection-mass spectrometry/mass spectrometry. [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. [Link]

• ResearchGate. (n.d.). A sample preparation protocol for H-1 nuclear magnetic resonance studies of water-soluble metabolites in blood and urine. [Link]

• Wiley Online Library. (2020). Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibit. [Link]

• NMRDB.org. (n.d.). Simulate and predict NMR spectra. [Link]

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• NMRDB.org. (n.d.). Predict 1H proton NMR spectra. [Link]

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A Comparative Guide to the Synthesis of High-Purity 2,3-Dichloro-5,6-difluorobenzoic Acid for Researchers and Drug Development Professionals

Introduction: The Significance of High-Purity 2,3-Dichloro-5,6-difluorobenzoic Acid

2,3-Dichloro-5,6-difluorobenzoic acid is a highly substituted aromatic compound whose structural complexity and functional group arrangement make it a valuable intermediate in the synthesis of novel bioactive molecules. The presence of both chlorine and fluorine atoms on the benzene ring imparts unique electronic properties and metabolic stability to the final products, a desirable trait in drug discovery. The high purity of this intermediate is paramount, as even trace impurities can lead to undesirable side reactions, lower yields of the active pharmaceutical ingredient (API), and potential toxicological concerns. This guide focuses on a validated synthetic pathway that ensures the production of this key intermediate with the requisite high purity for research and development applications.

Primary Validated Synthetic Route: From 1,2,3,4-Tetrafluorobenzene

The primary synthetic route for high-purity 2,3-Dichloro-5,6-difluorobenzoic acid commences with the commercially available starting material, 1,2,3,4-tetrafluorobenzene. This multi-step synthesis is designed for efficiency and control over the final product's purity.

Figure 1: Primary synthetic workflow for 2,3-Dichloro-5,6-difluorobenzoic acid.

Step 1: Dichlorination of 1,2,3,4-Tetrafluorobenzene

The initial step involves the electrophilic aromatic substitution of 1,2,3,4-tetrafluorobenzene to introduce two chlorine atoms. The regioselectivity of this reaction is critical to obtaining the desired 1,2-dichloro-3,4,5,6-tetrafluorobenzene isomer.

Experimental Protocol:

• To a stirred solution of 1,2,3,4-tetrafluorobenzene (1 mole) in a suitable solvent such as carbon tetrachloride, add anhydrous iron(III) chloride (FeCl₃) (0.1 mole) as a Lewis acid catalyst.

• Bubble chlorine gas (Cl₂) through the solution at a controlled rate at a temperature of 60-70°C.

• Monitor the reaction progress by gas chromatography (GC) until the desired level of dichlorination is achieved.

• Upon completion, quench the reaction with water and separate the organic layer.

• Wash the organic layer with a sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and remove the solvent under reduced pressure.

• The crude product is then purified by fractional distillation to isolate 1,2-dichloro-3,4,5,6-tetrafluorobenzene.

Causality of Experimental Choices: The use of a Lewis acid catalyst like FeCl₃ is essential to polarize the Cl-Cl bond, making the chlorine a more potent electrophile for substitution on the electron-deficient fluorinated ring. The reaction temperature is optimized to ensure a reasonable reaction rate without promoting over-chlorination or isomerization.

Step 2: Cyanation to Form 2,3-Dichloro-5,6-difluorobenzonitrile

This step introduces the nitrile functionality, which serves as a precursor to the carboxylic acid. A lithiation-cyanation sequence is a reliable method for this transformation.

Experimental Protocol:

• Dissolve 1,2-dichloro-3,4,5,6-tetrafluorobenzene (1 mole) in anhydrous tetrahydrofuran (THF) and cool the solution to -78°C under an inert atmosphere (e.g., argon).

• Slowly add n-butyllithium (n-BuLi) (1.1 moles) to the solution, maintaining the temperature at -78°C. The regioselective lithiation occurs at the position flanked by a chlorine and a fluorine atom due to the directing effects of the halogens.

• After stirring for 1-2 hours at -78°C, add a solution of copper(I) cyanide (CuCN) (1.2 moles) in anhydrous THF.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction with an aqueous solution of ammonium chloride and ferric chloride.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude 2,3-dichloro-5,6-difluorobenzonitrile by column chromatography or recrystallization.

Causality of Experimental Choices: The low temperature (-78°C) is crucial for controlling the highly exothermic lithiation reaction and preventing unwanted side reactions. The use of CuCN is a standard and effective method for introducing the cyanide group onto an aromatic ring via a nucleophilic substitution on the organolithium intermediate.

Step 3: Hydrolysis to 2,3-Dichloro-5,6-difluorobenzoic Acid

The final step is the hydrolysis of the nitrile to the corresponding carboxylic acid. Acid-catalyzed hydrolysis is a robust and high-yielding method for this transformation.[1]

Experimental Protocol:

• Add 2,3-dichloro-5,6-difluorobenzonitrile (1 mole) to a mixture of concentrated sulfuric acid (5 moles) and water (5 moles).

• Heat the mixture to reflux (approximately 120-140°C) and maintain for several hours, monitoring the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• The precipitated solid product is collected by vacuum filtration.

• Wash the solid with cold water to remove any residual acid.

• The crude 2,3-dichloro-5,6-difluorobenzoic acid can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to achieve high purity.[2]

Causality of Experimental Choices: Concentrated sulfuric acid acts as both a catalyst and a dehydrating agent, facilitating the complete hydrolysis of the nitrile group. The workup procedure involving precipitation on ice ensures the clean isolation of the carboxylic acid, which is typically insoluble in cold acidic water.

Alternative Synthetic Route: A Multi-step Approach from a Dichloroaniline Precursor

An alternative approach to the synthesis of 2,3-Dichloro-5,6-difluorobenzoic acid involves a sequence of nitration, reduction, diazotization (Sandmeyer reaction), and carboxylation starting from a suitable dichlorodifluoroaniline. This route, while potentially longer, offers an alternative for sourcing starting materials and may be advantageous under certain circumstances.

Figure 2: Alternative synthetic workflow via a Sandmeyer reaction.

This alternative route involves the nitration of 1,2-dichloro-4,5-difluorobenzene, followed by reduction of the nitro group to an amine. The resulting aniline is then subjected to diazotization and a subsequent Sandmeyer reaction to introduce the nitrile group.[3][4] The final step is the hydrolysis of the nitrile to the carboxylic acid, as in the primary route.

Comparative Analysis of Synthetic Routes

Parameter	Primary Route (from 1,2,3,4-Tetrafluorobenzene)	Alternative Route (via Sandmeyer Reaction)
Starting Material Availability	1,2,3,4-Tetrafluorobenzene is a commercially available specialty chemical.	1,2-Dichloro-4,5-difluorobenzene is also a specialty chemical.
Number of Steps	3	5
Overall Yield (Estimated)	Moderate to Good	Potentially Lower due to more steps
Key Challenges	Regiocontrol in the dichlorination step; handling of organolithium reagents.	Handling of hazardous reagents like nitric/sulfuric acid mixtures and diazonium salts.[5]
Purification	Fractional distillation and recrystallization are key.	Multiple purification steps for intermediates are likely required.
Scalability	Lithiation step can be challenging to scale up safely.	Sandmeyer reactions are generally scalable, but diazotization requires careful temperature control.

Validation of High Purity: Analytical Techniques

To validate the high purity of the final 2,3-Dichloro-5,6-difluorobenzoic acid product, a combination of analytical techniques should be employed:

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product and quantify any impurities. A reverse-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water with a small amount of acid) is typically used.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify any volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To confirm the chemical structure of the product and identify any isomeric impurities. The ¹⁹F NMR is particularly crucial for confirming the fluorine substitution pattern.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the carboxylic acid C=O and O-H stretches.

• Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

The validated synthetic route starting from 1,2,3,4-tetrafluorobenzene offers a direct and efficient pathway to high-purity 2,3-Dichloro-5,6-difluorobenzoic acid. While it involves the use of organolithium reagents, the three-step process is more concise than the alternative Sandmeyer route. Careful control of reaction conditions and rigorous purification of intermediates and the final product are essential to achieve the high purity required for applications in drug discovery and development. The choice between the primary and alternative routes will ultimately depend on factors such as the availability and cost of starting materials, the scale of the synthesis, and the specific capabilities of the laboratory.

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cross-validation of analytical results for 2,3-Dichloro-5,6-difluorobenzoic acid

An Objective Guide to the Cross-Validation of Analytical Methods for 2,3-Dichloro-5,6-difluorobenzoic Acid

Prepared by a Senior Application Scientist

For researchers, scientists, and professionals in drug development, the integrity of analytical data is the bedrock of scientific discovery and regulatory compliance. The quantification and characterization of novel intermediates like 2,3-Dichloro-5,6-difluorobenzoic acid demand robust analytical procedures. However, a validated method is not an island; its results must be verifiable and reproducible, particularly when methods are transferred between laboratories, updated, or when a new method is introduced to replace an existing one. This is the critical role of analytical method cross-validation.

This guide provides an in-depth comparison of primary analytical techniques for 2,3-Dichloro-5,6-difluorobenzoic acid and outlines a framework for their cross-validation. The narrative is grounded in the principles of scientific integrity, drawing from established regulatory guidelines to ensure that the proposed protocols are inherently self-validating systems.

The Imperative of Cross-Validation in Analytical Science

Analytical method validation is the process of demonstrating that a procedure is suitable for its intended purpose. The International Council for Harmonisation (ICH) Q2(R2) guideline is the global standard, outlining core performance characteristics such as accuracy, precision, specificity, linearity, and range that must be evaluated.[1][2][3]

Cross-validation extends this principle by directly comparing the results from two or more distinct analytical procedures.[4] It is not merely a procedural formality but a scientific necessity to ensure inter-laboratory reproducibility and the consistency of data throughout a product's lifecycle.[4][5] Cross-validation is essential when:

• Data is generated at different laboratories or sites.

• A new analytical method is introduced to replace a validated legacy method.

• Different analytical techniques (e.g., HPLC vs. GC-MS) are used within the same program of studies.[6]

The objective is to prove that any validated method will produce consistent, reliable, and accurate results under various conditions.[4]

Candidate Analytical Techniques for 2,3-Dichloro-5,6-difluorobenzoic Acid

Given its chemical structure—a halogenated aromatic carboxylic acid—the following techniques are primary candidates for its quantitative analysis.

• High-Performance Liquid Chromatography (HPLC): Often the workhorse for pharmaceutical analysis, HPLC is well-suited for non-volatile, polar compounds like benzoic acids. Separation is typically achieved on a reversed-phase (C18) column.[7][8]

• Gas Chromatography-Mass Spectrometry (GC-MS): While highly sensitive and specific, GC-MS requires analytes to be volatile and thermally stable. Carboxylic acids like 2,3-Dichloro-5,6-difluorobenzoic acid are non-volatile and require a derivatization step to convert them into a more volatile form before analysis.[9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While not a primary quantitative tool for routine quality control due to lower sensitivity, ¹H, ¹³C, and ¹⁹F NMR are invaluable for definitive structural confirmation and identification of the analyte, serving as an orthogonal method for characterization.[11][12][13][14]

This guide will focus on the cross-validation of HPLC and GC-MS methods for quantitative analysis, as this represents a common real-world scenario of comparing a straightforward method (HPLC) with a more complex, yet potentially more sensitive, one (GC-MS).

The Cross-Validation Workflow: A Visual Guide

Caption: Workflow for cross-validating two analytical methods.

Experimental Protocols

The following protocols are designed based on established methods for analogous halogenated benzoic acids and adhere to standard validation principles.

Protocol 1: Reversed-Phase HPLC-UV Method

This method provides a direct, robust quantification of the analyte. The choice of a C18 column is standard for separating moderately polar aromatic compounds, and an acidic mobile phase ensures the carboxylic acid is in its protonated, less polar form, leading to better retention and peak shape.[7][8]

Methodology:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase:

  • Solvent A: 0.1% Phosphoric Acid in Water.

  • Solvent B: Acetonitrile.

• Gradient Elution: Start with a 60:40 (A:B) mixture, linearly ramping to 20:80 (A:B) over 10 minutes. Hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 215 nm.

• Sample Preparation: Accurately weigh and dissolve the 2,3-Dichloro-5,6-difluorobenzoic acid standard and samples in a 50:50 mixture of acetonitrile and water to a final concentration of approximately 0.1 mg/mL.

• Calibration: Prepare a 5-point calibration curve covering 50% to 150% of the target sample concentration.

Protocol 2: GC-MS Method with Derivatization

This method offers high specificity and sensitivity due to mass spectrometric detection. Derivatization is a critical step to increase the volatility of the carboxylic acid. Silylation with a reagent like N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) is a common and effective choice.[9]

Methodology:

• Derivatization: a. To 1 mL of the sample solution (in a suitable aprotic solvent like acetonitrile), add an internal standard (e.g., 5-bromo-2-fluorobenzoic acid).[9] b. Evaporate the solvent to dryness under a gentle stream of nitrogen. c. Add 100 µL of MTBSTFA and 100 µL of acetonitrile. Cap the vial tightly and heat at 60°C for 30 minutes.

• GC Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Injection: 1 µL, splitless mode.

• MS Detection: Electron Ionization (EI) mode. Scan from m/z 50 to 500. For quantification, use Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte and internal standard.

Head-to-Head Performance Comparison

The choice between HPLC and GC-MS often involves a trade-off between simplicity and sensitivity. A cross-validation study will quantify these differences.

Validation Parameter	HPLC-UV	GC-MS	Causality and Rationale
Specificity	Good	Excellent	HPLC-UV relies on chromatographic separation and UV absorbance, which can be susceptible to co-eluting impurities with similar UV spectra. GC-MS provides an orthogonal confirmation based on both retention time and mass fragmentation patterns, offering superior specificity.[15]
Linearity (r²)	Typically >0.999	Typically >0.998	Both methods are expected to show excellent linearity. The multi-step sample preparation for GC-MS (including derivatization) can introduce slightly more variability.
Limit of Quantitation (LOQ)	Moderate (µg/mL range)	Low (ng/mL range)	The inherent sensitivity of mass spectrometry, especially in SIM mode, allows for much lower detection limits compared to UV absorbance.
Precision (%RSD)	Excellent (<1.5%)	Very Good (<3.0%)	The direct injection protocol for HPLC generally leads to higher precision. The additional derivatization and extraction steps in the GC-MS protocol can increase the relative standard deviation (RSD).[2]
Accuracy (% Recovery)	98-102%	95-105%	Both methods should demonstrate high accuracy. The recovery for GC-MS can be slightly wider due to the efficiency of the derivatization and extraction steps.[15]
Throughput	High	Low	The HPLC method has a shorter run time and requires minimal sample preparation, allowing for higher sample throughput. The GC-MS method involves a lengthy derivatization step and longer chromatographic run times.

Executing and Evaluating the Cross-Validation Study

The core of the cross-validation involves analyzing the same set of samples by both validated methods and comparing the results.

Study Design:

• Sample Selection: Prepare at least three independent batches of 2,3-Dichloro-5,6-difluorobenzoic acid. From each batch, prepare samples at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Replicates: Analyze each sample in triplicate (n=3) using both the HPLC-UV and GC-MS methods. This results in a total of 27 data points per method (3 batches x 3 levels x 3 replicates).

• Data Analysis: For each sample, calculate the mean result from each method. Compare the means using appropriate statistical tools. A paired t-test can determine if there is a statistically significant difference between the two methods. The agreement should be assessed against predefined acceptance criteria.

Acceptance Criteria:

The acceptance criteria must be established before the study begins.[15][16] A common and robust approach is to require that the mean result from the "new" or "alternative" method (e.g., GC-MS) be within a certain percentage of the result from the "established" method (e.g., HPLC).

• Example Criteria: The average result from the GC-MS method should be within ±5.0% of the average result from the HPLC method. The %RSD for the replicate preparations should not exceed 5.0% for either method.

Caption: Logical flow of a successful cross-validation study.

Conclusion

Both HPLC-UV and GC-MS are powerful techniques for the analysis of 2,3-Dichloro-5,6-difluorobenzoic acid. HPLC offers a straightforward, rapid, and precise method suitable for routine quality control and release testing. GC-MS provides superior specificity and sensitivity, making it an excellent choice for impurity profiling or trace-level analysis.

A successful cross-validation demonstrates that these methods, despite their different principles, provide equivalent and reliable data. This builds confidence in the analytical results, ensures data integrity across the product lifecycle, and satisfies stringent regulatory expectations. By grounding these protocols in the authoritative principles of ICH and FDA guidelines, laboratories can ensure their analytical procedures are not just validated, but truly trustworthy.[1][17][18]

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A Senior Application Scientist's Guide to 2,3-Dichloro-5,6-difluorobenzoic Acid: A Comparative Performance Analysis in Synthetic Chemistry

This guide provides an in-depth assessment of 2,3-dichloro-5,6-difluorobenzoic acid as a synthetic building block. We will move beyond simple catalog data to explore its reactivity, compare its performance against relevant alternatives, and provide actionable experimental protocols for its effective use. The insights herein are tailored for researchers, medicinal chemists, and process development scientists aiming to leverage highly functionalized aromatic scaffolds.

Introduction: Unpacking the Synthetic Potential

2,3-Dichloro-5,6-difluorobenzoic acid is a polysubstituted aromatic carboxylic acid. Its synthetic utility stems from the unique interplay of its substituents:

• Carboxylic Acid Moiety: A primary handle for amide bond formation, esterification, or conversion to other functional groups.

• Electron-Withdrawing Halogens (Cl, F): These groups significantly lower the pKa of the carboxylic acid and activate the aromatic ring for certain transformations. The presence of both chlorine and fluorine offers differential reactivity.

• Multiple Halogenation: The two chlorine atoms serve as reactive sites for palladium-catalyzed cross-coupling reactions, while the fluorine atoms can potentially engage in nucleophilic aromatic substitution (SNAr) under forcing conditions.

This combination makes it a valuable precursor for creating complex molecules where precise substitution patterns are critical, particularly in the development of agrochemicals and pharmaceuticals like novel quinolone antibiotics and kinase inhibitors.[1][2]

Core Application I: Amide Bond Formation

The formation of an amide bond is one of the most fundamental transformations in drug discovery and development. The reactivity of a carboxylic acid in this context is paramount.

Causality Behind Experimental Choices

The electron-withdrawing nature of the four halogen substituents on the phenyl ring significantly increases the electrophilicity of the carboxyl carbon. However, this does not always translate to faster or more efficient reactions without careful consideration of the coupling conditions. Standard peptide coupling reagents are often employed, but the choice of reagent and additives is crucial to avoid side reactions and ensure high conversion.

The primary challenge in amidating sterically hindered or electron-deficient anilines is the reduced nucleophilicity of the amine. Therefore, a robust activation of the carboxylic acid is necessary. Methods that generate highly reactive acylating species, such as acyl fluorides or activated esters (e.g., HOBt esters), are often preferred.[3]

Comparative Performance Analysis

We compare the performance of 2,3-dichloro-5,6-difluorobenzoic acid with two common alternatives: the less halogenated 2,5-dichlorobenzoic acid and the heterocyclic analogue 2,6-dichloro-5-fluoronicotinic acid.[4][5] The goal is to couple these acids with a moderately nucleophilic amine, benzylamine, under standardized conditions.

Building Block	Coupling Reagent	Base	Solvent	Time (h)	Yield (%)	Notes
2,3-Dichloro-5,6-difluorobenzoic acid	HATU (1.1 eq)	DIPEA (2.0 eq)	DMF	2	94	Rapid reaction, clean conversion. High electrophilicity of the acid facilitates coupling.
2,5-Dichlorobenzoic acid	HATU (1.1 eq)	DIPEA (2.0 eq)	DMF	4	91	Slower reaction rate compared to the tetra-halogenated analogue.[5]
2,6-Dichloro-5-fluoronicotinic acid	HATU (1.1 eq)	DIPEA (2.0 eq)	DMF	2	96	The pyridine nitrogen enhances the reactivity, leading to excellent yield.[4]

Data is representative and synthesized from established amidation methodologies.[6]

Experimental Protocol: Amide Synthesis

This protocol provides a self-validating system for the synthesis of N-benzyl-2,3-dichloro-5,6-difluorobenzamide.

Caption: Workflow for HATU-mediated amide bond formation.

Step-by-Step Methodology:

• To a solution of 2,3-dichloro-5,6-difluorobenzoic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M), add benzylamine (1.05 eq) followed by N,N-diisopropylethylamine (DIPEA, 2.0 eq).

• Cool the stirred solution to 0 °C in an ice bath.

• Add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (HATU, 1.1 eq) in a single portion.

• Maintain the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction's progress by thin-layer chromatography (TLC) or LC-MS until the starting acid is consumed (typically 2-4 hours).

• Upon completion, dilute the mixture with ethyl acetate and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the pure amide.

Core Application II: Suzuki-Miyaura Cross-Coupling

The chlorine atoms on the aromatic ring are prime candidates for C-C bond formation via palladium-catalyzed cross-coupling reactions, a cornerstone of modern synthesis.[7]

Expertise & Mechanistic Insights

In palladium-catalyzed cross-couplings of polyhalogenated arenes, reactivity is governed by the C-X bond strength (C-I > C-Br > C-Cl >> C-F). For 2,3-dichloro-5,6-difluorobenzoic acid, the C-Cl bonds are significantly more reactive than the C-F bonds.[7] This provides a window for selective mono- or di-arylation/vinylation at the chlorinated positions.

Regioselectivity between the two chlorine atoms (at C2 and C3) is a critical consideration. The C2-Cl bond is ortho to the carboxylic acid, while the C3-Cl is meta. Steric hindrance from the ortho-carboxylic acid group can influence the rate of oxidative addition of the palladium catalyst. Often, the less sterically encumbered position reacts preferentially, though this can be highly dependent on the choice of ligand and reaction conditions. For challenging, electron-deficient aryl chlorides, highly active catalysts, often featuring bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos), are required to achieve efficient coupling.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Comparative Performance Data

This table compares the mono-arylation of our target building block with 2,4-dichloro-3,5-difluorobenzoic acid, another challenging substrate, using phenylboronic acid.[9][10]

Building Block	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Yield (%)	Regioselectivity
2,3-Dichloro-5,6-difluorobenzoic acid	Pd₂(dba)₃ (2) / SPhos (4)	K₃PO₄	Toluene/H₂O	100	85	Major product from coupling at C3 position.
2,4-Dichloro-3,5-difluorobenzoic acid	Pd(OAc)₂ (3) / XPhos (6)	K₂CO₃	Dioxane	110	78	Mixture of regioisomers often observed.[9][10]

Data is representative and based on established protocols for electron-deficient aryl chlorides.[7][8]

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a starting point for the selective mono-arylation of 2,3-dichloro-5,6-difluorobenzoic acid.

Step-by-Step Methodology:

• In an oven-dried Schlenk tube, combine 2,3-dichloro-5,6-difluorobenzoic acid (1.0 eq), phenylboronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

• Add the palladium pre-catalyst (e.g., SPhos Pd G2, 3 mol%) or the combination of a palladium source (e.g., Pd₂(dba)₃, 1.5 mol%) and ligand (e.g., SPhos, 3.5 mol%).

• Evacuate and backfill the tube with an inert atmosphere (Argon or Nitrogen) three times.

• Add degassed toluene and water (e.g., 10:1 ratio, 0.1 M concentration relative to the aryl halide).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by LC-MS. Upon completion (typically 12-24 hours), cool the reaction to room temperature.

• Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with water, acidify the aqueous layer with 1 M HCl, and extract the product into ethyl acetate.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash chromatography to isolate the mono-arylated product.

Summary and Recommendations

2,3-Dichloro-5,6-difluorobenzoic acid is a high-performance building block for constructing highly functionalized and sterically congested molecules.

Advantages:

• High Reactivity in Amidations: The electron-deficient nature of the ring accelerates amide bond formation.

• Dual Functionality for Cross-Coupling: Offers two reactive C-Cl sites for sequential or selective C-C bond formation.

• Tunable Electronic Properties: The dense halogenation pattern imparts unique electronic properties to the final products, which can be advantageous in medicinal chemistry and materials science.

Challenges:

• Catalyst Selection is Key: Successful cross-coupling requires modern, highly active palladium catalyst systems.

• Potential for Regioisomers: In di-substitution reactions or even some mono-couplings, control of regioselectivity can be a challenge requiring careful optimization.

• Cost and Availability: As a specialized reagent, it may be more expensive than simpler dichlorobenzoic acids.

Recommendation: Employ 2,3-dichloro-5,6-difluorobenzoic acid when constructing molecules where a high degree of substitution is required and the electronic benefits of polyhalogenation are desired. It is particularly well-suited for late-stage functionalization strategies in drug discovery programs. For simpler scaffolds where only one or two chloro-substituents are needed, less functionalized alternatives like 2,5-dichlorobenzoic acid may offer a more cost-effective solution.

References

• Zhang, L., et al. (2018). A practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid. Journal of Chemical Research. Available at: [Link]

• Bayer AG. (1995). 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid. Google Patents. US5478963A.

• Li, J., et al. (2015). An efficient synthesis of 2,4-dichloro-3,5-difluorobenzoic acid. Journal of Chemical Research. Available at: [Link]

• Am Ende, C. W., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl₄. Chemistry Central Journal. Available at: [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. Available at: [Link]

• Niwa, T., et al. (2021). Lewis acid-mediated Suzuki–Miyaura cross-coupling reaction. Nature Catalysis. Available at: [Link]

• Ishihara, K. (2014). Amide bond formation: beyond the dilemma between activation and racemisation. Chemical Communications. Available at: [Link]

• Sasaki, K., & Crich, D. (2011). Facile Amide Bond Formation from Carboxylic Acids and Isocyanates. Organic Letters. Available at: [Link]

• Lippert, J. W. III. (2005). Amide bond formation by using amino acid fluorides. ARKIVOC. Available at: [Link]

• Warner-Lambert Company. (1995). Improved process for the synthesis of 2,6-dichloro-5-fluoronicotinic acid and 2,6-dichloro-5-fluoronicotinoyl chloride. Google Patents. EP0655998B1.

• Wikipedia. (2023). 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone. Available at: [Link]

• Molander, G. A., & Biolatto, B. (2003). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. The Journal of Organic Chemistry. Available at: [Link]

• Singh, P., et al. (2025). Design and Synthesis of (2,3-dichloro-4-(3-(substituted Phenyl)acryloyl) phenoxy) Substituted Carboxylic Acid as Potent Glutathione-s-transferase Inhibitors, Anti-breast-cancer Agents and Enhancing Therapeutic Efficacy of Anticancer Agents. Medicinal Chemistry. Available at: [Link]

• Senaweera, S., & Weaver, J. D. (2017). SNAr Catalysis Enhanced by an Aromatic Donor-Acceptor Interaction; Facile Access to Chlorinated Polyfluoroarenes. The Royal Society of Chemistry. Available at: [Link]

• Guo, S., et al. (2018). Synthesis of New 2-Arylbenzo[b]furan Derivatives via Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Aqueous Media. Molecules. Available at: [Link]

• Zhang, L., et al. (2015). An Efficient Synthesis of 2,4-Difluoro-3,5-Dichlorobenzoic Acid. Journal of Chemical Research. Available at: [Link]

• PubChem. 2,5-Dichloro-3,6-difluorobenzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Portal. 2,3-Dichloro-5,6-Dicyanobenzoquinone, DDQ. Available at: [Link]

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comparison of the synthetic efficiency of different routes to 2,3-Dichloro-5,6-difluorobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The unique substitution pattern of 2,3-Dichloro-5,6-difluorobenzoic acid, featuring both chlorine and fluorine atoms flanking a carboxylic acid group, suggests its potential utility in the development of novel pharmaceuticals and agrochemicals. The electronic properties imparted by these halogens can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. This guide explores and compares two distinct, plausible synthetic strategies to access this target molecule, providing a foundational reference for researchers venturing into its synthesis.

Route 1: Directed Ortho-metalation and Carboxylation of 1,2-Dichloro-4,5-difluorobenzene

This route offers the most direct approach to the target molecule, leveraging the commercially available starting material, 1,2-dichloro-4,5-difluorobenzene. The core of this strategy is a directed ortho-lithiation, where one of the fluorine atoms directs the deprotonation of an adjacent carbon, followed by quenching the resulting aryllithium intermediate with carbon dioxide.

Scientific Rationale

Fluorine is a known, albeit moderate, directing group for ortho-metalation.[1][2] The choice of a strong, sterically hindered lithium amide base, such as lithium diisopropylamide (LDA), is crucial to favor kinetic deprotonation at the most acidic proton, which is anticipated to be the one positioned between a chlorine and a fluorine atom, while minimizing nucleophilic attack on the aromatic ring. The subsequent carboxylation with solid carbon dioxide (dry ice) is a standard and efficient method for converting aryllithium species into carboxylic acids.

Experimental Protocol

Step 1: Directed ortho-Lithiation and Carboxylation

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a solution of 1,2-dichloro-4,5-difluorobenzene (1.0 eq.) in anhydrous tetrahydrofuran (THF).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of freshly prepared lithium diisopropylamide (LDA) (1.1 eq.) in THF to the reaction mixture while maintaining the temperature at -78 °C.

• Stir the resulting mixture at -78 °C for 1-2 hours to ensure the complete formation of the aryllithium intermediate.

• In a separate flask, crush solid carbon dioxide (dry ice) into a fine powder.

• Carefully add the aryllithium solution to an excess of the crushed dry ice with vigorous stirring.

• Allow the reaction mixture to warm to room temperature.

• Quench the reaction with aqueous hydrochloric acid (1 M) and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2,3-Dichloro-5,6-difluorobenzoic acid.

Workflow Diagram

Caption: Synthetic workflow for Route 1.

Route 2: Multi-step Synthesis from 3,4-Difluoroaniline

This pathway commences with the commercially available 3,4-difluoroaniline and introduces the two chlorine atoms through electrophilic aromatic substitution, followed by conversion of the amino group to a nitrile via a Sandmeyer reaction, and concluding with hydrolysis to the desired carboxylic acid.

Scientific Rationale

This route necessitates the protection of the highly activating amino group to control the regioselectivity of the chlorination step. Acetylation is a common and effective method for this purpose. The acetamido group is an ortho-, para-director. In the case of N-(3,4-difluorophenyl)acetamide, the positions ortho to the acetamido group (positions 2 and 6) are the most activated for electrophilic substitution. Subsequent hydrolysis of the nitrile to a carboxylic acid is a well-established transformation that can be achieved under acidic or basic conditions.[3][4][5][6][7]

Experimental Protocol

Step 1: Acetylation of 3,4-Difluoroaniline

• Dissolve 3,4-difluoroaniline (1.0 eq.) in glacial acetic acid.

• Slowly add acetic anhydride (1.1 eq.) to the solution with stirring.

• Heat the reaction mixture at a moderate temperature (e.g., 50-60 °C) for 1-2 hours.

• Cool the mixture and pour it into ice water to precipitate the product.

• Collect the N-(3,4-difluorophenyl)acetamide by filtration, wash with cold water, and dry.

Step 2: Dichlorination of N-(3,4-difluorophenyl)acetamide

• Dissolve the N-(3,4-difluorophenyl)acetamide (1.0 eq.) in a suitable solvent such as glacial acetic acid or a chlorinated solvent.

• Add a chlorinating agent, such as N-chlorosuccinimide (NCS) (2.2 eq.), portion-wise to the solution.

• The reaction may require a catalyst, such as a Lewis acid, and heating to proceed at a reasonable rate.

• Monitor the reaction by TLC until the starting material is consumed.

• Work up the reaction by pouring it into water and extracting the product with an organic solvent.

• Purify the resulting N-(2,5-dichloro-3,4-difluorophenyl)acetamide.

Step 3: Hydrolysis of the Acetamide

• Reflux the N-(2,5-dichloro-3,4-difluorophenyl)acetamide in an aqueous solution of a strong acid (e.g., HCl) or base (e.g., NaOH).

• After the reaction is complete, cool the mixture and neutralize it to precipitate the 2,5-dichloro-3,4-difluoroaniline.

• Collect the product by filtration, wash with water, and dry.

Step 4: Sandmeyer Reaction to the Benzonitrile

• Dissolve the 2,5-dichloro-3,4-difluoroaniline (1.0 eq.) in an aqueous solution of a strong acid (e.g., HCl).

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add a solution of sodium nitrite (1.0 eq.) in water, keeping the temperature below 5 °C to form the diazonium salt.

• In a separate flask, prepare a solution of copper(I) cyanide (CuCN) and potassium cyanide (KCN) in water.

• Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring.

• Allow the reaction to warm to room temperature and then heat gently to ensure complete reaction.

• Extract the 2,3-dichloro-5,6-difluorobenzonitrile with an organic solvent.

• Purify the product by distillation or chromatography.

Step 5: Hydrolysis of the Benzonitrile

• Reflux the 2,3-dichloro-5,6-difluorobenzonitrile in a concentrated aqueous acid (e.g., H₂SO₄) or base (e.g., NaOH).[3][4][5][6][7]

• After the reaction is complete, cool the mixture.

• If basic hydrolysis was used, acidify the solution with a strong acid to precipitate the carboxylic acid.

• Collect the 2,3-dichloro-5,6-difluorobenzoic acid by filtration, wash with cold water, and recrystallize for purification.

Workflow Diagram

Sources

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• 2. Directed ortho metalation - Wikipedia [en.wikipedia.org]
• 3. Write reaction showing conversion of Benzonitrile into benzoic acid... [askfilo.com]
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• 7. homework.study.com [homework.study.com]

A Comparative Guide to Establishing a Reference Standard for 2,3-Dichloro-5,6-difluorobenzoic Acid

This guide provides a comprehensive framework for the establishment and qualification of a chemical reference standard (CRS) for 2,3-Dichloro-5,6-difluorobenzoic acid. As a critical intermediate in the synthesis of complex pharmaceutical agents, a well-characterized reference standard is the bedrock of reliable analytical data, ensuring batch-to-batch consistency, accurate impurity profiling, and regulatory compliance.[1] This document moves beyond a simple listing of procedures to explain the scientific rationale behind the chosen methodologies, ensuring a self-validating and trustworthy system for researchers, scientists, and drug development professionals.

The Imperative for a Characterized Reference Standard

In pharmaceutical development, analytical methods are almost always comparative; a sample's response is measured against that of a standard.[2] Therefore, the quality and purity of the reference standard are paramount to achieving scientifically valid results.[3] For a non-compendial material like 2,3-Dichloro-5,6-difluorobenzoic acid, where a primary standard from a pharmacopeia (e.g., USP, EP) is unavailable, the onus is on the user to establish an in-house reference standard of the highest possible purity.[3] This process involves two core phases: unambiguous structural confirmation and comprehensive purity assessment using orthogonal analytical techniques.

The International Council for Harmonisation (ICH) guidelines, specifically Q7 and Q2(R1), mandate that reference standards be evaluated and characterized for their intended use.[4][5][6] This guide outlines a scientifically sound approach to meet these requirements.

Workflow for Reference Standard Establishment

The process begins with sourcing a high-purity candidate material and proceeds through rigorous characterization and comparative analysis to qualify it for use as a reference standard.

Caption: Workflow for establishing an in-house reference standard.

Structural Confirmation: The Identity Cornerstone

Before assessing purity, the molecular identity of the candidate material must be unequivocally confirmed. This is achieved by a suite of spectroscopic techniques, each providing a unique piece of the structural puzzle.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : Considered the gold standard for structural elucidation, NMR provides detailed information about the carbon-hydrogen framework and the chemical environment of the fluorine atoms.[1] For 2,3-Dichloro-5,6-difluorobenzoic acid, ¹H NMR will confirm the presence of the carboxylic acid proton, while ¹³C and ¹⁹F NMR will verify the substitution pattern on the aromatic ring.

• Mass Spectrometry (MS) : This technique confirms the molecular weight of the compound and provides valuable fragmentation data that supports the proposed structure. High-resolution MS (HRMS) is particularly useful for confirming the elemental composition.

• Infrared (IR) Spectroscopy : IR analysis identifies the characteristic functional groups present, such as the O-H stretch of the carboxylic acid and the C=O carbonyl stretch.

Only after the structure is confirmed without ambiguity should the process move to purity determination.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is one of the most powerful and widely used techniques for assessing the purity of pharmaceutical compounds and separating potential impurities.[1] A validated HPLC method is a regulatory expectation and a critical component of a reference standard's characterization.

Experimental Protocol: HPLC-UV Purity Method

This protocol outlines a robust reverse-phase HPLC method suitable for analyzing 2,3-Dichloro-5,6-difluorobenzoic acid.

Objective: To separate and quantify the main component from potential process-related impurities and degradation products.

Instrumentation & Materials:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

• Acetonitrile (HPLC Grade).

• Phosphoric Acid (ACS Grade).

• Deionized Water (18.2 MΩ·cm).

• Candidate Reference Standard material.

Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 80% B

  • 15-18 min: 80% B

  • 18-18.1 min: 80% to 30% B

  • 18.1-25 min: 30% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Concentration: 0.5 mg/mL in 50:50 Acetonitrile:Water.

Procedure:

• Mobile Phase Preparation: Prepare Mobile Phase A by adding 1.0 mL of phosphoric acid to 1 L of deionized water. Filter and degas both mobile phases.

• Standard Preparation: Accurately weigh approximately 12.5 mg of the candidate reference material into a 25 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• System Suitability: Before sample analysis, inject the standard solution five times. The relative standard deviation (RSD) for the peak area of the main component should be ≤ 2.0%.

• Analysis: Inject the standard solution in duplicate and integrate all peaks.

• Calculation: Calculate the purity by area percent, correcting for any known impurities if their response factors have been determined.

  • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Causality and Method Validation

The choice of a C18 column and an acidic mobile phase is deliberate; it ensures good retention and sharp peak shape for the acidic analyte. The gradient elution is necessary to separate impurities with a wide range of polarities from the main peak.

This method must be validated according to ICH Q2(R1) guidelines to prove it is suitable for its intended purpose.[7]

Caption: Key parameters for HPLC method validation per ICH Q2(R1).

Comparative Analysis: Qualification of a New Batch

Once an in-house reference standard is established ("Qualified Batch"), it can be used to qualify new batches ("Candidate Batch"). The goal is to demonstrate that the candidate material is analytically indistinguishable from the established standard.

The following table presents hypothetical data from a comparative analysis.

Parameter	Method	Qualified Batch (Lot: R-101)	Candidate Batch (Lot: P-202)	Acceptance Criteria
Appearance	Visual	White Crystalline Powder	White Crystalline Powder	Conforms to Standard
Identity by IR	FTIR	Conforms to structure	Conforms to structure	Spectrum matches that of the Qualified Batch
HPLC Purity	HPLC-UV	99.85%	99.82%	≥ 99.5%
Total Impurities	HPLC-UV	0.15%	0.18%	≤ 0.5%
Largest Unknown Impurity	HPLC-UV	0.08% (at RRT 1.25)	0.09% (at RRT 1.26)	≤ 0.15%
Loss on Drying	Gravimetric	0.05%	0.07%	≤ 0.2%
Residue on Ignition	Gravimetric	<0.01%	<0.01%	≤ 0.1%
Assay (by Mass Balance)	Calculation	99.80%	99.75%	Report Value

Interpretation: The data demonstrates that the Candidate Batch (P-202) meets all acceptance criteria and is comparable in purity and impurity profile to the established Qualified Batch (R-101). The minor differences are within acceptable analytical and batch-to-batch variability. Therefore, Lot P-202 can be qualified as a new secondary reference standard, with its purity assigned against the primary in-house standard.

Conclusion and Best Practices

Establishing a reference standard for 2,3-Dichloro-5,6-difluorobenzoic acid is a rigorous, multi-step process that underpins the quality of all subsequent analytical work. The foundation of this process is the use of orthogonal analytical techniques for comprehensive characterization and a validated, stability-indicating HPLC method for purity assessment.

Key Takeaways:

• Structural identity is paramount and must be confirmed before purity is assessed.

• A single analytical technique is insufficient for purity determination; a combination of methods (e.g., HPLC, LOD, ROI) is required for a mass balance calculation.

• Method validation is not optional. Analytical procedures used for characterization must be proven fit for purpose according to ICH guidelines.[8]

• Ongoing stability monitoring is essential to ensure the continued suitability of the reference standard over time.[4]

By adhering to these principles, researchers and drug developers can establish trustworthy, high-quality reference standards that ensure data integrity and support successful regulatory outcomes.

References

• Analytical Techniques for Reference Standard Characterization. (2025).
• Characterisation of non-compendial impurity reference standards: How good is good enough? LGC Standards.
• International Chemical Reference Substances (ICRS). (2017). Health products policy and standards.
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
• Validation of analytical procedures according to the ICH guidelines. Efor Group.
• Reference-Standard Material Qualification. (2009). Pharmaceutical Technology.
• ICH Q2 (R1) Validation of Analytical Procedures - Text and Methodology. (2005). Scribd.
• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency.
• How Do You Prepare Reference Standards and Solutions? (2015). Spectroscopy Online.
• The ABC's of Reference Standard Management. Eurofins.
• Sensitive simultaneous determination of 19 fluorobenzoic acids in saline waters by solid-phase extraction and liquid chromatogra.
• DETERMINATION OF CHLORINATED ACIDS IN WATER BY HIGH PERFORMANCE LIQUID CHROMATOGRAPHY WITH A PHOTODIODE ARRAY ULTRAVIOLET DETECTOR. (1992). NEMI.gov.
• Characterization of a reference standard for qualification of differential scanning calorimetry intended for purity determination in certification of pharmaceutical reference standards. (2019).

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• 5. fda.gov [fda.gov]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. scribd.com [scribd.com]

Inter-Laboratory Comparison Guide: Analytical Strategies for Halogenated Organic Compounds

The following guide presents an inter-laboratory comparison and technical analysis of analytical methods for halogenated organic compounds.

Content Type: Technical Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals

Executive Summary & Strategic Imperative

The analysis of halogenated organic compounds (HOCs) has transcended simple target monitoring. Regulatory bodies (Stockholm Convention, EPA, EU Water Framework Directive) now demand lower detection limits and broader analyte coverage. This guide synthesizes data from recent inter-laboratory trials (ring tests) to objectively compare the performance of Gas Chromatography-Mass Spectrometry (GC-MS) , Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , and Combustion Ion Chromatography (CIC) .

Key Insight: There is no single "silver bullet." Inter-laboratory data reveals that while LC-MS/MS is the standard for polar targets (e.g., PFAS), it consistently fails to account for volatile precursors and complex mixtures like Chlorinated Paraffins (CPs), where GC-HRMS and CIC provide critical mass balance closure.

Deep Dive: Short-Chain Chlorinated Paraffins (SCCPs)

The Challenge: SCCPs are complex mixtures of thousands of isomers. Inter-laboratory studies have historically shown high Relative Standard Deviations (RSDs > 50%) due to a lack of suitable reference materials and resolution limitations.

Inter-Laboratory Performance Data

Recent trials (e.g., ISO and academic ring tests) compared low-resolution GC (GC-LRMS), high-resolution GC (GC-HRMS), and LC-MS/MS.

Metric	GC-ECNI-LRMS	GC-ECNI-HRMS	LC-ESI-MS/MS
Principle	Electron Capture Negative Ionization (Low Res)	High Resolution (>10,000) Mass Accuracy	Electrospray Ionization (Soft ionization)
Inter-Lab RSD (%)	40 – 80%	15 – 25%	20 – 30%
Bias Sources	Mass interference from PCBs/OCPs; Overestimation of total mass.	Minimal interference; resolves mass defects.	Response factor variation based on chlorination degree.
Homolog Profile	Poor. Often skewed towards higher chlorinated congeners.	Excellent. Accurate carbon/chlorine mapping.	Good. Less affected by chlorination degree than GC-ECNI.
Suitability	Screening only.	Gold Standard for quantification.	Best for fast throughput & lower chlorination degrees.

Expert Insight: The primary driver of error in SCCP analysis is response factor dependency . In GC-ECNI, the response factor changes exponentially with the number of chlorine atoms. If the calibration standard does not perfectly match the sample's chlorination degree, errors >100% are common. LC-MS methods (using chloride-enhanced ionization) show a more linear response, reducing this bias [1, 4].

Recommended Protocol: The "Pattern Deconvolution" Workflow

To achieve the <25% RSD seen in top-tier laboratories, follow this self-validating protocol:

• Extraction: Soxhlet extraction (toluene) followed by acid silica cleanup to remove lipids.

• Fractionation: Use a composite silica/alumina column. Elute non-polar interferences (PCBs) with hexane; elute SCCPs with dichloromethane.

• Instrumental Analysis (GC-HRMS):

  • Column: 15m or 30m, 5% phenyl phase (e.g., DB-5MS).

  • Ionization: ECNI with Methane reagent gas.

  • Resolution: Set MS to ≥10,000 resolving power.

• Quantification: Do not use a single total area integration. Use linear combination deconvolution where the sample spectrum is reconstructed using a linear combination of pure congener standards (

  to ).

The "Total" vs. "Target" Gap: AOX and PFAS

The Challenge: Target analysis (measuring specific analytes) often accounts for less than 10% of the total organic fluorine (TOF) or halogen (AOX) in a sample. This "dark matter" represents unknown precursors or transformation products.

Method Comparison: CIC vs. Target Analysis

Combustion Ion Chromatography (CIC) has emerged as the superior method for closing the mass balance, replacing older microcoulometric methods (AOX by ISO 9562).

Feature	Target Analysis (LC-MS/MS)	Combustion IC (CIC)	Microcoulometry (Old AOX)
Scope	Specific known compounds (e.g., PFOA, PFOS).	Total Organic Fluorine/Chlorine/Bromine (AOF, AOCl, AOBr).[1][2]	Total Halogens (sum parameter only).
Limit of Detection	ng/L (ppt)	µg/L (ppb)	µg/L (ppb)
Inter-Lab Consistency	High for knowns; N/A for unknowns.	High (RSD < 10% for AOF).	Medium (Interference from inorganic chloride).
Blind Spots	Misses precursors, volatile PFAS, and polymers.	Non-selective (cannot identify specific toxicity).	Cannot distinguish F from Cl/Br.

Experimental Workflow: Mass Balance Calculation

This workflow integrates CIC and Target Analysis to identify "Unknown Organofluorine."

Step 1: Target Analysis (LC-MS/MS)

• Quantify list of 40+ PFAS analytes (EPA Method 1633).

• Calculate

  .

Step 2: Total Determination (CIC)

• Adsorption: Pass 100mL sample through Activated Carbon (AC) columns (nitrate wash to remove inorganic F-).

• Combustion: Pyrolyze AC at 1000°C with

  and .

• Analysis: Absorb gases in water; analyze F- via Ion Chromatography.

• Result =

  .

Step 3: The Gap Analysis

• .

• Note: If

  of Total, trigger Non-Targeted Analysis (HRMS).

Visualizing the Analytical Logic

The following diagram illustrates the decision logic for selecting the appropriate analytical route based on the sample nature and data requirements.

Figure 1: Integrated Analytical Workflow for Halogenated Compounds. This logic prioritizes mass balance closure by coupling total halogen screening (CIC) with specific target analysis (GC/LC).

Emerging Trends: The Return of GC-MS for PFAS

While LC-MS/MS is dominant for ionic PFAS (PFOA/PFOS), inter-laboratory comparisons [5, 7] highlight a critical gap: Volatile PFAS (e.g., Fluorotelomer alcohols - FTOHs) are invisible to LC-MS but amenable to GC-MS.

• Observation: In split-sample studies, labs using only LC-MS/MS consistently under-reported total PFAS content in air and soil samples compared to labs using a dual LC/GC approach.

• Recommendation: For comprehensive environmental monitoring, GC-MS (PCI or ECNI mode) must be validated alongside LC-MS/MS.

Comparison Summary Table

Parameter	GC-MS (PCI/ECNI)	LC-MS/MS (ESI-)
Primary Targets	Neutral, Volatile (FTOHs, Sulfonamides), SCCPs, PCBs.	Ionic, Polar (PFCAs, PFSAs), GenX.
Sample Prep	LLE or Headspace (SPME).[3]	SPE (Weak Anion Exchange).
Matrix Effects	Moderate (cleanup required).	High (Ion suppression common).
Validation Status	Complementary (EPA OTM-50).	Standard (EPA 1633, 537.1).[3]

References

• Hanari, N., et al. (2023). Interlaboratory trial of short-chain chlorinated paraffin: comparison of mass fractions and homolog profiles in a simulation environmental sample. PubMed. [Link]

• European Commission JRC. (2021). The certification of the mass fraction of short-chain chlorinated paraffins (SCCPs). JRC Publications. [Link]

• ISO. (2004).[1] ISO 9562:2004 Water quality — Determination of adsorbable organically bound halogens (AOX).[1] ISO. [Link]

• Yuan, B., et al. (2021).[4] Comparison of short-chain chlorinated paraffin concentrations and homolog profiles by interlaboratory trial. Chemosphere. [Link]

• McDonough, C.A., et al. (2022).[5] Filling the Gaps in PFAS Detection: Integrating GC-MS Non-Targeted Analysis. PMC. [Link]

• DIN. (2022). DIN 38409-59: Determination of adsorbable organically bound halogens by combustion ion chromatography (CIC).[2] DIN. [Link]

• Shimadzu. (2025).[6] Advancing PFAS Detection in Drinking Water: GC-MS as a Complementary Technique to LC-MS. Shimadzu Scientific Instruments. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Adsorbable organically bound halogens analysis as per new DIN 38409-59 - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 3. ssi.shimadzu.com [ssi.shimadzu.com]
• 4. mdpi.com [mdpi.com]
• 5. Comparison of short-chain chlorinated paraffin concentrations and homolog profiles by interlaboratory trial using a candidate reference material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lcms.labrulez.com [lcms.labrulez.com]

comparative analysis of the environmental impact of different synthesis methods for fluorinated benzoic acids

Introduction: The Double-Edged Sword of Fluorination in Modern Chemistry

Fluorinated benzoic acids are cornerstone building blocks in numerous high-value applications, particularly in the pharmaceutical and agrochemical industries.[1][2] The strategic incorporation of fluorine atoms into a benzoic acid scaffold can dramatically alter a molecule's physicochemical properties, often leading to enhanced metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.[2] This has led to the development of life-saving drugs and more effective crop protection agents.

However, the synthesis of these valuable compounds has historically been fraught with environmental challenges. Traditional methods often rely on harsh reagents, energy-intensive conditions, and generate significant quantities of hazardous waste.[1][3] As the chemical industry pivots towards greener and more sustainable practices, a critical evaluation of the environmental footprint of different synthetic routes to fluorinated benzoic acids is imperative.[4][5] This guide provides a comparative analysis of established and emerging synthesis methods, offering researchers, scientists, and drug development professionals the insights needed to make more environmentally conscious decisions in their work.

Classical Synthesis Routes: A Legacy of Environmental Concern

For decades, the synthesis of fluorinated benzoic acids has been dominated by a few classical methods. While effective in their own right, these approaches often fall short of modern green chemistry standards.

The Balz-Schiemann Reaction: A Workhorse with a Hazardous Side

The Balz-Schiemann reaction has long been a go-to method for introducing fluorine into an aromatic ring.[1][6] The process involves the diazotization of an aminobenzoic acid, followed by the thermal decomposition of the resulting diazonium tetrafluoroborate salt.[6][7]

Environmental Drawbacks:

• Hazardous Reagents: The use of nitrite salts for diazotization and fluoroboric acid presents significant handling risks.

• Safety Concerns: Diazonium salts are notoriously unstable and can be explosive, especially on a larger scale.[7][8]

• Waste Generation: The reaction generates stoichiometric amounts of boron trifluoride and other byproducts, contributing to a high E-factor (environmental factor).

• Harsh Conditions: The thermal decomposition step often requires high temperatures, leading to increased energy consumption.[8]

Halogen Exchange (Halex) Reactions: A Battle with Solvents

The Halex reaction offers an alternative route, where a different halogen (typically chlorine or bromine) on the benzoic acid ring is displaced by fluoride. This is a form of nucleophilic aromatic substitution.

Environmental Drawbacks:

• Harsh Conditions: High temperatures and pressures are often necessary to drive the reaction to completion.

• Solvent Waste: The reaction is typically carried out in high-boiling polar aprotic solvents like DMF or DMSO, which are difficult to recycle and pose environmental and health risks.

• Corrosive Reagents: The use of fluoride sources like potassium fluoride in the presence of a phase-transfer catalyst can be corrosive to equipment.

Emerging Greener Alternatives: A Shift Towards Sustainability

In recent years, significant strides have been made in developing more environmentally benign methods for the synthesis of fluorinated benzoic acids. These approaches prioritize milder reaction conditions, safer reagents, and improved atom economy.

Catalytic and Flow Chemistry Approaches to Traditional Reactions

Innovations in catalysis and reactor technology are breathing new life into classical methods by mitigating some of their inherent drawbacks.

• Improved Balz-Schiemann Protocols: The use of ionic liquids as solvents in the Balz-Schiemann reaction has been shown to improve yields, simplify product isolation, and allow for solvent recycling.[9][10] Continuous flow reactors can minimize the accumulation of hazardous diazonium intermediates, significantly improving the safety of the process at scale.[7]

• Metal-Catalyzed Fluorination: The development of transition-metal-catalyzed fluorination reactions allows for the use of milder and more selective fluorinating agents. These methods often proceed under lower temperatures and with greater functional group tolerance.

Direct C-H Activation/Fluorination: The "Holy Grail" of Green Fluorination

The direct fluorination of a C-H bond on the benzoic acid ring represents a highly atom-economical approach, as it avoids the need for pre-functionalized starting materials. While still an active area of research, significant progress has been made in developing catalytic systems capable of achieving this transformation.

Photoredox Catalysis: Harnessing the Power of Light

Visible-light photoredox catalysis has emerged as a powerful tool for C-F bond formation under exceptionally mild conditions.[11] These reactions often utilize readily available and environmentally benign catalysts and can be driven by energy-efficient light sources, including natural sunlight.[12][13]

Comparative Analysis of Synthesis Methods

Method	Key Reagents & Solvents	Environmental & Safety Concerns	Green Chemistry Improvements
Balz-Schiemann Reaction	Nitrous acid, fluoroboric acid, organic solvents	Potentially explosive diazonium salts, hazardous byproducts, high energy input.[7][8]	Use of ionic liquids for solvent recycling, continuous flow processing for improved safety.[7][9][10]
Halogen Exchange (Halex)	Alkali metal fluorides, polar aprotic solvents (DMF, DMSO)	High temperatures, high-boiling and often toxic solvents, corrosive conditions.	Development of more efficient catalysts to lower reaction temperatures.
Metal-Catalyzed Fluorination	Transition metal catalysts (e.g., Pd, Cu), various fluorinating agents	Cost and toxicity of some metal catalysts, need for ligand optimization.	Use of earth-abundant metal catalysts, catalyst recycling strategies.
Direct C-H Fluorination	Specialized catalysts and fluorinating agents	Catalyst stability and selectivity can be challenging.	Highly atom-economical, reduces synthetic steps and waste.
Photoredox Catalysis	Photocatalysts, light source (e.g., LED, sunlight)	Catalyst loading and quantum efficiency can impact scalability.	Mild reaction conditions, use of renewable energy (sunlight), often high selectivity.[11][12][13]

Experimental Protocols: A Practical Perspective

Representative Protocol for a Greener Balz-Schiemann Reaction in an Ionic Liquid

This protocol is a conceptual representation based on literature descriptions of improved Balz-Schiemann reactions.

• Diazotization: In a cooled reactor, dissolve the starting aminobenzoic acid in an ionic liquid (e.g., [bmim][BF4]). Slowly add a solution of sodium nitrite while maintaining a low temperature (0-5 °C) to form the diazonium salt.

• Fluorination: Gently heat the reaction mixture to induce the decomposition of the diazonium salt, leading to the formation of the fluorinated benzoic acid. The ionic liquid acts as both the solvent and a heat transfer medium.

• Work-up and Isolation: After the reaction is complete, cool the mixture. The product can often be extracted with a suitable organic solvent, leaving the ionic liquid behind for potential recycling.

• Purification: The crude product can be purified by recrystallization or chromatography to yield the pure fluorinated benzoic acid.

Visualizing the Synthetic Landscape

Caption: A logical workflow comparing traditional and greener synthesis routes to fluorinated benzoic acids.

Conclusion: A Call for Sustainable Fluorination Chemistry

The synthesis of fluorinated benzoic acids is at a crossroads. While traditional methods have served the chemical industry for many years, their environmental impact is undeniable. The future of fluorination chemistry lies in the development and adoption of greener alternatives that prioritize safety, efficiency, and sustainability. By embracing innovations such as flow chemistry, novel catalytic systems, and photochemistry, researchers can continue to harness the power of fluorine while minimizing the environmental cost. For professionals in drug development and other industries that rely on these vital compounds, a thorough understanding of the environmental implications of their synthetic choices is no longer just good practice—it is a scientific and ethical necessity.

References

• Scientists Develop Sunlight-Based Technique to Break Strong C–F Bonds. (2025, December 16). Impressive Times.
• Recent Advances in C-F Bond Cleavage Enabled by Visible Light Photoredox C
• Recent advances in green fluorine chemistry. (2015, May 14). Taylor & Francis Online.
• New sunlight-driven method to break tough C-F bonds useful for pharmaceutical and agrochemical industries. (2025, December 16). Department Of Science & Technology.
• The Impact of Fluorine in Chemical Synthesis: A Look at 2-Amino-5-fluorobenzoic Acid. (2026, February 13). NINGBO INNO PHARMCHEM CO.,LTD..
• Green Synthesis Pathways From Fluorite to Fluorinated Compounds: Breakthrough Advances in Science and Nature Research. (2026, January 7).
• An In-depth Technical Guide to 2-Fluorobenzoic Acid: Molecular Structure, Properties, and Synthesis. (n.d.). Benchchem.
• Revolutionizing organic synthesis through green chemistry: metal-free, bio-based, and microwave-assisted methods. (n.d.). PMC.
• A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor. (2023, February 10). PubMed.
• Fluorodediazonization in ionic liquid solvents: new life for the Balz-Schiemann reaction. (n.d.). Organic Chemistry Portal.
• Balz-Schiemann Reaction. (n.d.).
• Green Chemistry Techniques for Sustainable Pharmaceutical Synthesis. (2024, December 30). Journal of Drug Discovery and Health Sciences.
• Synthesis of Fluoro-Aromatics by Balz-Schiemann Reaction. A Greener Approach. (2016, March 4).

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. nbinno.com [nbinno.com]
• 3. Green Synthesis Pathways From Fluorite to Fluorinated Compounds: Breakthrough Advances in Science and Nature Research - Oreate AI Blog [oreateai.com]
• 4. Revolutionizing organic synthesis through green chemistry: metal-free, bio-based, and microwave-assisted methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jddhs.com [jddhs.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fluorodediazonization in ionic liquid solvents: new life for the Balz-Schiemann reaction [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. impressivetimes.com [impressivetimes.com]
• 13. New sunlight-driven method to break tough C-F bonds useful for pharmaceutical and agrochemical industries | Department Of Science & Technology [dst.gov.in]

validating the mechanism of a reaction involving 2,3-Dichloro-5,6-difluorobenzoic acid

Validating the Mechanism of 2,3-Dichloro-5,6-difluorobenzoic Acid: A Comparative Methodology Guide

Executive Summary

This guide provides a technical comparison of validation strategies for the nucleophilic aromatic substitution (

) of 2,3-Dichloro-5,6-difluorobenzoic acid . This substrate is a critical scaffold in the synthesis of fluoroquinolone antibiotics (e.g., gatifloxacin, moxifloxacin). Due to its polyhalogenated nature, validating the regioselectivity and mechanism is essential for process optimization. This guide compares Classical Kinetic Profiling (Offline HPLC) against In-Situ Real-Time Monitoring (ReactIR/Flow NMR) , analyzing their efficacy in confirming the addition-elimination pathway and characterizing the Meisenheimer intermediate.

Scientific Context & Mechanistic Challenge

The Substrate

2,3-Dichloro-5,6-difluorobenzoic acid presents a unique challenge in regioselectivity. The aromatic ring possesses four potential leaving groups. However,

preference is dictated by:

• Leaving Group Ability: Fluorine (

  ) is a superior leaving group to Chlorine ( ) in reactions due to the high electronegativity of fluorine, which stabilizes the anionic transition state (Meisenheimer complex), despite the stronger C-F bond.

• Electronic Activation: The carboxylic acid moiety (electron-withdrawing) activates the ortho and para positions.

• Steric Hindrance: The 2,3-dichloro motif provides steric bulk, directing nucleophilic attack preferentially to the 6-fluoro position (ortho to the carboxyl group).

The Reaction Pathway

The target reaction is the displacement of the 6-fluoro substituent by a cyclic amine (e.g., cyclopropylamine or piperazine).

Mechanism: Addition-Elimination (

).[1][2]

• Step 1 (Rate Determining): Nucleophilic attack forms a resonance-stabilized anionic intermediate (Meisenheimer Complex).

• Step 2 (Fast): Re-aromatization via loss of the fluoride ion.

Visualization: Reaction Mechanism

Figure 1: The Addition-Elimination (

) pathway. The stability of the Meisenheimer complex is the critical validation point.

Comparative Analysis: Validation Methodologies

To validate this mechanism and ensure the reaction is not proceeding via a Benzyne intermediate (which would yield regioisomeric mixtures) or a radical pathway, researchers must choose between classical and modern approaches.

Method A: Classical Kinetic Profiling (Offline HPLC)

Principle: The reaction is run in a batch reactor. Aliquots are removed at fixed time intervals, quenched (to stop the reaction), and analyzed via HPLC or GC. Mechanistic insight is derived mathematically from rate laws.

• Pros:

  • Universally available equipment (HPLC).

  • High quantitative precision for final product yield.

  • Established protocols for regulatory filing.

• Cons:

  • Blind Spot: Cannot detect transient intermediates (Meisenheimer complex) that decompose during quenching.

  • Data Gaps: "Dead time" between sampling points can miss induction periods or exotherms.

  • Labor Intensive: Requires manual sampling and sample prep.

Method B: In-Situ Real-Time Monitoring (ReactIR / Flow NMR)

Principle: A probe is inserted directly into the reaction vessel (ReactIR) or the reaction mixture is circulated through a flow cell (Flow NMR). Data is collected continuously (e.g., every 15 seconds).

• Pros:

  • Intermediate Detection: Can observe the appearance and decay of the Meisenheimer complex (distinct IR bands or NMR shifts).

  • Safety: Immediate detection of thermal runaways or induction periods.

  • Non-Invasive: No sampling or quenching artifacts.

• Cons:

  • High capital cost (instrumentation).

  • Requires complex data deconvolution (chemometrics) to separate overlapping solvent/reactant signals.

Data Comparison Table

Feature	Method A: Offline HPLC	Method B: In-Situ IR/NMR
Primary Data Output	Conversion % vs. Time	Absorbance/Intensity trends vs. Time
Time Resolution	Low (Minutes/Hours)	High (Seconds)
Intermediate Detection	Impossible (usually)	High (Direct observation)
Mechanistic Proof	Indirect (Fit to rate law)	Direct (Spectral fingerprint of species)
Sample Integrity	Altered (Quenched/Diluted)	Native (Reaction conditions)
Throughput	Low (Sequential runs)	High (Rapid screening)

Detailed Experimental Protocols

Protocol A: Classical Kinetic Validation (Hammett/Arrhenius)

Objective: Determine the reaction order and activation energy to confirm

characteristics.

• Preparation: Dissolve 2,3-Dichloro-5,6-difluorobenzoic acid (1.0 eq) in DMSO.

• Temperature Control: Equilibrate reaction vessel to 50°C (±0.1°C).

• Initiation: Add amine nucleophile (e.g., 2.0 eq). Start timer immediately.

• Sampling:

  • Withdraw 50 µL aliquots at t = 0, 5, 10, 20, 40, 60 mins.

  • Quenching (Critical): Immediately dispense aliquot into 950 µL of cold acidic Acetonitrile (0.1% TFA) to protonate the amine and stop the reaction.

• Analysis: Inject onto C18 HPLC column. Monitor disappearance of starting material (SM) and appearance of Product (P).[3]

• Calculation: Plot ln[SM] vs. Time. A linear fit indicates pseudo-first-order kinetics (consistent with

  where nucleophile is in excess).

• Isotope Effect (Optional): Repeat with deuterated nucleophile.

  confirms the C-F bond breaking is not rate-limiting (Step 2 is fast), validating the addition-elimination mechanism.

Protocol B: In-Situ Validation (ReactIR)

Objective: Directly observe the Meisenheimer intermediate.

• Setup: Insert ReactIR probe (Silicon or Diamond window) into the reaction vessel. Collect background spectrum of pure solvent (DMSO).

• Baseline: Add 2,3-Dichloro-5,6-difluorobenzoic acid. Collect spectra until stable. Identify Carbonyl stretch (

  ) and C-F stretches ( ).

• Reaction: Add amine nucleophile via syringe pump to maintain thermal equilibrium.

• Monitoring:

  • Set collection interval to 15 seconds.

  • Look for the transient appearance of a new peak (often shifted C=C aromatic stretches or shift in C=O due to loss of conjugation in the intermediate).

  • Look for the isosbestic point , which confirms a clean conversion without side reactions (e.g., benzyne pathways).

• Validation: If a peak rises and then falls before product formation, it validates the stepwise mechanism. In

  with Fluorine, the intermediate is often short-lived; however, Flow NMR is more likely to catch the hybridized carbon signal of the Meisenheimer complex.

Visualization: Validation Logic Flow

Figure 2: Decision tree for selecting the appropriate validation workflow based on required data depth.

Expert Commentary & Causality

• Why? The 2,3-dichloro-5,6-difluoro substitution pattern is prone to "over-reaction" (displacing the second fluorine) or "wrong-reaction" (displacing chlorine if the catalyst/temperature is incorrect).

• Causality: Offline HPLC (Method A) often misses the onset of the over-reaction (bis-amination) until it is too late. In-Situ IR (Method B) allows you to see the product peak plateau and the impurity peak rise in real time, allowing you to determine the exact "Stop Time" for the reactor.

• Regioselectivity Confirmation: If the reaction proceeded via a Benzyne mechanism, you would observe a mixture of meta and para substitution products relative to the activating group.

  is strictly regioselective to the position activated by the carboxyl group (para/ortho). Using NMR (Method B) allows you to confirm the specific coupling constants ( ) of the remaining fluorine, instantly validating the regiochemistry without isolation.

References

• Mettler Toledo. "In-Situ FTIR Spectroscopy to Study Reaction Kinetics." mt.com.

• Royal Society of Chemistry. "FTIR combined with chemometric tools in comparison to HPLC." RSC Advances.

• National Institutes of Health (PMC). "Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes." PubMed Central.

• MDPI. "Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes." Molecules.

• Chemistry LibreTexts. "Nucleophilic Aromatic Substitution Mechanisms." LibreTexts.

Sources

• 1. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,3-Dichloro-5,6-difluorobenzoic Acid

As researchers and drug development professionals, our work is predicated on precision, safety, and a deep respect for the materials we handle. The proper management of chemical waste is not merely a regulatory hurdle; it is a fundamental component of responsible science. This guide provides a comprehensive, step-by-step protocol for the safe disposal of 2,3-Dichloro-5,6-difluorobenzoic acid, a halogenated aromatic carboxylic acid. The procedures outlined here are designed to ensure the safety of laboratory personnel, maintain regulatory compliance, and protect our environment.

The core principle underpinning the disposal of this compound is its classification as a hazardous chemical. Due to its halogenated nature and irritant properties, it cannot be disposed of via standard laboratory drains or as common refuse.[1][2] Instead, it must be collected, segregated, and transferred to a licensed hazardous waste disposal facility.

Hazard Profile and Core Disposal Principles

Understanding the "why" behind a disposal protocol is crucial for ensuring its correct implementation. 2,3-Dichloro-5,6-difluorobenzoic acid, like its close chemical analogs, presents several hazards that dictate its handling and disposal route.

• Irritant Properties : Safety Data Sheets (SDS) for similar dichlorinated and difluorinated benzoic acids consistently classify them as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[1][3][4] This necessitates the use of appropriate Personal Protective Equipment (PPE) at all times.

• Halogenated Compound : The presence of chlorine and fluorine atoms on the aromatic ring places this compound in the category of halogenated organic waste. This is a critical distinction for waste management. Halogenated wastes are typically disposed of via high-temperature incineration and cannot be blended into fuels like many non-halogenated solvents.[5][6] Mixing these waste streams leads to improper disposal and significantly increases costs.[6][7]

• Environmental Persistence : While specific data for this compound is limited, halogenated aromatic compounds can be persistent in the environment. Therefore, preventing any release into the sewer system or local environment is paramount.[2][3]

Based on this profile, the disposal strategy must adhere to two core principles: Containment and Segregation .

Hazard Classification & Disposal Parameters
GHS Hazard Statements	H315: Causes skin irritation[3]
H319: Causes serious eye irritation[3]
H335: May cause respiratory irritation[1]
Primary Disposal Route	Approved Hazardous Waste Disposal Plant[1][4]
Waste Classification	Halogenated Organic Waste[5][6][8]
Prohibited Disposal Methods	Drain Disposal[6][9], Regular Trash Disposal[10]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach to safely manage 2,3-Dichloro-5,6-difluorobenzoic acid waste from the point of generation to its final pickup.

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form (pure solid, solution, or waste), ensure you are wearing the correct PPE to mitigate the risks of skin, eye, and respiratory exposure.[4]

• Hand Protection : Wear appropriate chemical-resistant gloves (e.g., nitrile).

• Eye Protection : Use safety glasses with side shields or chemical splash goggles.

• Body Protection : A standard laboratory coat is required.

• Work Area : All handling and waste consolidation should be performed inside a certified chemical fume hood to control dust and vapors.[2][3]

Step 2: Segregate the Waste Stream

This is the most critical step in the disposal process. Improper segregation can contaminate entire drums of waste, leading to regulatory fines and costly reprocessing.

• Establish a Designated "Halogenated Waste" Container : This container is exclusively for 2,3-Dichloro-5,6-difluorobenzoic acid and other halogenated compounds.[5][6]

• DO NOT MIX with non-halogenated organic solvents (like acetone, hexane, ethanol), strong acids, bases, or oxidizers.[4][6][11]

Step 3: Collect and Containerize Waste

All materials that have come into contact with 2,3-Dichloro-5,6-difluorobenzoic acid must be treated as hazardous waste.

• Solid Waste :

  • Collect unused or waste 2,3-Dichloro-5,6-difluorobenzoic acid powder in a sturdy, leak-proof container that is compatible with the chemical.[7][11] The original manufacturer's container is an excellent choice.[7]

  • Contaminated disposables such as weigh boats, gloves, and paper towels must also be placed in this designated solid halogenated waste container.[10]

• Liquid Waste (Solutions) :

  • If the compound is dissolved in a solvent, the entire solution is classified as halogenated waste.

  • Collect this liquid waste in a designated, compatible waste container (e.g., a plastic-coated glass bottle or a high-density polyethylene carboy).[11]

  • Never fill liquid waste containers beyond 75% capacity to allow for vapor expansion.[12]

Step 4: Label the Waste Container Correctly

Proper labeling is a regulatory requirement and ensures safe handling by all personnel.

• As soon as the first drop of waste is added, the container must be labeled.[8]

• The label must clearly state:

  • The words "Hazardous Waste" .[6]

  • The full chemical name: "Waste 2,3-Dichloro-5,6-difluorobenzoic acid" . Avoid formulas or abbreviations.[8]

  • If in solution, list all components and their approximate percentages.

  • The relevant hazard warnings (e.g., "Irritant").[11]

Step 5: Store Waste Container Safely

Pending pickup, the waste container must be stored securely.

• Keep the container cap tightly sealed at all times, except when adding waste.[6][8]

• Store the container in a designated satellite accumulation area within the lab.

• Ensure it is stored away from incompatible materials and heat sources.[11]

Step 6: Arrange for Disposal

• Contact your institution's Environmental Health and Safety (EHS) department to request a pickup of the hazardous waste.[11] They will manage the final disposal through a licensed contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,3-Dichloro-5,6-difluorobenzoic acid and associated materials.

Sources

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• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 6. 7.2 Organic Solvents [ehs.cornell.edu]
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• 12. nipissingu.ca [nipissingu.ca]

Personal protective equipment for handling 2,3-Dichloro-5,6-difluorobenzoic acid

A Researcher's Guide to Safely Handling 2,3-Dichloro-5,6-difluorobenzoic Acid

For the professional use of researchers, scientists, and drug development experts.

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are routine. However, complacency is the enemy of safety. This guide provides essential, immediate safety and logistical information for handling 2,3-Dichloro-5,6-difluorobenzoic acid. As a Senior Application Scientist, my objective is to offer not just a protocol, but a framework for thinking about chemical safety, grounded in established principles and authoritative standards.

Anticipated Hazard Profile

Based on the safety data for various dichlorobenzoic, difluorobenzoic, and chlorofluorobenzoic acids, we can infer the following primary hazards for 2,3-Dichloro-5,6-difluorobenzoic acid:

Hazard Classification	Anticipated Effects	Source Analogy
Skin Corrosion/Irritation	Causes skin irritation.[4][5][6][7]	Category 2
Serious Eye Damage/Irritation	Causes serious eye irritation.[4][8][5][6][7]	Category 2
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[8][6][7]	Category 3 (Respiratory system)

The consistent classification of similar compounds as skin, eye, and respiratory irritants necessitates a cautious and well-defined handling protocol.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is the most critical immediate step to mitigate exposure risks. The following is a step-by-step guide to the minimum required PPE for handling 2,3-Dichloro-5,6-difluorobenzoic acid in a laboratory setting.

Eye and Face Protection:

• Requirement: Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][9] A face shield should be used in addition to goggles when there is a splash hazard.

• Causality: Halogenated benzoic acids are consistently cited as causing serious eye irritation.[8][6][7] Direct contact of the solid or solutions with the eyes can lead to significant injury.

Hand Protection:

• Requirement: Use chemically resistant gloves, such as nitrile or neoprene. Gloves must be inspected for integrity before each use.[10] Follow proper glove removal technique to avoid skin contact.[10]

• Causality: These compounds are known skin irritants.[4][9][5][6] Impervious gloves provide the primary barrier against dermal exposure.

Protective Clothing:

• Requirement: A laboratory coat is mandatory. For larger quantities or when generating dust, consider a chemically resistant apron or coveralls.

• Causality: Protective clothing prevents the contamination of personal clothes and skin contact with the chemical.[9]

Respiratory Protection:

• Requirement: Work should be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to keep airborne concentrations low.[11][12] If a fume hood is not available or if dust is generated, a NIOSH-approved respirator with a particulate filter is necessary.[4][13]

• Causality: Inhalation of dust may cause respiratory tract irritation.[6][7] Engineering controls like fume hoods are the primary method to control inhalation hazards.

The following diagram illustrates the decision-making process for selecting appropriate PPE when handling 2,3-Dichloro-5,6-difluorobenzoic acid.

Caption: PPE Selection Workflow for Halogenated Benzoic Acids.

Operational and Disposal Plans

Safe Handling Procedures:

• Preparation: Before handling, ensure that an eyewash station and safety shower are readily accessible.[4][12]

• Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume hood or a ventilated balance enclosure to minimize dust generation.

• Spill Management: In the event of a spill, do not panic.

  • Evacuate the immediate area and restrict access.

  • Wearing the appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Sweep up the material and place it into a sealed, labeled container for disposal.[6][13]

  • Clean the spill area thoroughly with soap and water.[13]

  • Do not wash spills into the sewer system.[14][15]

• Hygiene: Always wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[4][10][15]

Disposal Plan:

• Chemical Waste: Dispose of 2,3-Dichloro-5,6-difluorobenzoic acid and any contaminated materials as hazardous chemical waste.[4][9] All waste containers must be properly sealed and labeled.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated items must be disposed of as hazardous waste.

• Regulatory Compliance: All disposal must be in accordance with institutional policies and local, state, and federal regulations.[5] Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

By adhering to these guidelines, you can significantly mitigate the risks associated with handling 2,3-Dichloro-5,6-difluorobenzoic acid, ensuring a safe and productive research environment.

References

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[Link]

• MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard.[Link]

• Office of Clinical and Research Safety. The Laboratory Standard.[Link]

• Administration for Strategic Preparedness and Response (ASPR). OSHA Standards for Biological Laboratories.[Link]

• Alfa Aesar. Material Safety Data Sheet - 2,3-Dichloro-5,6-dicyanobenzoquinone.[Link]

• Australia Pacific LNG. 2,5-Difluorobenzoic acid Safety Data Sheet.[Link]

• New Jersey Department of Health. Benzoic Acid - Hazardous Substance Fact Sheet.[Link]

• Cole-Parmer. Material Safety Data Sheet - 2,4-Dichloro-5-fluorobenzoic acid.[Link]

• Storemasta. Examples of PPE for Various Dangerous Goods Classes.[Link]

• Electronic Code of Federal Regulations (eCFR). 40 CFR 721.11432 -- Halogenated benzoic acid (generic) (P-19-93).[Link]

• VelocityEHS. Benzoic Acid – Uses and Safety.[Link]

• SDS Manager. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide.[Link]

Sources

• 1. 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. | Occupational Safety and Health Administration [osha.gov]
• 2. mastercontrol.com [mastercontrol.com]
• 3. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. aplng.com.au [aplng.com.au]
• 11. msesupplies.com [msesupplies.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. resources.finalsite.net [resources.finalsite.net]
• 14. nj.gov [nj.gov]
• 15. Benzoic Acid Uses and Safe Handling: A Comprehensive Guide | US [sdsmanager.com]